C.I. Mordant Orange 29

Core Science & Biosynthesis

C.I. Mordant Orange 29 chemical properties and structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and analytical methodologies for C.I. Mordant Orange 29. The information is curated for professionals in research and development who require detailed chemical data and procedural insights.

Chemical Identity and Structure

C.I. Mordant Orange 29 is a single azo dye characterized by a pyrazolone core. It is identified by the Colour Index number 18744. The compound can exist in its free acid form or as a sodium salt.

Identifier	Value
C.I. Name	Mordant Orange 29
C.I. Number	18744
CAS Registry Number	20352-64-1 (Acid Form)[1], 6054-86-0 (Sodium Salt)[2]
IUPAC Name	2-hydroxy-3-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)diazenyl]-5-nitrobenzenesulfonic acid[1]
Molecular Formula	C₁₆H₁₃N₅O₇S (Acid Form)[1], C₁₆H₁₂N₅NaO₇S (Sodium Salt)[2]

Chemical Structure

Caption: Chemical Structure of C.I. Mordant Orange 29.

Physicochemical Properties

Property	Value	Source
Molecular Weight	419.4 g/mol	PubChem (Computed)[1]
Exact Mass	419.05356894 Da	PubChem (Computed)[1]
XLogP3-AA	2.1	PubChem (Computed)[1]
Hydrogen Bond Donor Count	2	PubChem (Computed)[1]
Hydrogen Bond Acceptor Count	9	PubChem (Computed)[1]
Rotatable Bond Count	4	PubChem (Computed)[1]
Topological Polar Surface Area	186 Ų	PubChem (Computed)[1]
Heavy Atom Count	29	PubChem (Computed)[1]
Melting Point	No data available
Boiling Point	No data available
Solubility	No data available

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of C.I. Mordant Orange 29 are not extensively published. However, based on general chemical principles for azo dyes, the following methodologies can be applied.

Synthesis: A Generalized Approach

The synthesis of C.I. Mordant Orange 29 is achieved through a two-step process involving diazotization followed by an azo coupling reaction.[2]

Step 1: Diazotization of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid

• Preparation of the Amine Salt: Dissolve 3-amino-2-hydroxy-5-nitrobenzenesulfonic acid in a minimal amount of water and hydrochloric acid. Cool the solution to 0-5 °C in an ice bath with constant stirring.

• Formation of the Diazonium Salt: Slowly add a chilled aqueous solution of sodium nitrite to the amine salt solution. The temperature should be strictly maintained between 0-5 °C to prevent the decomposition of the diazonium salt. The reaction is complete when a slight excess of nitrous acid is detected (e.g., using starch-iodide paper).

Step 2: Azo Coupling with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

• Preparation of the Coupling Component Solution: Dissolve 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one in an aqueous alkaline solution (e.g., sodium hydroxide or sodium carbonate) and cool to 0-5 °C.

• Coupling Reaction: Slowly add the cold diazonium salt solution from Step 1 to the cold solution of the coupling component with vigorous stirring. Maintain the temperature at 0-5 °C and keep the reaction mixture alkaline to facilitate the coupling reaction.

• Isolation and Purification: The resulting dye precipitates out of the solution. The precipitate is then collected by filtration, washed with cold water and brine to remove unreacted starting materials and inorganic salts, and then dried. Further purification can be achieved by recrystallization from an appropriate solvent.

Analytical Characterization: A General Workflow

The characterization of C.I. Mordant Orange 29 would typically involve a combination of spectroscopic and chromatographic techniques to confirm its structure and purity.

Caption: A logical workflow for the analytical characterization of a synthesized azo dye.

1. High-Performance Liquid Chromatography (HPLC)

• Objective: To assess the purity of the dye and to quantify it.

• Methodology:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate or formate with formic acid) and an organic solvent (e.g., acetonitrile or methanol).

  • Detection: A Diode Array Detector (DAD) or a UV-Vis detector set at the maximum absorption wavelength (λmax) of the dye.

  • Sample Preparation: The dye is dissolved in a suitable solvent (e.g., methanol or a mixture of the mobile phase) and filtered through a 0.45 µm filter before injection.

2. UV-Visible Spectroscopy

• Objective: To determine the maximum absorption wavelength (λmax) and to quantify the dye in solution using the Beer-Lambert law.

• Methodology:

  • Solvent: The dye is dissolved in a suitable solvent (e.g., water, ethanol, or methanol).

  • Procedure: A dilute solution of the dye is prepared, and its absorbance is measured across the UV-Visible range (typically 200-800 nm) using a spectrophotometer. The wavelength at which the highest absorbance is recorded is the λmax.

3. Fourier-Transform Infrared (FTIR) Spectroscopy

• Objective: To identify the functional groups present in the molecule.

• Methodology:

  • Sample Preparation: The solid dye is mixed with potassium bromide (KBr) and pressed into a pellet, or analyzed as a thin film on a salt plate, or using an Attenuated Total Reflectance (ATR) accessory.

  • Analysis: The infrared spectrum is recorded, and characteristic absorption bands for functional groups such as -OH, -N=N-, -SO₃H, C=O, and aromatic rings are identified.

4. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To elucidate the detailed chemical structure of the dye.

• Methodology:

  • Solvents: The dye is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O).

  • Analyses: ¹H NMR and ¹³C NMR spectra are acquired. The chemical shifts, integration, and coupling patterns of the signals provide detailed information about the arrangement of atoms in the molecule.

5. Mass Spectrometry (MS)

• Objective: To confirm the molecular weight of the dye.

• Methodology:

  • Technique: Typically coupled with liquid chromatography (LC-MS).

  • Ionization: Electrospray ionization (ESI) is a common technique for this class of compounds.

  • Analysis: The mass-to-charge ratio (m/z) of the molecular ion is determined, which should correspond to the calculated molecular weight of the dye.

Concluding Remarks

This guide provides a foundational understanding of C.I. Mordant Orange 29 for scientific and research applications. While comprehensive experimental data remains somewhat elusive in publicly accessible literature, the provided information on its structure, computed properties, and generalized experimental protocols offers a robust starting point for its synthesis, characterization, and potential applications. As with any chemical substance, appropriate safety precautions should be taken during handling and experimentation.

References

• 1. azom.com [azom.com]
• 2. benchchem.com [benchchem.com]

C.I. Mordant Orange 29: A Technical Overview for Researchers

Introduction

C.I. Mordant Orange 29 is a synthetic azo dye that belongs to the mordant class of dyes. As a multifunctional coloring agent, it has applications in various industrial processes and serves as a tool in biological research. This technical guide provides a comprehensive overview of its chemical properties, synthesis, and general applications, with a focus on its relevance to researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

C.I. Mordant Orange 29 is identified by two primary CAS numbers, which appear to correspond to the sodium salt and the free acid form of the molecule. The fundamental properties are summarized below for clarity and comparison.

Property	Value (Sodium Salt)	Value (Free Acid)	Reference
CAS Number	6054-86-0	20352-64-1	[1][2]
Molecular Formula	C₁₆H₁₂N₅NaO₇S	C₁₆H₁₃N₅O₇S	[1][2]
Molecular Weight	441.35 g/mol	419.4 g/mol	[1][2]
C.I. Name	Mordant Orange 29	Mordant Orange 29	[1]
C.I. Number	18744	18744	[1]
Synonyms	Chrome Orange FL	2-hydroxy-3-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)diazenyl]-5-nitrobenzenesulfonic acid	[1][2]
Molecular Structure	Single azo class	Single azo class	[1]

Synthesis of C.I. Mordant Orange 29

The manufacturing process for C.I. Mordant Orange 29 involves a diazotization reaction followed by a coupling reaction. The key steps in this synthesis are outlined below.

Experimental Protocol: Synthesis

• Diazotization: 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is diazotized. This process typically involves treating the primary aromatic amine with nitrous acid (usually generated in situ from sodium nitrite and a strong acid) to form a diazonium salt.

• Coupling: The resulting diazonium salt is then coupled with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one to form the final C.I. Mordant Orange 29 dye.[1]

Caption: Synthesis workflow for C.I. Mordant Orange 29.

Applications in Research

C.I. Mordant Orange 29 is described as a multifunctional dye for biological experiments.[3] Its utility in a research setting is broad, encompassing various techniques where cellular components are visualized and analyzed.

General Uses:

• Observation of Cell Structures: As a stain, it can be used to impart color to otherwise transparent cellular components, allowing for their visualization under a microscope.

• Tracking of Biomolecules: In certain applications, dyes can be conjugated to specific biomolecules, enabling researchers to track their location and movement within a cell or tissue.

• Evaluation of Cell Functions: Stains are often used in assays to assess cell viability, proliferation, or other functional parameters.

• Histology and Pathology: In histology, mordant dyes are used to stain tissues for microscopic examination, aiding in the diagnosis of diseases.

General Experimental Workflow for Mordant Dyes in Histology

Mordant dyes, by definition, require a mordant—typically a metal salt—to form a coordination complex with the tissue, which then binds the dye. This "lake" (dye-mordant-tissue complex) is often more stable and provides stronger staining than the dye alone. A generalized workflow for the application of a mordant dye in a histological setting is presented below.

Caption: Generalized experimental workflow for using a mordant dye in histology.

Safety and Handling

Specific toxicological data for C.I. Mordant Orange 29 is not widely available. As with all laboratory chemicals, it should be handled with appropriate care, using personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Azo dyes, as a class, are known to be potential respiratory and skin sensitizers, and some can be metabolized to aromatic amines, which may have carcinogenic properties. Therefore, exposure should be minimized.

Disclaimer: This document is intended for informational purposes for a scientific audience and is based on publicly available data. It is not a substitute for a comprehensive safety data sheet (SDS) and does not constitute a recommendation for any specific use. Researchers should consult the relevant SDS and conduct their own risk assessments before using this or any other chemical.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. C.I. Mordant Orange 29 | C16H13N5O7S | CID 111145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Synthesis and manufacturing of C.I. Mordant Orange 29

An In-depth Technical Guide to the Synthesis and Manufacturing of C.I. Mordant Orange 29

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

C.I. Mordant Orange 29 is an orange-colored mordant dye belonging to the single azo class.[1] Mordant dyes are colorants that require a mordant to bind to the substrate, which is often a textile fiber. The mordant, typically a metal ion, forms a coordination complex with the dye molecule and the fiber, enhancing the fastness of the coloration. The synthesis of C.I. Mordant Orange 29 is a classic example of azo dye chemistry, involving the formation of a stable diazonium salt from an aromatic amine, followed by an electrophilic aromatic substitution reaction with a coupling component.

Chemical Properties and Data

A summary of the key chemical identifiers and properties of C.I. Mordant Orange 29 and its precursors is provided in the table below.

Compound	C.I. Mordant Orange 29	3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid	3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one
C.I. Name	C.I. 18744	-	-
CAS Number	6054-86-0[1]	96-67-3	89-25-8
Molecular Formula	C₁₆H₁₂N₅NaO₇S[1]	C₆H₆N₂O₆S	C₁₀H₁₀N₂O
Molecular Weight	441.35 g/mol [1]	234.19 g/mol	174.19 g/mol
IUPAC Name	Sodium 2-hydroxy-3-((3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)azo)-5-nitrobenzenesulfonate	3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid	3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one
Appearance	Orange powder	Light yellow to dark green crystalline powder	Light yellow crystalline powder

Synthesis of Precursors

The successful synthesis of C.I. Mordant Orange 29 relies on the high purity of its two key precursors. The following sections provide detailed experimental protocols for their synthesis.

Synthesis of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid

The synthesis of this precursor can be achieved through the sulfonation and subsequent nitration of 2-aminophenol.

Experimental Protocol:

• Sulfonation: In a reaction vessel equipped with a stirrer and a thermometer, add 109.1 g (1.0 mol) of 2-aminophenol to 250 mL of concentrated sulfuric acid (98%) at a temperature maintained below 30°C. Stir the mixture until the 2-aminophenol is completely dissolved. Slowly heat the reaction mixture to 120°C and maintain this temperature for 2 hours. Cool the mixture to room temperature and pour it carefully onto 500 g of crushed ice. The sulfonated product will precipitate. Filter the precipitate and wash it with cold water.

• Nitration: Suspend the filtered sulfonated intermediate in 300 mL of concentrated sulfuric acid. Cool the mixture to 0-5°C in an ice-water bath. Slowly add a nitrating mixture of 63.0 g (1.0 mol) of concentrated nitric acid (70%) and 100 mL of concentrated sulfuric acid, keeping the temperature below 10°C. After the addition is complete, stir the mixture for an additional 3 hours at 5-10°C.

• Isolation: Pour the reaction mixture onto 1 kg of crushed ice. The 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid will precipitate. Filter the solid, wash it with a small amount of cold water, and then with a saturated sodium chloride solution to aid in the removal of inorganic acids. Dry the product in a vacuum oven at 60°C.

Synthesis of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

This precursor is synthesized via the condensation of ethyl acetoacetate with phenylhydrazine.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place 130.1 g (1.0 mol) of ethyl acetoacetate and 108.1 g (1.0 mol) of phenylhydrazine.

• Reaction: Heat the mixture gently under reflux for 1-2 hours. The reaction is exothermic, and the temperature should be controlled to avoid excessive boiling.

• Crystallization and Isolation: Cool the reaction mixture to room temperature. The product will solidify. Add 200 mL of ethanol to the flask and heat to dissolve the product. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

• Purification: Filter the crystals and wash them with a small amount of cold ethanol. Recrystallize the crude product from ethanol to obtain pure 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one. Dry the crystals in a vacuum oven at 50°C.

Synthesis and Manufacturing of C.I. Mordant Orange 29

The synthesis of the final dye involves a two-step process: the diazotization of the aromatic amine precursor followed by the azo coupling reaction with the pyrazolone precursor.

Caption: Overall workflow for the synthesis and manufacturing of C.I. Mordant Orange 29.

Step 1: Diazotization of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid

Experimental Protocol:

• Preparation of Amine Solution: In a beaker, suspend 23.4 g (0.1 mol) of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid in 200 mL of water. Add 25 mL of concentrated hydrochloric acid (37%) and stir to obtain a fine suspension.

• Cooling: Cool the suspension to 0-5°C in an ice-salt bath with constant mechanical stirring.

• Addition of Sodium Nitrite: Prepare a solution of 7.0 g (0.101 mol) of sodium nitrite in 50 mL of water and cool it to 0-5°C. Add this solution dropwise to the cold amine suspension over a period of 30 minutes, ensuring the temperature does not rise above 5°C.

• Completion of Reaction: After the addition is complete, continue stirring for another 30 minutes at 0-5°C. Test for the presence of excess nitrous acid using starch-iodide paper (a blue-black color indicates completion). If the test is negative, add a small amount of additional sodium nitrite solution. The resulting diazonium salt solution should be used immediately in the next step.

Caption: Mechanism of diazotization of an aromatic amine.

Step 2: Azo Coupling Reaction

Experimental Protocol:

• Preparation of Coupling Component Solution: In a separate beaker, dissolve 17.4 g (0.1 mol) of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one in 200 mL of a 10% aqueous solution of sodium carbonate. Cool the solution to 0-5°C in an ice bath.

• Coupling: Slowly add the cold diazonium salt solution from Step 1 to the cold solution of the coupling component with vigorous stirring. Maintain the temperature at 0-5°C and the pH between 8 and 9 by adding a 20% sodium carbonate solution as needed.

• Precipitation: A colored precipitate of C.I. Mordant Orange 29 will form. Continue stirring the mixture for 2-3 hours at 0-5°C to ensure the reaction is complete.

• Isolation: Isolate the dye by filtering the precipitate. Wash the filter cake with a 10% sodium chloride solution to facilitate the removal of water and impurities.

• Drying: Dry the dye paste in an oven at 70-80°C.

Caption: Mechanism of azo coupling with a pyrazolone derivative.

Industrial Manufacturing Considerations

On an industrial scale, the synthesis of C.I. Mordant Orange 29 would follow the same fundamental chemical principles but with significant differences in equipment and process control.

• Reactors: Large, jacketed, glass-lined or stainless steel reactors would be used to control the temperature of the highly exothermic diazotization and coupling reactions.

• Process Control: Automated systems would monitor and control key parameters such as temperature, pH, and addition rates to ensure batch-to-batch consistency and safety.

• Isolation and Drying: Industrial-scale filtration equipment, such as filter presses, would be used for isolation. Drying would be carried out in industrial dryers, such as spray dryers or tray dryers.

• Standardization: The dried dye would be ground to a specific particle size and blended with additives (e.g., dispersing agents, diluents) to meet commercial specifications for strength, shade, and application properties.

• Safety: Due to the use of corrosive acids, and the potentially unstable nature of diazonium salts if not handled correctly, strict safety protocols are essential. This includes proper ventilation, personal protective equipment, and emergency procedures.

Characterization

Due to the lack of publicly available experimental spectra for C.I. Mordant Orange 29, the following are expected characteristic spectral features based on its chemical structure and data from analogous compounds.

Technique	Expected Features
FTIR (cm⁻¹)	- Broad O-H stretch (phenol): ~3400- Aromatic C-H stretch: ~3100-3000- C=O stretch (pyrazolone): ~1670- N=N stretch (azo): ~1450- Asymmetric and symmetric SO₂ stretch (sulfonate): ~1200 and ~1040- Asymmetric and symmetric NO₂ stretch: ~1530 and ~1350
¹H NMR (ppm)	- Aromatic protons: ~7.0-8.5- Methyl protons (pyrazolone): ~2.3- CH proton (pyrazolone tautomer): ~5.5
¹³C NMR (ppm)	- Aromatic carbons: ~110-160- C=O carbon (pyrazolone): ~160-170- Methyl carbon (pyrazolone): ~15
UV-Vis (nm)	- π → π* transitions of the aromatic systems: below 400 nm- n → π* transition of the azo group (responsible for color): in the visible region, likely around 400-500 nm

Conclusion

This technical guide has outlined the synthesis and manufacturing of C.I. Mordant Orange 29, providing a detailed, albeit illustrative, set of experimental protocols based on established chemical principles. The synthesis is a robust and well-understood process rooted in the fundamental reactions of diazotization and azo coupling. While a lack of publicly available quantitative and spectroscopic data for this specific dye necessitates a reliance on analogous compounds for characterization predictions, the information provided herein serves as a valuable resource for researchers and professionals in the fields of chemistry and drug development. Further research to obtain and publish detailed experimental data for C.I. Mordant Orange 29 would be a valuable contribution to the scientific literature.

References

• 1. worlddyevariety.com [worlddyevariety.com]

C.I. Mordant Orange 29 solubility and stability data

An In-depth Guide for Researchers and Drug Development Professionals

Foreword

Chemical and Physical Properties

C.I. Mordant Orange 29 is an orange powder.[1] Detailed quantitative physical and chemical properties, such as melting point, boiling point, and specific solubility values in various solvents, are not well-documented in scientific literature or safety data sheets.

Table 1: Chemical Identification of C.I. Mordant Orange 29

Identifier	Value
C.I. Name	Mordant Orange 29
C.I. Number	18744
CAS Number	6054-86-0
Molecular Formula	C₁₆H₁₂N₅NaO₇S
Molecular Weight	441.35 g/mol
Chemical Structure	Single azo class

Solubility and Stability

Solubility

Quantitative solubility data for C.I. Mordant Orange 29 in water or common organic solvents is not available in the reviewed literature. For related mordant dyes, such as Mordant Orange 1, solubility has been noted in water and ethanol, with slight solubility in acetone.

Stability

Specific stability studies detailing the degradation pathways or kinetics of C.I. Mordant Orange 29 under various conditions (e.g., pH, light, temperature) are not publicly available. However, qualitative information for some related mordant dyes indicates color changes in the presence of strong acids and bases. For instance, Mordant Orange 1 exhibits a color change from yellow to red as the pH increases from 10.2 to 12.0.

Experimental Protocols

Synthesis of C.I. Mordant Orange 29

The manufacturing process for C.I. Mordant Orange 29 involves a two-step chemical synthesis: diazotization followed by an azo coupling reaction.[1]

Step 1: Diazotization of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid

In this step, the primary aromatic amine, 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid, is converted into a diazonium salt. This reaction is typically carried out in an acidic solution at low temperatures (0-5 °C) by the addition of a nitrite source, such as sodium nitrite. The low temperature is crucial to maintain the stability of the highly reactive diazonium salt.

Step 2: Azo Coupling

The resulting diazonium salt is then reacted with a coupling agent, 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one. This electrophilic substitution reaction forms the stable azo compound, C.I. Mordant Orange 29.

A detailed, step-by-step experimental protocol for the synthesis of C.I. Mordant Orange 29 is not explicitly available. However, a general procedure for such a synthesis would involve the careful control of temperature, pH, and stoichiometric ratios of the reactants to ensure optimal yield and purity of the final product.

Visualizations

The following diagrams illustrate the chemical structure and the synthetic pathway of C.I. Mordant Orange 29.

Caption: Chemical Structure of C.I. Mordant Orange 29.

Caption: General synthesis workflow for C.I. Mordant Orange 29.

Conclusion

C.I. Mordant Orange 29 is a monoazo dye with a well-defined chemical structure and manufacturing process. However, there is a significant gap in the publicly available scientific literature regarding its quantitative solubility and stability data. This lack of information may present challenges for its application in research and development where such properties are critical. Further experimental investigation is required to thoroughly characterize this compound. The information and diagrams provided in this guide serve as a starting point for researchers and professionals interested in C.I. Mordant Orange 29.

References

• 1. worlddyevariety.com [worlddyevariety.com]

A Technical Guide to the Spectral Properties of C.I. Mordant Orange 29

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the spectral properties of the monoazo dye C.I. Mordant Orange 29 (C.I. 18744). Due to a lack of specific published experimental data for this compound, this document outlines detailed, generalized experimental protocols for determining its key spectral characteristics, including UV-Vis absorption and fluorescence emission. Furthermore, it discusses the theoretical and expected effects of environmental factors, such as solvent polarity and pH, on its spectral behavior, drawing parallels with other well-studied azo dyes. This guide is intended to equip researchers with the necessary methodologies to characterize C.I. Mordant Orange 29 and similar compounds.

Introduction

C.I. Mordant Orange 29 is a single azo dye with the molecular formula C₁₆H₁₂N₅NaO₇S.[1] Its chemical structure is based on the coupling of diazotized 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid and 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.[1] While its primary application is in the textile industry as an orange mordant dye, its chromophoric azo group suggests potential for other applications where light absorption and emission are relevant. A thorough understanding of its spectral properties is crucial for any such application.

This guide addresses the current gap in publicly available spectral data for C.I. Mordant Orange 29 by providing robust, generalized experimental protocols.

Chemical and Physical Properties

A summary of the known chemical and physical properties of C.I. Mordant Orange 29 is presented in Table 1.

Property	Value	Reference
C.I. Name	Mordant Orange 29	[1]
C.I. Number	18744	[1]
CAS Registry Number	6054-86-0	[1]
Molecular Formula	C₁₆H₁₂N₅NaO₇S	[1]
Molecular Weight	441.35 g/mol	[1]
Molecular Structure	Single azo class	[1]
IUPAC Name	sodium;2-hydroxy-3-[(E)-(3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)diazenyl]-5-nitrobenzenesulfonate
Physical Description	Orange powder

UV-Visible Absorption Spectroscopy

The color of azo dyes arises from the absorption of light in the visible region of the electromagnetic spectrum, primarily due to π→π* and n→π* electronic transitions within the chromophore. The exact absorption maximum (λmax) is sensitive to the molecular environment.

Expected Solvent Effects (Solvatochromism)

The polarity of the solvent can significantly influence the absorption spectrum of azo dyes. This phenomenon, known as solvatochromism, arises from differential solvation of the ground and excited states of the dye molecule.[2][3][4] For many azo dyes, an increase in solvent polarity leads to a bathochromic (red) shift, indicating that the excited state is more polar than the ground state and is thus stabilized to a greater extent by polar solvents.[4] Conversely, a hypsochromic (blue) shift with increasing solvent polarity can also occur. The hydrogen bonding capacity of the solvent is another critical factor, as it can directly interact with the azo group and other functional groups on the dye molecule.[2][5]

Expected pH Effects (Halochromism)

The absorption spectra of azo dyes containing acidic or basic functional groups are often pH-dependent, a property known as halochromism.[6] Changes in pH can lead to protonation or deprotonation of these groups, altering the electronic structure of the chromophore and resulting in a color change. For azo dyes with hydroxyl groups, a shift in equilibrium between the azo and hydrazone tautomeric forms can be influenced by pH, further impacting the absorption spectrum.[2] It has been observed in other azo dyes that changes in pH can cause significant shifts in the absorption maximum.[7][8]

Generalized Experimental Protocol for UV-Vis Absorption Spectroscopy

The following table outlines a general procedure for determining the UV-Vis absorption properties of C.I. Mordant Orange 29.

Parameter	Recommended Protocol
Instrumentation	A dual-beam UV-Vis spectrophotometer.
Sample Preparation	Prepare a stock solution of C.I. Mordant Orange 29 (e.g., 1 mM) in a suitable solvent (e.g., ethanol, methanol, DMSO, or deionized water). From the stock solution, prepare a working solution with a concentration that yields an absorbance in the range of 0.3-1.0 at the λmax (typically in the 1-10 µM range).[9] A concentration of 5 x 10⁻⁵ M is often a good starting point for azo dyes.[10]
Solvents for Solvatochromism Study	A series of solvents with varying polarities should be used, such as hexane, toluene, chloroform, acetone, ethanol, methanol, and DMSO.
pH for Halochromism Study	Prepare a series of buffer solutions covering a wide pH range (e.g., pH 2 to 12). Add a small aliquot of the dye stock solution to each buffer to maintain a constant dye concentration.
Measurement Procedure	1. Record a baseline spectrum using a cuvette filled with the solvent or buffer blank. 2. Record the absorption spectrum of the dye solution from approximately 250 nm to 700 nm.[10] 3. Identify the wavelength of maximum absorbance (λmax).
Data Analysis	Plot absorbance versus wavelength for each solvent and pH. Tabulate the λmax values for comparison.

Fluorescence Spectroscopy

While many azo dyes are weakly fluorescent or non-fluorescent due to efficient non-radiative decay pathways, some exhibit measurable emission. Fluorescence spectroscopy can provide valuable insights into the electronic structure and excited-state dynamics of C.I. Mordant Orange 29.

Generalized Experimental Protocol for Fluorescence Spectroscopy

The following table provides a general methodology for characterizing the fluorescence properties of C.I. Mordant Orange 29.

Parameter	Recommended Protocol
Instrumentation	A spectrofluorometer equipped with an excitation source (e.g., Xenon lamp), excitation and emission monochromators, and a sensitive detector (e.g., photomultiplier tube).
Sample Preparation	Use the same solutions prepared for UV-Vis analysis, ensuring the absorbance at the excitation wavelength is low (typically < 0.1) to avoid inner filter effects.
Measurement of Emission Spectrum	1. Set the excitation wavelength to the λmax determined from the UV-Vis absorption spectrum. 2. Scan the emission monochromator over a wavelength range starting from ~10-20 nm above the excitation wavelength to a longer wavelength (e.g., up to 800 nm) to capture the entire emission profile.[11]
Measurement of Excitation Spectrum	1. Set the emission monochromator to the wavelength of maximum fluorescence intensity. 2. Scan the excitation monochromator over a range of shorter wavelengths (e.g., 250-600 nm). The resulting spectrum should resemble the absorption spectrum.[12]
Quantum Yield Determination (Relative Method)	1. Select a well-characterized fluorescence standard with a known quantum yield (Φf) that absorbs and emits in a similar spectral region (e.g., Rhodamine 6G in ethanol).[13][14] 2. Measure the integrated fluorescence intensity and the absorbance at the excitation wavelength for both the sample and the standard. 3. Calculate the quantum yield of the sample using the following equation: Φf_sample = Φf_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.[15]

Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive spectral characterization of a dye such as C.I. Mordant Orange 29.

Caption: Experimental workflow for the spectral characterization of C.I. Mordant Orange 29.

Conclusion

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Solvent polarity effect on photophysical properties of some aromatic azo dyes with focus on tautomeric and toxicity competition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] Solvent Effects on the UV/ Visible Absorption Spectra of Some Aminoazobenzene Dyes | Semantic Scholar [semanticscholar.org]
• 4. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 5. scispace.com [scispace.com]
• 6. Effect of pH on absorbance of azo dye formed by reaction between nitrite and sulfanilamide/N-(1-naphthyl)ethylenediamine in residual nitrite methods for foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 9. researchgate.net [researchgate.net]
• 10. A detailed UV–Vis spectral investigation of six azo dyes derived from benzoic- and cinnamic acids: experimental and theoretical insight [comptes-rendus.academie-sciences.fr]
• 11. uv.es [uv.es]
• 12. Fluorescence Fundamentals | Thermo Fisher Scientific - US [thermofisher.com]
• 13. Making sure you're not a bot! [opus4.kobv.de]
• 14. Relative and absolute determination of fluorescence quantum yields of transparent samples | Springer Nature Experiments [experiments.springernature.com]
• 15. agilent.com [agilent.com]

C.I. Mordant Orange 29: A Technical Guide to its Mechanism of Action as a Dye

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.I. Mordant Orange 29 is a monoazo mordant dye valued for its ability to produce vibrant orange hues on protein fibers, primarily wool. Its efficacy is rooted in the formation of a stable ternary complex between the dye molecule, a metal mordant, and the fiber. This technical guide provides an in-depth exploration of the mechanism of action of C.I. Mordant Orange 29, detailing its chemical structure, the principles of mordant dyeing, and the coordination chemistry that underpins its high fastness properties. This document also includes representative experimental protocols for its application and summarizes its key performance characteristics.

Introduction

C.I. Mordant Orange 29, also known by the Colour Index number 18744, is a synthetic dye belonging to the single azo class.[1] Its chemical structure is uniquely suited for mordant dyeing, a process that utilizes metal salts to create a strong, insoluble bond between the dye and the textile substrate. This results in excellent wash and light fastness, making it a historically significant colorant for textiles requiring high durability. Understanding the intricate molecular interactions involved in this process is crucial for optimizing dyeing processes and for the development of novel dye-fiber systems.

Chemical Properties of C.I. Mordant Orange 29

A comprehensive understanding of the chemical nature of C.I. Mordant Orange 29 is fundamental to appreciating its dyeing mechanism.

Property	Value	Reference
Colour Index Name	C.I. Mordant Orange 29	[1]
Colour Index Number	18744	[1]
Chemical Class	Monoazo	[1]
Molecular Formula	C₁₆H₁₂N₅NaO₇S	[1]
IUPAC Name	2-hydroxy-3-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)diazenyl]-5-nitrobenzenesulfonic acid	[2]
Molecular Weight	441.35 g/mol	[1]
CAS Number	6054-86-0	[1]

Synthesis: C.I. Mordant Orange 29 is synthesized through the diazotization of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid, which is then coupled with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.[1]

Mechanism of Action as a Mordant Dye

The dyeing mechanism of C.I. Mordant Orange 29 is a multi-step process involving the coordination of the dye molecule with a metal ion, which in turn binds to the functional groups of the textile fiber. This process transforms the soluble dye into an insoluble pigment locked within the fiber structure.

The Role of the Mordant

Mordants are typically metal salts that act as a bridge between the dye and the fiber.[3] For protein fibers like wool, which are amphoteric and contain numerous functional groups (e.g., -COOH, -NH₂, -OH), metal ions can form strong coordinate bonds. Common mordants used with dyes like C.I. Mordant Orange 29 include chromium (in the form of potassium dichromate), aluminum (as alum), copper (as copper sulfate), and iron (as ferrous sulfate).

Chelation and Complex Formation

The chemical structure of C.I. Mordant Orange 29 is optimized for chelation. The presence of a hydroxyl group (-OH) positioned ortho to the azo linkage (-N=N-) creates a bidentate ligand. This arrangement allows the dye molecule to form a stable six-membered ring structure with a metal ion. The pyrazolone ring may also participate in the coordination. This metal-dye complex is then able to form further coordinate bonds with the functional groups present in the wool fiber, creating a large, insoluble "color lake" that is physically trapped within the fiber matrix.

Caption: General mechanism of C.I. Mordant Orange 29 as a mordant dye.

Experimental Protocols

The application of C.I. Mordant Orange 29 typically involves a pre-mordanting, meta-mordanting, or post-mordanting process. The pre-mordanting method, where the fiber is treated with the mordant before dyeing, is common for achieving high fastness.

Pre-mordanting of Wool with a Chrome Mordant

This protocol is a representative example for the application of a chrome mordant to wool, a common method for achieving high fastness with mordant dyes.

Materials:

• Wool yarn or fabric

• Potassium dichromate (K₂Cr₂O₇)

• Formic acid (HCOOH)

• Non-reactive dye pot (stainless steel or enamel)

• Stirring rod

• Heat source

• Safety equipment (gloves, goggles, lab coat)

Procedure:

• Scouring: The wool should be thoroughly cleaned (scoured) to remove any impurities that might interfere with dyeing.

• Mordant Bath Preparation:

  • Weigh the dry wool.

  • Use 3% potassium dichromate and 2% formic acid based on the weight of the fiber (owf).

  • Fill the dye pot with enough water to allow the wool to move freely (e.g., a 40:1 liquor ratio).

  • Dissolve the potassium dichromate in hot water and add it to the dye pot.

  • Add the formic acid to the dye pot.

• Mordanting:

  • Introduce the wet, scoured wool into the mordant bath.

  • Slowly raise the temperature to a boil (100°C).

  • Maintain at a gentle boil for 1 hour, stirring occasionally to ensure even mordanting.

• Cooling and Rinsing:

  • Allow the mordant bath to cool completely before removing the wool.

  • Rinse the mordanted wool thoroughly with water until the water runs clear.

  • The mordanted wool can be dyed immediately or dried and stored for later use.

Dyeing of Mordanted Wool

Materials:

• Pre-mordanted wool

• C.I. Mordant Orange 29

• Acetic acid (CH₃COOH)

• Glauber's salt (Na₂SO₄) (optional, as a leveling agent)

• Non-reactive dye pot

• Stirring rod

• Heat source

Procedure:

• Dye Bath Preparation:

  • Weigh the dry mordanted wool.

  • Use 1-4% C.I. Mordant Orange 29 (owf), depending on the desired depth of shade.

  • Dissolve the dye in hot water and add it to the dye pot filled with water (e.g., 40:1 liquor ratio).

  • Add 2-4% acetic acid (owf) to the dyebath to achieve a pH of 4.5-5.5.

  • If using, add 10% Glauber's salt (owf).

• Dyeing:

  • Introduce the wet, mordanted wool into the dyebath at approximately 40°C.

  • Slowly raise the temperature to a boil over 45-60 minutes.

  • Maintain at a gentle boil for 1-1.5 hours, stirring periodically.

• Cooling and Rinsing:

  • Allow the dyebath to cool gradually before removing the wool.

  • Rinse the dyed wool with warm and then cold water until the water runs clear.

• Drying:

  • Gently squeeze out excess water and air dry, away from direct sunlight.

Caption: A typical experimental workflow for dyeing wool with C.I. Mordant Orange 29.

Performance and Fastness Properties

The formation of the stable metal-dye complex within the fiber results in excellent fastness properties.

Fastness Property	Rating (ISO Standards)
Light Fastness	7
Washing Fastness	4-5
Perspiration Fastness	4
Water Fastness	4-5
Fulling	4-5
Ironing	3-4
Alkali	5
Acid	5

Note: These are typical fastness ratings and can vary depending on the specific mordant used, the concentration of the dye, and the nature of the substrate.[2]

Conclusion

C.I. Mordant Orange 29 serves as a prime example of the efficacy of mordant azo dyes. Its mechanism of action, centered on the principles of coordination chemistry, allows for the formation of a highly stable and insoluble colorant within the textile fiber. This results in dyeings with superior fastness properties, particularly on proteinaceous substrates like wool. The information and protocols provided in this guide offer a solid foundation for researchers and professionals working with this class of dyes, enabling a deeper understanding of their application and performance. Further research could focus on the quantitative effects of different eco-friendlier mordants on the final color and fastness of C.I. Mordant Orange 29 to align with modern sustainability standards in the textile industry.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to C.I. Mordant Orange 29: Properties, Applications, and Synonyms

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Mordant Orange 29 is a synthetic dye belonging to the mordant class of colorants. These dyes require the use of a mordant, typically a metal salt, to bind to the substrate, forming an insoluble, colored complex. This technical guide provides an in-depth overview of C.I. Mordant Orange 29, including its various names and identifiers, physicochemical properties, and applications in scientific research and industrial processes.

Chemical Identity and Synonyms

Clarity in the identification of chemical compounds is paramount for researchers. C.I. Mordant Orange 29 is known by several alternative names and identifiers across different databases and suppliers.

Identifier Type	Value	Reference(s)
C.I. Name	C.I. Mordant Orange 29	[1][2]
C.I. Number	18744	[1]
CAS Registry Number	6054-86-0, 20352-64-1	[1][2]
Molecular Formula	C₁₆H₁₂N₅NaO₇S (Sodium Salt), C₁₆H₁₃N₅O₇S (Free Acid)	[1][2]
IUPAC Name	2-hydroxy-3-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)diazenyl]-5-nitrobenzenesulfonic acid	[2]
Synonyms	Chrome Orange FL, DTXSID601020314, NS00040853	[1][2]

Note on CAS Numbers: The presence of multiple CAS numbers may indicate different forms of the compound, such as the salt versus the free acid, or may be due to different registry entries.

Physicochemical Properties

Understanding the physicochemical properties of C.I. Mordant Orange 29 is crucial for its application in various experimental and industrial settings.

Property	Value	Reference(s)
Molecular Weight	441.35 g/mol (Sodium Salt)	[1]
Molecular Weight	419.4 g/mol (Free Acid)	[2]
Molecular Structure	Single azo class	[1]

Applications

C.I. Mordant Orange 29 is a versatile dye with applications in both biological research and textile dyeing.

Biological Staining

As a multifunctional dye, C.I. Mordant Orange 29 is utilized in biological experiments to:

• Observe and analyze cell structures.[3]

• Track biomolecules.

• Evaluate cell functions.

• Distinguish between different cell types.

• Detect specific biomolecules.

• Aid in the study of tissue pathology.

Textile Dyeing

C.I. Mordant Orange 29 is used for dyeing various natural and synthetic fibers. The mordanting process is critical for achieving good color fastness.

Color Fastness Properties:

The following table summarizes the color fastness of C.I. Mordant Orange 29 on textiles according to ISO standards. The ratings are on a scale of 1 to 5, with 5 being the highest fastness.

Fastness Property	ISO Rating	Reference(s)
Ironing Fastness	3-4	[1]
Light Fastness	7	[1]
Fulling	4-5	[1]
Perspiration Fastness	4	[1]
Soaping	4-5	[1]
Water Fastness	4-5	[1]
Alkali Fastness	5	[1]
Acid Fastness	5	[1]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the use of C.I. Mordant Orange 29 are not widely published. However, a general procedure for the synthesis of this dye and a general protocol for mordant dyeing of textiles can be outlined.

Synthesis of C.I. Mordant Orange 29

The synthesis of C.I. Mordant Orange 29 involves a diazotization and coupling reaction.[1]

Caption: Synthesis workflow for C.I. Mordant Orange 29.

Methodology:

• Diazotization: 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is treated with a source of nitrous acid (e.g., sodium nitrite in an acidic medium) at a low temperature to form the corresponding diazonium salt.

• Coupling: The resulting diazonium salt is then coupled with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one to form the final C.I. Mordant Orange 29 dye molecule.

General Protocol for Mordant Dyeing of Textiles

This protocol provides a general framework for applying a mordant dye like C.I. Mordant Orange 29 to a textile substrate. The specific parameters (mordant type, concentrations, temperatures, and times) would need to be optimized for the specific fiber and desired color outcome.

Caption: General workflow for mordant dyeing of textiles.

Methodology:

• Scouring: The textile fibers are first cleaned to remove any impurities that might interfere with dye uptake.

• Mordanting: The cleaned fibers are treated with a solution of a metal salt (mordant). This step can be done before, during, or after dyeing.

• Dyeing: The mordanted fibers are then immersed in a dyebath containing C.I. Mordant Orange 29. The temperature and time of dyeing are controlled to achieve the desired shade.

• Rinsing and Finishing: After dyeing, the fabric is rinsed to remove any unfixed dye and then washed and dried.

Safety and Toxicological Information

Signaling Pathways and Biological Mechanisms

Currently, there is no available scientific literature that describes a direct role for C.I. Mordant Orange 29 in any specific biological signaling pathways. Its primary application in a biological context is as a stain, where it binds to cellular structures, rather than as a modulator of cellular signaling.

Caption: Status of signaling pathway information.

Conclusion

C.I. Mordant Orange 29 is a well-identified mordant dye with a range of synonyms and established applications in textile dyeing and as a biological stain. While comprehensive, publicly available data on its detailed experimental protocols, quantitative spectroscopic and toxicological properties, and involvement in biological pathways is limited, this guide provides a foundational understanding for researchers and professionals. Further investigation into specialized databases and direct contact with chemical suppliers may yield more specific information for advanced applications.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. C.I. Mordant Orange 29 | C16H13N5O7S | CID 111145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

C.I. Mordant Orange 29: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for C.I. Mordant Orange 29 (C.I. 18744; CAS 6054-86-0), a single azo class mordant dye. Due to a lack of extensive, publicly available toxicological data for this specific compound, this guide incorporates information on its precursors and the general toxicological profile of azo dyes to ensure a comprehensive understanding of the potential hazards.

Chemical and Physical Properties

A summary of the known physical and chemical properties of C.I. Mordant Orange 29 is presented below. Data for this specific dye is limited, and therefore, some properties are based on computational models.

Property	Value	Source
C.I. Name	Mordant Orange 29	N/A
C.I. Number	18744	[1]
CAS Number	6054-86-0	[1]
Molecular Formula	C₁₆H₁₂N₅NaO₇S	[1]
Molecular Weight	441.35 g/mol	[1]
Appearance	Orange (Properties and Applications)	[1]

Toxicological Data

However, understanding the toxicology of its precursors is crucial for a comprehensive hazard assessment. C.I. Mordant Orange 29 is synthesized via the diazotization of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid and its subsequent coupling with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.[1]

2.1. Toxicological Data of Precursors

Precursor	CAS Number	Toxicological Data
3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid	96-67-3	GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation), H412 (Harmful to aquatic life with long lasting effects).[2]
3-Methyl-1-phenyl-5-pyrazolone	89-25-8	LD50 Oral (Rat): 1915 mg/kg.[3] GHS Hazard Statements: Irritating to eyes, respiratory system, and skin.[3]

2.2. General Toxicology of Azo Dyes

Azo dyes as a class present certain toxicological concerns. A primary concern is the potential for reductive cleavage of the azo bond (-N=N-) to form aromatic amines, some of which are known or suspected carcinogens.[4] This metabolic process can occur in the human gut microbiota and the liver.[5] While sulfonated aromatic amines generally exhibit low genotoxic potential, the possibility of carcinogenic breakdown products should always be a consideration when handling azo dyes.[6]

Experimental Protocols

Detailed experimental protocols for the synthesis and safety testing of C.I. Mordant Orange 29 are not publicly documented. The manufacturing process is described as the diazotization of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid, followed by coupling with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.[1] Researchers working with this compound should develop their own specific protocols based on established principles of laboratory safety and chemical handling.

Safety and Handling Guidelines

4.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted for any procedure involving C.I. Mordant Orange 29 to determine the appropriate level of personal protective equipment. The following are general recommendations:

• Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye contact.

• Skin Protection: Impervious gloves (e.g., nitrile) and a lab coat or chemical-resistant apron should be worn to prevent skin contact.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted respirator (e.g., N95 or higher) should be used in a well-ventilated area or a fume hood.

4.2. Handling and Storage

• Handling: Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[3] Use in a well-ventilated area. Do not eat, drink, or smoke when handling this substance. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep away from incompatible materials such as strong oxidizing agents.[3]

4.3. Spills and Emergency Procedures

• Minor Spills: For small spills of solid material, carefully sweep up the material to avoid generating dust and place it in a suitable, labeled container for disposal. The spill area should then be cleaned with soap and water.

• Major Spills: In the event of a large spill, evacuate the area immediately and prevent entry. If flammable, eliminate all ignition sources. Absorb liquid spills with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. Ensure adequate ventilation.

• First Aid:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[3]

  • Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Visualizations

The following diagrams illustrate key logical workflows and hazard information for the safe handling of C.I. Mordant Orange 29.

Caption: Logical workflow for the safe handling of chemical substances.

Caption: Potential health hazards and corresponding first aid measures.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Buy 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid | 96-67-3 [smolecule.com]
• 3. jayorganics.com [jayorganics.com]
• 4. Azo dyes and human health: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ec.europa.eu [ec.europa.eu]

An In-depth Technical Guide to the Application of C.I. Mordant Orange 29 in Biological Staining

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and practical aspects of utilizing C.I. Mordant Orange 29, a synthetic azo dye, in biological staining applications. While specific documented protocols for this particular dye in histology are scarce, this document extrapolates from the well-established principles of mordant dyeing to offer a foundational understanding, a representative experimental protocol, and the necessary visualizations to guide researchers in its potential applications.

Introduction to C.I. Mordant Orange 29

C.I. Mordant Orange 29, also known as Chrome Orange FL, belongs to the single azo class of dyes.[1] Its utility in biological staining, like other mordant dyes, hinges on its ability to form a coordination complex with a metallic salt, the "mordant." This dye-mordant complex then binds to tissue components, enhancing the staining intensity and stability. The final color and its fastness are dependent on the specific mordant used. While primarily used in the textile industry, its chemical properties suggest potential for selective staining of cellular and extracellular components in histological preparations.

Chemical and Physical Properties

A summary of the key identifiers and properties of C.I. Mordant Orange 29 is presented below.

Property	Value
C.I. Name	Mordant Orange 29
C.I. Number	18744
CAS Number	6054-86-0
Molecular Formula	C₁₆H₁₂N₅NaO₇S
Molecular Weight	441.35 g/mol
Chemical Class	Single Azo
Color	Orange
Manufacturing Method	Diazotization of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid and coupling with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.[1]

Principle of Mordant Staining

Mordant dyes do not bind directly to tissues but require the presence of a metallic salt (the mordant) to form an insoluble colored precipitate, known as a "lake." The mordant acts as a bridge between the dye molecule and the tissue substrate. The most common mordants used in histology are salts of aluminum, iron, chromium, or copper.

The mechanism involves the formation of a coordination complex between the dye and the polyvalent metal ion of the mordant. This complex then attaches to the tissue, often through electrostatic interactions or by forming further coordination bonds with tissue components, such as phosphate groups in nucleic acids or carboxyl groups in proteins.

There are three primary methods for applying mordants in staining procedures:

• Pre-mordanting (Onchrome): The tissue is treated with the mordant solution before the application of the dye.

• Meta-mordanting (Metachrome): The mordant is mixed with the dye in the same solution, and this mixture is applied to the tissue.

• Post-mordanting (Afterchrome): The tissue is first stained with the dye and then treated with the mordant solution.

The choice of mordanting method can significantly influence the final staining outcome, affecting color, intensity, and selectivity.

Diagram: Generalized Mechanism of Mordant Dye Staining

Caption: General mechanism of meta-mordant staining.

Representative Experimental Protocol for Biological Staining

The following is a generalized protocol for a meta-mordanting technique using a mordant dye like C.I. Mordant Orange 29. Note: This protocol is a template and requires optimization for specific tissues and target structures.

4.1. Reagents and Solutions

• Mordant Orange 29 Staining Solution (0.5% w/v):

  • C.I. Mordant Orange 29: 0.5 g

  • Distilled water: 100 mL

• Mordant Solution (e.g., 5% Potassium Alum):

  • Potassium aluminum sulfate (KAl(SO₄)₂·12H₂O): 5 g

  • Distilled water: 100 mL

• Differentiating Solution (e.g., 0.5% Acetic Acid):

  • Glacial acetic acid: 0.5 mL

  • Distilled water: 99.5 mL

• Counterstain (optional, e.g., 0.1% Toluidine Blue):

  • Toluidine Blue O: 0.1 g

  • Distilled water: 100 mL

• Deionized or distilled water

• Ethanol series (70%, 95%, 100%)

• Xylene or xylene substitute

• Mounting medium

4.2. Staining Procedure

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (or substitute) to remove paraffin wax (2 changes, 5 minutes each).

  • Rehydrate through a descending series of ethanol concentrations (100%, 95%, 70%) for 3 minutes each.

  • Rinse in distilled water.

• Mordanting (Pre-mordanting example):

  • Immerse slides in the 5% Potassium Alum solution for 10-15 minutes.

  • Rinse thoroughly in several changes of distilled water.

• Staining:

  • Immerse slides in the 0.5% Mordant Orange 29 staining solution for 5-20 minutes. The optimal time will need to be determined empirically.

• Differentiation:

  • Briefly rinse slides in the 0.5% Acetic Acid solution to remove excess stain. The duration of this step is critical for achieving the desired contrast and should be monitored microscopically.

  • Immediately stop differentiation by rinsing in distilled water.

• Counterstaining (Optional):

  • Immerse slides in 0.1% Toluidine Blue solution for 1-2 minutes to stain nuclei.

  • Rinse in distilled water.

• Dehydration and Clearing:

  • Dehydrate slides through an ascending series of ethanol concentrations (70%, 95%, 100%) for 3 minutes each.

  • Clear in xylene (or substitute) with 2 changes for 5 minutes each.

• Mounting:

  • Apply a coverslip using a compatible mounting medium.

Diagram: Experimental Workflow for Mordant Staining

Caption: A representative workflow for histological staining.

Data Presentation (Hypothetical)

As no specific quantitative data for the biological staining applications of C.I. Mordant Orange 29 is available, the following table is presented as a template for researchers to populate during protocol optimization.

Parameter	Range / Value	Optimal	Notes
Dye Concentration	0.1% - 1.0% (w/v)	Higher concentrations may lead to overstaining.
Mordant Concentration	1% - 5% (w/v)	The type and concentration of the mordant will affect the final color.
Staining Time	5 - 30 minutes	Dependent on tissue type and thickness.
Differentiation Time	10 - 60 seconds	Critical for contrast; monitor microscopically.
pH of Staining Solution	4.0 - 6.0	pH can influence dye binding and selectivity.
Absorption Maximum (λmax)	Not Reported	To be determined spectrophotometrically.

Safety and Handling

While a specific Safety Data Sheet (SDS) for C.I. Mordant Orange 29 was not found, general precautions for handling azo dyes should be observed. Azo dyes as a class may be harmful if swallowed, and some can cause skin and eye irritation.[2][3] Some azo dyes are considered to be potentially carcinogenic due to the possible release of aromatic amines.[4][5][6][7][8]

General Safety Recommendations:

• Always work in a well-ventilated area or under a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• In case of contact, rinse the affected area thoroughly with water.

• Consult the specific Safety Data Sheet (SDS) for C.I. Mordant Orange 29 from the supplier before use.

Conclusion

C.I. Mordant Orange 29 presents a potential, yet largely unexplored, tool for biological staining. Its nature as a mordant dye suggests that it can be employed in various histological techniques to achieve selective and stable coloration of tissues. The provided theoretical background and representative protocol serve as a starting point for researchers to develop specific applications for this dye. Careful optimization of staining parameters and adherence to safety guidelines are essential for its successful and safe implementation in the laboratory.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. denetim.com [denetim.com]
• 5. dyemaster.in [dyemaster.in]
• 6. [Research advances in the adverse effects of azo dyes] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Hues of risk: investigating genotoxicity and environmental impacts of azo textile dyes - PubMed [pubmed.ncbi.nlm.nih.gov]

C.I. Mordant Orange 29: A Technical Overview for Textile Research

C.I. Mordant Orange 29 (Colour Index Number 18744) is a synthetic azo dye used in the textile industry, particularly for dyeing protein fibers such as wool and silk. Its application relies on the use of a mordant, typically a metallic salt, to form an insoluble complex between the dye and the fiber. This process enhances the dye's fastness properties, resulting in durable and vibrant coloration. This technical guide provides an overview of the known characteristics of C.I. Mordant Orange 29, including its chemical identity, fastness properties, and a general experimental protocol for its application on wool.

Chemical and Physical Properties

C.I. Mordant Orange 29 is a single azo dye.[1] Its fundamental properties are summarized in the table below.

Property	Value	Reference
C.I. Name	Mordant Orange 29	[1]
C.I. Number	18744	[1]
CAS Registry Number	6054-86-0	[1]
Molecular Formula	C₁₆H₁₂N₅NaO₇S	[1]
Molecular Weight	441.35 g/mol	[1]
IUPAC Name	sodium 2-hydroxy-3-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)diazenyl]-5-nitrobenzenesulfonate	[2]
Chemical Class	Single Azo	[1]
Appearance	Orange powder	[1]

Synthesis

The manufacturing process for C.I. Mordant Orange 29 involves the diazotization of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid, followed by coupling with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.[1]

Application in Textile Dyeing

C.I. Mordant Orange 29 is primarily used for dyeing wool, silk, and nylon.[3] The application process typically involves a mordanting step, where a metallic salt, most commonly a chromium salt, is used to fix the dye to the textile fibers. This can be done through various methods, including pre-mordanting, meta-mordanting (metachrome), and post-mordanting (afterchrome).[4] The afterchrome method is a common procedure for applying mordant dyes to wool.[5]

Colorfastness Properties

The fastness properties of a dye are crucial indicators of its performance and durability on a textile substrate. The following table summarizes the ISO fastness ratings for C.I. Mordant Orange 29, presumably on wool.

Fastness Test	ISO Rating	Reference
Light Fastness	7	[1]
Washing (Soaping)	4-5	[1]
Water	4-5	[1]
Perspiration	4	[1]
Fulling	4-5	[1]
Ironing	3-4	[1]
Alkali	5	[1]
Acid	5	[1]

(Note: Fastness is rated on a scale of 1 to 5 for most tests, with 5 representing the highest fastness. Lightfastness is rated on a scale of 1 to 8, with 8 being the highest.)

Experimental Protocols

General Afterchrome Dyeing Protocol for Wool

• Scouring: The wool substrate is first scoured (washed) with a non-ionic detergent solution to remove impurities. This is typically done at 40-50°C for 20-30 minutes, followed by thorough rinsing.

• Dyeing:

  • Prepare a dyebath with the required amount of C.I. Mordant Orange 29, dissolved in water.

  • Add an acid, such as acetic acid or formic acid, to the dyebath to achieve a pH of approximately 4.5-5.5.

  • Immerse the scoured, wetted wool into the dyebath at a low temperature (e.g., 40°C).

  • Gradually raise the temperature of the dyebath to a boil (approximately 100°C) over 30-45 minutes.

  • Maintain the boil for 45-60 minutes to allow for dye exhaustion onto the fiber.

• Chroming (Mordanting):

  • Cool the dyebath to approximately 80-85°C.

  • Add the mordant, typically potassium dichromate (e.g., 1-3% on weight of fiber), to the dyebath.

  • Raise the temperature back to a boil and maintain for another 30-45 minutes to fix the dye.

• Post-Treatment:

  • Allow the dyebath to cool gradually.

  • Remove the dyed wool and rinse thoroughly with warm and then cold water until the water runs clear.

  • A final soaping-off step with a non-ionic detergent can be performed to remove any unfixed dye.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the afterchrome dyeing of wool with a mordant dye like C.I. Mordant Orange 29.

Afterchrome Dyeing Workflow

Information for Drug Development Professionals

A comprehensive search of the available scientific literature did not yield any specific toxicological data for C.I. Mordant Orange 29 (C.I. 18744). The toxicological information found for "Mordant Orange 1" pertains to a different chemical substance (C.I. 14030) and should not be extrapolated to C.I. Mordant Orange 29.

Furthermore, there is no available research on the effects of C.I. Mordant Orange 29 on any biological signaling pathways or its potential relevance to drug development. As an azo dye, its metabolism could potentially lead to the formation of aromatic amines, a class of compounds that includes known carcinogens. However, without specific studies on C.I. Mordant Orange 29, any assessment of its biological activity or toxicity would be speculative.

Given the lack of data, researchers and professionals in drug development should exercise caution and assume that C.I. Mordant Orange 29 may have an uncharacterized toxicological profile. Standard laboratory safety protocols for handling chemical compounds with unknown toxicity should be strictly followed.

Conclusion

C.I. Mordant Orange 29 is a mordant azo dye with good to excellent fastness properties on protein fibers, making it a viable colorant for specific textile applications. However, there is a notable absence of detailed, publicly available experimental protocols for its use. More significantly for the intended audience, there is a complete lack of toxicological and biomedical research on this specific compound. This information gap is a critical consideration for any handling, application, or environmental assessment of C.I. Mordant Orange 29. Further research is required to establish a comprehensive safety profile and to explore any potential biological activity of this dye.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. C.I. Mordant Orange 29 | C16H13N5O7S | CID 111145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. scribd.com [scribd.com]
• 5. woolwise.com [woolwise.com]

Protocols & Analytical Methods

Application Notes and Protocols for C.I. Mordant Orange 29 in Histological Staining

Disclaimer: Extensive literature searches did not yield a specific, validated histological staining protocol for C.I. Mordant Orange 29. The following application notes and protocol are based on the general principles of mordant dye staining in histology. This information is intended to serve as a foundational guide for researchers to develop a specific protocol. Empirical testing and optimization will be required to validate this generalized procedure for C.I. Mordant Orange 29.

Introduction to Mordant Dyes in Histology

Mordant dyes are a class of stains that require a chemical intermediary, known as a mordant, to bind effectively to tissue components. The mordant, typically a polyvalent metal ion, forms a coordination complex with the dye molecule.[1][2][3][4] This dye-mordant complex, often referred to as a "lake," then attaches to the tissue, enhancing the staining intensity and stability.[4] The most common mordants used in histology are salts of aluminum, iron, and chromium.[1][5][6] The type of mordant used can influence the final color of the stain.[3][7]

The mechanism of action involves the formation of a chelation complex, where the metal ion is gripped by both covalent and coordinate bonds from the dye molecule.[1] This complex then binds to tissue components, such as the phosphate groups of nucleic acids, through similar bonding mechanisms.[1]

There are three primary methods for applying mordants in histological staining:

• Pre-mordanting (Onchrome): The tissue is treated with the mordant solution before the application of the dye.[1][3][4]

• Meta-mordanting (Metachrome): The mordant is mixed with the dye in the same solution and applied to the tissue simultaneously.[1][3][4] This is a common method for alum hematoxylin solutions.[1]

• Post-mordanting (Afterchrome): The tissue is first stained with the dye and then treated with the mordant solution.[1][3]

C.I. Mordant Orange 29: A Profile

C.I. Mordant Orange 29 is a single azo dye. While its specific applications in histology are not well-documented in available literature, its chemical structure suggests it may have an affinity for certain tissue components when used with an appropriate mordant. As a mordant dye, its staining characteristics will be highly dependent on the choice of mordant, the pH of the staining solution, and the duration of the staining steps.

Generalized Protocol for Mordant Dye Staining

The following is a generalized protocol that can be adapted for C.I. Mordant Orange 29. The concentrations, incubation times, and choice of mordant and counterstain will require optimization.

Reagents and Equipment

• Xylene or xylene substitute

• Ethanol (absolute, 95%, 70%)

• Distilled or deionized water

• Mordant solution (e.g., 5% potassium alum or 5% ferric chloride in distilled water)

• C.I. Mordant Orange 29 staining solution (e.g., 0.5% - 1% in distilled water, potentially with the addition of acetic acid to adjust pH)

• Differentiating solution (e.g., 0.5% - 1% acid alcohol)

• Bluing agent (e.g., Scott's tap water substitute or dilute lithium carbonate solution)

• Counterstain (e.g., Hematoxylin or Toluidine Blue)

• Mounting medium

• Coplin jars or staining dishes

• Microscope slides with paraffin-embedded tissue sections

• Light microscope

Quantitative Data Summary

Step	Reagent	Concentration	Time
Deparaffinization	Xylene	100%	2 x 5 min
Rehydration	Absolute Ethanol	100%	2 x 2 min
95% Ethanol	95%	2 min
70% Ethanol	70%	2 min
Mordanting	Potassium Alum	5% (aqueous)	10-15 min
Staining	C.I. Mordant Orange 29	0.5% - 1% (aqueous)	15-30 min
Differentiation	Acid Alcohol	0.5% - 1%	10-30 sec
Bluing	Scott's Tap Water Substitute	-	1-2 min
Counterstaining	Hematoxylin	-	1-5 min
Dehydration	95% Ethanol	95%	2 x 1 min
Absolute Ethanol	100%	2 x 2 min
Clearing	Xylene	100%	2 x 5 min

Experimental Workflow

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Transfer slides through two changes of absolute ethanol for 2 minutes each.

  • Hydrate in 95% ethanol for 2 minutes.

  • Hydrate in 70% ethanol for 2 minutes.

  • Rinse in running tap water for 2 minutes.

• Mordanting (Pre-mordanting approach):

  • Immerse slides in the chosen mordant solution (e.g., 5% potassium alum) for 10-15 minutes.

  • Rinse well in several changes of distilled water.

• Staining:

  • Immerse slides in the C.I. Mordant Orange 29 staining solution for 15-30 minutes. The optimal time will need to be determined empirically.

  • Rinse briefly in distilled water.

• Differentiation:

  • Dip slides briefly (10-30 seconds) in a differentiating solution (e.g., 0.5% acid alcohol) to remove excess stain. This step is critical for achieving the desired contrast and may require careful monitoring under a microscope.

  • Immediately stop the differentiation by rinsing in running tap water.

• Bluing:

  • Immerse slides in a bluing agent (e.g., Scott's tap water substitute) for 1-2 minutes to achieve a crisp color.

  • Wash in running tap water for 5 minutes.

• Counterstaining:

  • Apply a suitable counterstain, such as hematoxylin, to visualize nuclei. The duration will depend on the chosen counterstain.

  • Rinse according to the counterstain protocol.

• Dehydration, Clearing, and Mounting:

  • Dehydrate the sections through graded alcohols (95% and absolute).

  • Clear in two changes of xylene.

  • Coverslip with a permanent mounting medium.

Expected Results

The expected outcome is the staining of specific tissue components in shades of orange. The exact hue and localization will depend on the tissue type, the mordant used, and the optimized protocol. For example, if C.I. Mordant Orange 29 has an affinity for cytoplasmic proteins or connective tissue fibers, these structures would appear orange, while nuclei would be stained blue or purple by the hematoxylin counterstain.

Visualization of the Staining Workflow

Caption: Generalized workflow for histological staining using a mordant dye.

References

• 1. stainsfile.com [stainsfile.com]
• 2. The Chemistry of Dyes and Staining - National Diagnostics [nationaldiagnostics.com]
• 3. An Introduction to Mordants | Protocols Online [protocolsonline.com]
• 4. JaypeeDigital | Introduction to Staining and Principles of Staining [jaypeedigital.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Evaluation of a New Mordant Based Haematoxylin Dye (Haematoxylin X) for Use in Clinical Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mordant - Wikipedia [en.wikipedia.org]

Application Notes: C.I. Mordant Orange 29 for Fluorescence Microscopy

For Research Use Only

Introduction

C.I. Mordant Orange 29 is a monoazo dye belonging to the pyrazolone class of compounds.[1][2] As a mordant dye, its application in staining relies on the formation of a coordination complex with a metal ion, known as a mordant. This dye-mordant complex then binds to the substrate, such as biological tissues or cells.[3][4][5] While traditionally used in the textile industry, the inherent chemical structure of pyrazolone-based azo dyes suggests potential for fluorescence applications.[6] Complexation with metal ions can significantly influence the photophysical properties of azo dyes, including their fluorescence.[7]

This document provides a hypothetical framework for the application of C.I. Mordant Orange 29 in fluorescence microscopy for researchers, scientists, and drug development professionals. Due to a lack of specific published data on the fluorescence properties and biological applications of C.I. Mordant Orange 29, the protocols and data presented herein are based on the known characteristics of structurally similar pyrazolone azo dyes and general principles of mordant-based staining in histology. It is imperative that researchers conduct thorough optimization and validation of these protocols for their specific applications.

Principle of Staining

The staining mechanism of C.I. Mordant Orange 29 involves the formation of a "lake," which is a complex between the dye molecule, a polyvalent metal ion (mordant), and the target within the biological specimen.[3][4] The mordant acts as a bridge, forming covalent and coordinate bonds with both the dye and cellular components, thereby anchoring the dye to the target.[3][8] In a cellular context, potential binding sites for the dye-mordant complex include nucleic acids (via phosphate groups) and proteins (via carboxyl and hydroxyl groups).[8] The choice of mordant is critical as it can significantly alter the resulting color and fluorescence properties of the dye.[5]

Data Presentation: Hypothetical Photophysical Properties

The following table summarizes the hypothetical photophysical properties of C.I. Mordant Orange 29 when complexed with a suitable mordant, such as aluminum. These values are extrapolated from data on similar pyrazolone azo dye-metal complexes and are intended as a starting point for experimental design. Actual values must be determined experimentally.

Property	Hypothetical Value	Notes
Excitation Maximum (λex)	~480 - 520 nm	The absorption maximum of the dye-metal complex.
Emission Maximum (λem)	~540 - 590 nm	Expected to be in the orange-red region of the spectrum.
Stokes Shift	~60 - 70 nm	The difference between excitation and emission maxima.
Quantum Yield (ΦF)	0.1 - 0.3	Highly dependent on the mordant and local environment.
Photostability	Moderate	Metal complexation can enhance the photostability of azo dyes.[7][9]
Recommended Mordant	Aluminum (e.g., potassium aluminum sulfate)	Aluminum complexes of similar dyes are known to be fluorescent. Iron salts may quench fluorescence and are generally not recommended for fluorescence applications.

Experimental Protocols

The following are detailed, yet hypothetical, protocols for the use of C.I. Mordant Orange 29 in the fluorescence imaging of cultured cells. Three common mordanting methods are presented: pre-mordanting, meta-mordanting, and post-mordanting.[4]

Materials and Reagents:

• C.I. Mordant Orange 29 (powder)

• Mordant salt (e.g., Potassium aluminum sulfate - AlK(SO₄)₂)

• Cultured cells grown on glass-bottom dishes or coverslips

• Phosphate-buffered saline (PBS), pH 7.4

• Paraformaldehyde (PFA) for fixation

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Mounting medium for fluorescence microscopy

• Distilled water

Protocol 1: Pre-mordanting Staining of Adherent Cells

This method involves treating the cells with the mordant before applying the dye.

• Cell Preparation:

  • Wash cells twice with PBS.

  • Fix cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash cells three times with PBS for 5 minutes each.

  • Permeabilize cells with 0.1% Triton X-100 in PBS for 10 minutes (optional, for intracellular targets).

  • Wash cells three times with PBS for 5 minutes each.

• Mordanting:

  • Prepare a 1% (w/v) solution of potassium aluminum sulfate in distilled water.

  • Incubate the fixed and permeabilized cells with the mordant solution for 10-15 minutes at room temperature.

  • Rinse the cells thoroughly with distilled water to remove excess mordant.

• Staining:

  • Prepare a stock solution of C.I. Mordant Orange 29 (e.g., 1 mg/mL in DMSO).

  • Dilute the stock solution to a working concentration (e.g., 1-10 µM) in PBS. The optimal concentration must be determined experimentally.

  • Incubate the mordanted cells with the C.I. Mordant Orange 29 working solution for 30-60 minutes at room temperature, protected from light.

• Final Steps:

  • Wash the cells three times with PBS for 5 minutes each to remove unbound dye.

  • Mount the coverslip onto a microscope slide with an appropriate mounting medium.

  • Image using a fluorescence microscope with suitable filter sets (e.g., exciting around 495 nm and collecting emission around 560 nm).

Protocol 2: Meta-mordanting (Single-Step) Staining

In this method, the dye and mordant are applied simultaneously.

• Cell Preparation:

  • Follow the same fixation and permeabilization steps as in Protocol 1.

• Staining Solution Preparation (Dye-Mordant Lake):

  • Prepare a 1% (w/v) solution of potassium aluminum sulfate in distilled water.

  • Prepare a stock solution of C.I. Mordant Orange 29 (e.g., 1 mg/mL in DMSO).

  • To the mordant solution, add the dye stock solution to achieve the desired final working concentration (e.g., 1-10 µM). The solution should be freshly prepared and may require gentle heating to fully dissolve. A color change upon adding the dye to the mordant solution is indicative of complex formation.

• Staining:

  • Incubate the fixed and permeabilized cells with the freshly prepared dye-mordant "lake" solution for 30-60 minutes at room temperature, protected from light.

• Final Steps:

  • Follow the same final washing and mounting steps as in Protocol 1.

Protocol 3: Post-mordanting Staining

This protocol involves applying the dye first, followed by the mordant.

• Cell Preparation:

  • Follow the same fixation and permeabilization steps as in Protocol 1.

• Staining:

  • Prepare a working solution of C.I. Mordant Orange 29 (e.g., 1-10 µM in PBS).

  • Incubate the fixed and permeabilized cells with the dye solution for 30-60 minutes at room temperature, protected from light.

  • Wash the cells twice with PBS.

• Mordanting:

  • Prepare a 1% (w/v) solution of potassium aluminum sulfate in distilled water.

  • Incubate the stained cells with the mordant solution for 10-15 minutes at room temperature.

  • Rinse thoroughly with distilled water, followed by a final wash with PBS.

• Final Steps:

  • Mount and image the cells as described in Protocol 1.

Visualizations

Experimental Workflow Diagram

Caption: General experimental workflow for staining cultured cells with C.I. Mordant Orange 29.

Signaling Pathway/Logical Relationship Diagram

Caption: Principle of mordant dye staining in a biological context.

References

• 1. Mordant - Wikipedia [en.wikipedia.org]
• 2. New acid dyes and their metal complexes: dyeing, thermal and antifungal behavior [scielo.org.mx]
• 3. What Role Do Mordants Play in Dyeing? → Question [fashion.sustainability-directory.com]
• 4. The mechanism of action of "mordant" dyes--a study using preformed metal complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. iiardjournals.org [iiardjournals.org]
• 8. stainsfile.com [stainsfile.com]
• 9. researchgate.net [researchgate.net]

Application Notes: C.I. Mordant Orange 29 for Staining Cell Structures

Introduction

C.I. Mordant Orange 29, also known by its Colour Index number 18744, is a single azo-class mordant dye.[1] Mordant dyes, by definition, require the use of a mordant—typically a metal salt—to form an insoluble complex with the tissue components, thereby imparting color. While the chemical properties of C.I. Mordant Orange 29 are documented, its specific application for staining cellular structures is not well-established in scientific literature. This document summarizes the available chemical data and provides a general framework for its potential application in histological staining, based on the principles of mordant dyeing.

Chemical and Physical Properties

A summary of the key chemical and physical properties of C.I. Mordant Orange 29 is presented below. This data is essential for preparing solutions and understanding the dye's basic characteristics.

Property	Value	Reference
C.I. Name	Mordant Orange 29	[1]
C.I. Number	18744	[1]
CAS Number	6054-86-0	[1]
Molecular Formula	C₁₆H₁₂N₅NaO₇S	[1]
Molecular Weight	441.35 g/mol	[1]
Chemical Class	Single Azo	[1]
Color	Orange	[1]

Principle of Mordant Dye Staining

Mordant dyes function by forming a coordination complex with a mordant, which then binds to the tissue. The mordant, often a metallic salt (e.g., aluminum, iron, or chromium salts), acts as a bridge between the dye molecule and the cellular components, enhancing the dye's affinity and the stability of the stain. The final color of the stained structure can depend on both the dye and the mordant used.

General Experimental Workflow for a Novel Mordant Dye

Due to the lack of specific protocols for C.I. Mordant Orange 29 in cell staining, a generalized workflow for testing and optimizing a new mordant dye is proposed. This workflow provides a logical sequence for researchers to develop a staining protocol.

A generalized workflow for developing a staining protocol with a novel mordant dye.

Hypothetical Protocol for Evaluation of C.I. Mordant Orange 29

The following is a hypothetical, untested protocol designed as a starting point for researchers wishing to evaluate C.I. Mordant Orange 29 for staining cell structures. Optimization of each step is critical.

Materials:

• C.I. Mordant Orange 29

• Mordant (e.g., potassium aluminum sulfate, ferric chloride)

• Distilled water

• Ethanol series (for dehydration)

• Xylene or xylene substitute

• Mounting medium

• Fixed biological specimens on slides

Protocol:

• Reagent Preparation:

  • Dye Solution (1% w/v): Dissolve 1 g of C.I. Mordant Orange 29 in 100 mL of distilled water. Gentle heating may be required.

  • Mordant Solution (5% w/v): Prepare a 5% aqueous solution of the chosen mordant (e.g., 5 g of potassium aluminum sulfate in 100 mL of distilled water).

• Deparaffinization and Rehydration (for paraffin-embedded sections):

  • Immerse slides in xylene (2 changes, 5 minutes each).

  • Transfer through absolute ethanol (2 changes, 3 minutes each).

  • Transfer through 95% ethanol (2 minutes).

  • Transfer through 70% ethanol (2 minutes).

  • Rinse in running tap water.

• Mordanting:

  • Immerse slides in the 5% mordant solution for 5-15 minutes.

  • Rinse thoroughly in several changes of distilled water.

• Staining:

  • Immerse slides in the 1% C.I. Mordant Orange 29 solution for 10-30 minutes.

  • Rinse briefly in distilled water.

• Differentiation (Optional):

  • If staining is too intense, briefly rinse in a weak acid or alcohol solution to remove excess dye. This step requires careful monitoring.

• Dehydration and Mounting:

  • Dehydrate slides through an ascending series of ethanol concentrations (70%, 95%, absolute).

  • Clear in xylene or a substitute.

  • Mount with a permanent mounting medium.

Expected Results and Interpretation

As there is no established precedent for the use of C.I. Mordant Orange 29 in cell staining, the expected results are purely speculative. It is anticipated that the dye, in conjunction with a mordant, may bind to various cellular components. The specificity and intensity of the staining would need to be determined empirically. Researchers should look for differential staining of the nucleus, cytoplasm, and extracellular matrix. The choice of mordant will likely have a significant impact on the final color and localization of the stain.

Conclusion

While C.I. Mordant Orange 29 is a known chemical entity, its utility as a biological stain for cellular structures is not documented in the available literature. The information and hypothetical protocol provided here serve as a foundational guide for researchers interested in exploring its potential applications. Significant empirical work will be required to validate and optimize any staining protocol using this dye.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for C.I. Mordant Orange 29 Staining

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Mordant Orange 29, also known as Chrome Orange FL (C.I. 18744; CAS No. 6054-86-0), is a single azo mordant dye.[1] In histological applications, mordant dyes are crucial for staining specific tissue components that do not readily react with simple dyes. The staining mechanism of mordant dyes involves the formation of a stable coordination complex between the dye, a polyvalent metal ion (the mordant), and the tissue substrate.[2][3] This "dye lake" complex then binds to tissue components, often with high specificity and stability, making the stain resistant to subsequent washing and counterstaining procedures.[4] The choice of mordant can significantly influence the final color and intensity of the stain.[2] Common mordants used in histology include salts of aluminum, iron, and chromium.[5]

These application notes provide a representative, step-by-step protocol for the use of C.I. Mordant Orange 29 in tissue staining. Due to the limited availability of published specific protocols for this particular dye, the following methodology is based on the general principles of mordant dye application in histology and may require optimization for specific tissues and research questions.

Chemical Properties and Data

The following table summarizes the key chemical and physical properties of C.I. Mordant Orange 29.

Property	Value
C.I. Name	Mordant Orange 29
C.I. Number	18744
CAS Number	6054-86-0
Molecular Formula	C₁₆H₁₂N₅NaO₇S
Molecular Weight	441.35 g/mol
Molecular Structure	Single azo class
Appearance	Orange powder
Application	Staining of wool and silk, potential for histological staining

Experimental Protocol: Representative Mordant Staining

This protocol describes a pre-mordanting technique, where the tissue section is treated with the mordant before the application of the dye. This method is common for chrome-based mordants.

Materials and Reagents:

• C.I. Mordant Orange 29 dye powder

• Potassium dichromate (K₂Cr₂O₇) or another suitable chromium salt (e.g., chromium potassium sulfate)

• Distilled or deionized water

• Ethanol (various grades: 100%, 95%, 70%)

• Xylene or xylene substitute

• Mounting medium

• Coplin jars or staining dishes

• Microscope slides with paraffin-embedded tissue sections

• Coverslips

• Fume hood

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Solution Preparation:

• Mordant Solution (2.5% Potassium Dichromate):

  • Dissolve 2.5 g of potassium dichromate in 100 mL of distilled water.

  • Safety Note: Potassium dichromate is a hazardous chemical. Handle with appropriate PPE in a fume hood.

• Mordant Orange 29 Staining Solution (1% aqueous):

  • Dissolve 1 g of C.I. Mordant Orange 29 powder in 100 mL of distilled water.

  • Gently heat and stir the solution to aid dissolution. Do not boil.

  • Allow the solution to cool to room temperature and filter before use.

Staining Procedure:

• Deparaffinization and Rehydration: a. Place microscope slides in a slide rack. b. Immerse in two changes of xylene for 5 minutes each to remove paraffin wax. c. Transfer through two changes of 100% ethanol for 3 minutes each. d. Transfer through two changes of 95% ethanol for 3 minutes each. e. Rinse in 70% ethanol for 3 minutes. f. Rinse gently in running tap water for 5 minutes.

• Mordanting: a. Immerse the slides in the 2.5% potassium dichromate mordant solution. b. Incubate for 1 hour at room temperature. c. Wash the slides thoroughly in running tap water for 10-15 minutes to remove excess mordant. d. Rinse in several changes of distilled water.

• Staining: a. Immerse the mordanted slides in the 1% Mordant Orange 29 staining solution. b. Incubate for 30-60 minutes at room temperature. Staining time may need to be optimized. c. Rinse the slides briefly in distilled water to remove excess stain.

• Dehydration and Mounting: a. Dehydrate the sections through graded alcohols: 95% ethanol for 1 minute, followed by two changes of 100% ethanol for 1 minute each. b. Clear the sections in two changes of xylene for 3 minutes each. c. Apply a drop of mounting medium to the tissue section and place a coverslip, avoiding air bubbles.

• Microscopic Examination: a. Allow the mounting medium to set. b. Examine the stained sections under a light microscope.

Expected Results:

The specific tissue components that will be stained by C.I. Mordant Orange 29 will depend on the tissue type and the mordant used. Generally, mordant dyes can stain nuclei, cytoplasm, and certain extracellular matrix components. The resulting color is expected to be in the orange to reddish-orange spectrum. Researchers should perform initial optimization experiments to determine the precise staining pattern for their specific application.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for C.I. Mordant Orange 29 staining.

Mechanism of Mordant Dye Staining

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. An Introduction to Mordants | Protocols Online [protocolsonline.com]
• 3. JaypeeDigital | Introduction to Staining and Principles of Staining [jaypeedigital.com]
• 4. utas.edu.au [utas.edu.au]
• 5. stainsfile.com [stainsfile.com]

No Documented Application of C.I. Mordant Orange 29 in Plant Tissue Analysis

A comprehensive review of scientific literature and chemical databases reveals no specific, established applications or protocols for the use of C.I. Mordant Orange 29 in plant tissue analysis. This dye is primarily documented for its use in the textile industry. Therefore, detailed application notes and protocols for its use in research, scientific, or drug development contexts involving plant tissues cannot be provided.

However, for researchers interested in the potential use of mordant dyes in plant science, this document outlines the general principles and hypothetical protocols for applying such dyes to plant tissues. It is critical to note that these are generalized methodologies and would require substantial optimization for any specific dye, including C.I. Mordant Orange 29, and plant species.

Application Notes: General Principles of Mordant Dyes in Plant Histology

Mordant dyes are coloring agents that require a secondary substance, a mordant, to bind effectively to a substrate. The mordant, typically a metal salt, forms an insoluble coordination complex with the dye molecule. This complex then binds to the tissue, enhancing the stain's intensity, stability, and localization.

Potential, Hypothetical Applications in Plant Tissue Analysis:

• Differential Staining: The mordant-dye complex may exhibit preferential binding to specific chemical moieties within plant cell walls or intracellular structures, such as lignin, tannins, or pectic substances, allowing for their visualization.

• Enhanced Stain Permanence: The strong covalent and coordinate bonds formed between the mordant-dye complex and the tissue can result in highly stable staining, suitable for archival slides.

• Targeted Localization: The choice of mordant can influence the final color and binding specificity, potentially allowing for the targeted highlighting of certain cellular features.

Generalized Experimental Protocols for Mordant Staining in Plant Tissues

Three primary strategies exist for applying mordant dyes: pre-mordanting, meta-mordanting, and post-mordanting. The choice of method depends on the specific dye, mordant, and tissue type, and requires empirical determination.

Pre-mordanting Protocol

In this approach, the tissue is treated with the mordant solution before staining.

Step	Procedure	Typical Reagents & Conditions	Notes
1	Fixation	Formalin-Aceto-Alcohol (FAA) or other suitable fixative.	To preserve tissue morphology.
2	Washing	Running tap water followed by distilled water.	To remove all traces of fixative.
3	Mordanting	1-5% aqueous solution of a metal salt (e.g., aluminum potassium sulfate, ferrous sulfate, copper sulfate).	Incubation times can vary significantly (e.g., 30 minutes to 24 hours) and must be optimized.
4	Rinsing	Several changes of distilled water.	To remove excess, unbound mordant.
5	Staining	0.1-1% aqueous or alcoholic solution of the mordant dye.	Staining times are variable and require optimization.
6	Dehydration & Mounting	Graded ethanol series, clearing agent (e.g., xylene), and mounting medium.	Standard histological practice.

Meta-mordanting (Simultaneous) Protocol

The mordant and dye are applied to the tissue in a single solution.

Step	Procedure	Typical Reagents & Conditions	Notes
1	Fixation & Washing	As described in the pre-mordanting protocol.
2	Staining	A solution containing both the dye (e.g., 0.1-1%) and the mordant (e.g., 1-5%).	The stability and ratio of dye to mordant are critical and must be tested.
3	Differentiation	Mildly acidic or basic solutions (optional).	May be necessary to remove background staining and improve contrast.
4	Dehydration & Mounting	As described in the pre-mordanting protocol.

Post-mordanting Protocol

The tissue is first stained with the dye and then treated with the mordant.

Step	Procedure	Typical Reagents & Conditions	Notes
1	Fixation & Washing	As described in the pre-mordanting protocol.
2	Staining	0.1-1% aqueous or alcoholic solution of the mordant dye.
3	Rinsing	Distilled water.	To remove excess, unbound dye.
4	Mordanting	1-5% aqueous solution of a metal salt.	The mordant complexes with the dye already bound to the tissue, "fixing" the color.
5	Dehydration & Mounting	As described in the pre-mordanting protocol.

Visualizations of Generalized Workflows and Mechanisms

Caption: Pre-mordanting experimental workflow.

Caption: Meta-mordanting experimental workflow.

Caption: Post-mordanting experimental workflow.

Caption: Generalized binding mechanism of a mordant dye.

Application Notes and Protocols: C.I. Mordant Orange 29 as a Probe for Metal Ion Detection

Notice to Researchers, Scientists, and Drug Development Professionals:

Extensive literature searches have been conducted to provide detailed application notes and protocols for the use of C.I. Mordant Orange 29 as a probe for metal ion detection. Despite comprehensive queries, the available scientific literature does not contain specific studies, quantitative data, or established experimental protocols for this particular application. C.I. Mordant Orange 29 is consistently identified as a multifunctional dye with applications in histology and industry, but its use as a specific probe for metal ion detection is not documented in the reviewed resources.

While direct application notes for C.I. Mordant Orange 29 cannot be provided due to the absence of published research, this document aims to provide a foundational understanding of how similar azo dyes are utilized in metal ion sensing. This information is intended to serve as a guide for researchers interested in exploring the potential of C.I. Mordant Orange 29 or other mordant dyes for this purpose.

General Principles of Azo Dyes as Metal Ion Probes

Azo dyes, a class of organic compounds characterized by the functional group R−N=N−R′, are widely used as colorimetric and fluorescent sensors for metal ions. The sensing mechanism of these dyes typically relies on the interaction between the metal ion and the electron-rich regions of the dye molecule, such as the azo group and hydroxyl or amino substituents. This interaction can lead to changes in the electronic properties of the dye, resulting in a detectable signal.

Signaling Pathways and Mechanisms

The interaction between an azo dye and a metal ion can induce a signal through several mechanisms, including:

• Chelation-Enhanced Fluorescence (CHEF): Binding of a metal ion can restrict the intramolecular rotation or photoinduced electron transfer (PET) within the dye molecule, leading to an enhancement of its fluorescence intensity.

• Fluorescence Quenching: Conversely, the binding of certain metal ions, particularly paramagnetic species, can lead to fluorescence quenching through energy or electron transfer processes.

• Colorimetric Changes: Coordination of a metal ion can alter the intramolecular charge transfer (ICT) characteristics of the dye, causing a visible change in its color. This is often observed as a shift in the maximum absorption wavelength (λmax).

Below is a generalized workflow for the initial investigation of an azo dye as a potential metal ion probe.

Application Notes and Protocols for the Dyeing of Natural Fibers with Mordant Orange 29

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Mordant Orange 29 (C.I. 18744) in the dyeing of natural protein and cellulosic fibers. The information is intended to guide researchers in the consistent and reproducible application of this synthetic mordant dye for various research and development purposes.

Introduction

Mordant Orange 29, a single azo class dye, is a synthetic colorant that requires a mordant to fix effectively to textile fibers.[1] Its application is particularly relevant for protein fibers such as wool and silk, and with appropriate pretreatment, it can also be used on cellulosic fibers like cotton. The final color and fastness properties are highly dependent on the type of mordant used, the dyeing process, and the substrate.

Chemical Identification:

Attribute	Value
C.I. Name	Mordant Orange 29
C.I. Number	18744
CAS Number	6054-86-0
Molecular Formula	C16H12N5NaO7S[1]
Molecular Weight	441.35 g/mol [1]
Chemical Class	Single Azo

Principle of Mordant Dyeing

Mordant dyes function by forming a coordination complex with a metal salt, the "mordant," which in turn binds to the functional groups within the fiber. This dye-mordant-fiber complex is typically insoluble, leading to high wash fastness. The choice of mordant can significantly influence the final shade and fastness properties of the dyed material. Common mordants include metal salts such as potassium aluminum sulfate (alum), potassium dichromate (chrome), copper sulfate, and ferrous sulfate.

Data Presentation: Fastness Properties

The following table summarizes the reported fastness properties of Mordant Orange 29. The data is based on the ISO standards.

Fastness Test	Rating
Light Fastness	7
Washing (Soaping)	4-5
Water	4-5
Perspiration	4
Fulling	4-5
Ironing	3-4
Acid	5
Alkali	5

Source: World Dye Variety[1]

Experimental Protocols

The following protocols are synthesized from general mordant dyeing procedures and are intended as a starting point for the application of Mordant Orange 29. Optimization may be required based on the specific fiber type, desired shade, and available equipment.

Safety Precautions

• Always work in a well-ventilated area or under a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Handle dye powders and mordant chemicals with care to avoid inhalation of dust.

• Consult the Safety Data Sheet (SDS) for Mordant Orange 29 and all mordanting chemicals before use.

Protocol 1: Dyeing of Wool with Mordant Orange 29 (Chrome Mordant)

Chrome mordants are traditionally used with mordant dyes on wool to achieve high fastness. However, due to the toxicity of chromium compounds, their use requires strict safety and disposal procedures.

Materials:

• Wool yarn or fabric

• Mordant Orange 29 (C.I. 18744)

• Potassium Dichromate (K₂Cr₂O₇)

• Formic acid or Acetic acid

• Glauber's salt (Sodium Sulfate, Na₂SO₄)

• Non-ionic wetting agent

• Distilled or deionized water

• Heating and stirring equipment (e.g., dye bath, magnetic stirrer with hotplate)

• Beakers, graduated cylinders, and weighing balance

Procedure:

• Scouring:

  • Wash the wool fiber in a solution containing 0.5 g/L of a non-ionic wetting agent and 1 g/L of sodium carbonate at 40-50°C for 15-20 minutes to remove impurities.

  • Rinse thoroughly with warm water and then cold water.

• Mordanting (Pre-chrome method):

  • Prepare a mordant bath with a liquor ratio of 1:20 (fiber weight:water volume).

  • Add potassium dichromate (3% on the weight of fiber - owf).

  • Add formic acid (1% owf) to maintain a pH of 3.5-4.

  • Enter the scoured, wet wool into the bath at 40°C.

  • Gradually raise the temperature to boiling (100°C) over 45-60 minutes.

  • Boil for 45-60 minutes.

  • Allow the bath to cool gradually before removing the wool.

  • Rinse the mordanted wool thoroughly with water.

• Dyeing:

  • Prepare a dyebath with a liquor ratio of 1:20.

  • Add Glauber's salt (10% owf).

  • Add acetic acid (2-4% owf) to adjust the pH to 4.5-5.5.

  • Add the pre-dissolved Mordant Orange 29 dye (1-3% owf, depending on the desired depth of shade).

  • Enter the mordanted, wet wool into the dyebath at 40°C.

  • Raise the temperature to boiling (100°C) over 45-60 minutes.

  • Boil for 60-90 minutes, ensuring the material is fully submerged and gently agitated.

  • Allow the dyebath to cool to about 70°C before removing the dyed wool.

• Post-Treatment:

  • Rinse the dyed wool thoroughly with warm water, then cold water, until the water runs clear.

  • A final wash with a non-ionic detergent (0.5 g/L) at 40°C for 10 minutes can be performed to remove any unfixed dye.

  • Rinse again and air dry.

Protocol 2: Dyeing of Silk with Mordant Orange 29 (Alum Mordant)

Alum is a less toxic alternative to chrome and is commonly used for mordanting protein fibers.

Materials:

• Silk yarn or fabric

• Mordant Orange 29 (C.I. 18744)

• Potassium Aluminum Sulfate (Alum, KAl(SO₄)₂·12H₂O)

• Cream of Tartar (Potassium bitartrate, KHC₄H₄O₆) (optional, for brightness and softness)

• Acetic acid

• Glauber's salt (Sodium Sulfate, Na₂SO₄)

• Non-ionic wetting agent

• Distilled or deionized water

• Heating and stirring equipment

• Beakers, graduated cylinders, and weighing balance

Procedure:

• Scouring:

  • Wash the silk in a solution of 0.5 g/L non-ionic detergent at 60-70°C for 15-20 minutes.

  • Rinse thoroughly with warm and then cold water.

• Mordanting:

  • Prepare a mordant bath with a liquor ratio of 1:30.

  • Add alum (15% owf) and cream of tartar (6% owf, optional).

  • Enter the scoured, wet silk into the bath at room temperature.

  • Slowly raise the temperature to 85-90°C over 45-60 minutes.

  • Hold at this temperature for 60 minutes, with gentle agitation.

  • Allow the bath to cool completely before removing the silk.

  • Rinse the mordanted silk well with water.

• Dyeing:

  • Prepare a dyebath with a liquor ratio of 1:30.

  • Add Glauber's salt (10% owf).

  • Add acetic acid (1-2% owf) to achieve a pH of 5-6.

  • Add the pre-dissolved Mordant Orange 29 dye (1-3% owf).

  • Enter the mordanted, wet silk into the dyebath at 40°C.

  • Raise the temperature to 85-90°C over 45-60 minutes.

  • Maintain this temperature for 60 minutes.

  • Let the dyebath cool before removing the silk.

• Post-Treatment:

  • Rinse the dyed silk with warm and then cold water until the water is clear.

  • A final wash with a neutral soap can be performed.

  • Rinse and air dry away from direct sunlight.

Protocol 3: Dyeing of Cotton with Mordant Orange 29 (Tannin-Alum Mordant)

Cellulosic fibers like cotton have a lower affinity for mordant dyes compared to protein fibers. A pre-treatment with tannin is necessary to improve mordant and dye uptake.

Materials:

• Cotton yarn or fabric

• Mordant Orange 29 (C.I. 18744)

• Tannic acid or a natural tannin source (e.g., myrobalan, oak galls)

• Potassium Aluminum Sulfate (Alum)

• Soda ash (Sodium Carbonate, Na₂CO₃)

• Acetic acid

• Non-ionic wetting agent

• Distilled or deionized water

• Heating and stirring equipment

• Beakers, graduated cylinders, and weighing balance

Procedure:

• Scouring:

  • Wash the cotton in a solution containing 1 g/L non-ionic detergent and 2 g/L soda ash at a near boil for 1-2 hours to remove waxes and pectins.

  • Rinse thoroughly with hot water and then cold water.

• Tannin Pre-treatment:

  • Prepare a tannin bath with a liquor ratio of 1:20.

  • Add tannic acid (8-10% owf).

  • Enter the scoured, wet cotton into the bath at 50-60°C.

  • Maintain the temperature for 1 hour, then allow it to cool and steep for several hours or overnight.

  • Remove the cotton and gently squeeze out the excess liquid. Do not rinse.

• Mordanting:

  • Prepare a mordant bath with a liquor ratio of 1:20.

  • Add alum (15% owf).

  • Optionally, add soda ash (1.5% owf) to the alum solution to form aluminum acetate in situ, which can improve fixation on cotton.

  • Enter the tannin-treated, damp cotton into the mordant bath at 50-60°C.

  • Hold at this temperature for 1 hour.

  • Allow the bath to cool, then remove the cotton.

  • Rinse thoroughly with water.

• Dyeing:

  • Prepare a dyebath with a liquor ratio of 1:20.

  • Add the pre-dissolved Mordant Orange 29 dye (1-4% owf).

  • Add acetic acid to adjust the pH to a slightly acidic to neutral range (pH 6-7).

  • Enter the mordanted, wet cotton into the dyebath at 40°C.

  • Raise the temperature to a near boil (95-100°C) over 60 minutes.

  • Hold at this temperature for 60-90 minutes.

  • Let the bath cool before removing the cotton.

• Post-Treatment:

  • Rinse the dyed cotton with warm and then cold water.

  • Wash with a neutral detergent (1 g/L) at 60°C for 15 minutes to remove unfixed dye.

  • Rinse thoroughly and air dry.

Visualizations

The following diagrams illustrate the chemical structure of Mordant Orange 29 and the general workflow for the mordant dyeing process.

References

• 1. worlddyevariety.com [worlddyevariety.com]

Application Notes and Protocols for C.I. Mordant Orange 29 in Wool Dyeing

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Mordant Orange 29 is a monoazo mordant dye belonging to the single azo class of dyes.[1] It is utilized in the textile industry for dyeing protein fibers such as wool, silk, and nylon, yielding an orange hue.[2] The application of mordant dyes necessitates the use of a mordant, a substance that forms a coordination complex with the dye molecule and the fiber, thereby enhancing the dye's fastness properties. The choice of mordant significantly influences the final color, as well as the light and wash fastness of the dyed textile. For C.I. Mordant Orange 29, also known as Chrome Orange FL, a chromium-based mordant is traditionally implied for optimal fastness, though other mordants can be used.[1][3]

Chemical and Physical Properties

A summary of the key chemical and physical properties of C.I. Mordant Orange 29 is presented in the table below.

Property	Value
C.I. Name	Mordant Orange 29
C.I. Number	18744
CAS Number	6054-86-0[1]
Molecular Formula	C₁₆H₁₂N₅NaO₇S[1]
Molecular Weight	441.35 g/mol [1]
Chemical Class	Single Azo[1]

Experimental Protocols

The following protocols outline the detailed methodologies for dyeing wool fibers with C.I. Mordant Orange 29 using two different mordanting techniques: pre-mordanting with potassium dichromate (a traditional chrome mordant) and pre-mordanting with aluminum potassium sulfate (alum), a more common and less toxic alternative.

Materials and Equipment

• Wool yarn or fabric (pre-scoured to remove impurities)

• C.I. Mordant Orange 29 dye powder

• Potassium dichromate (K₂Cr₂O₇) or Aluminum potassium sulfate (Alum, KAl(SO₄)₂·12H₂O)

• Acetic acid (CH₃COOH) or Formic acid (HCOOH) for pH adjustment

• Glauber's salt (Na₂SO₄)

• Non-ionic detergent

• Distilled or deionized water

• Stainless steel dyeing vessel

• Heating plate or water bath

• Glass stirring rods

• pH meter or pH strips

• Weighing balance

• Beakers and graduated cylinders

• Safety glasses, gloves, and lab coat

Scouring of Wool

Before dyeing, it is crucial to scour the wool to remove any natural oils, dirt, or processing residues that could interfere with dye uptake.

• Prepare a scouring bath with a liquor ratio of 40:1 (e.g., 4 liters of water for 100g of wool).

• Add a non-ionic detergent (1-2% on weight of fiber, o.w.f.).

• Immerse the wool in the bath and gradually heat to 50-60°C.

• Maintain this temperature for 30 minutes, with gentle agitation to avoid felting.

• Allow the bath to cool, then remove the wool and rinse it thoroughly with warm water, followed by a final rinse with cold water.

Pre-mordanting Protocol with Potassium Dichromate

This method is expected to yield high fastness properties. Caution: Potassium dichromate is highly toxic and a suspected carcinogen. Handle with extreme care in a well-ventilated area, wearing appropriate personal protective equipment.

• Mordant Bath Preparation:

  • Weigh the dry, scoured wool.

  • In the dyeing vessel, prepare a mordant bath with a liquor ratio of 40:1.

  • Dissolve potassium dichromate (3% o.w.f.) in a small amount of hot water and add it to the mordant bath.

  • Add formic acid (1-2% o.w.f.) to the bath to achieve a pH of 3.5-4.0.

• Mordanting Process:

  • Immerse the wet, scoured wool in the mordant bath at 40°C.

  • Gradually raise the temperature to a boil (100°C) over 45-60 minutes.

  • Maintain at a boil for 60 minutes, ensuring the wool is fully submerged.

  • Turn off the heat and allow the bath to cool down slowly.

  • Remove the wool and rinse thoroughly with warm and then cold water.

Pre-mordanting Protocol with Alum

This method uses a less toxic mordant, which may result in a brighter orange shade but potentially lower wash fastness compared to chrome mordanting.

• Mordant Bath Preparation:

  • Weigh the dry, scoured wool.

  • In the dyeing vessel, prepare a mordant bath with a liquor ratio of 40:1.

  • Dissolve alum (15% o.w.f.) and cream of tartar (6% o.w.f., optional, for brighter shades and softer hand) in hot water and add to the bath.[4]

• Mordanting Process:

  • Immerse the wet, scoured wool in the mordant bath at room temperature.

  • Slowly heat the bath to 85-95°C over 45-60 minutes.

  • Maintain this temperature for 60 minutes, with occasional gentle stirring.[5][6]

  • Allow the bath to cool completely before removing the wool.

  • The mordanted wool can be rinsed and used immediately or dried for later use.

Dyeing Protocol

This protocol is to be followed after the wool has been mordanted.

• Dye Bath Preparation:

  • Prepare a dyebath with a liquor ratio of 40:1.

  • Weigh the required amount of C.I. Mordant Orange 29 (e.g., 1-3% o.w.f. for a medium shade).

  • Create a paste of the dye powder with a small amount of cold water, then dissolve it in hot water before adding it to the dyebath.

  • Add Glauber's salt (10-20% o.w.f.) to the dyebath to promote level dyeing.

  • Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

• Dyeing Process:

  • Immerse the wet, mordanted wool into the dyebath at 40-50°C.

  • Gradually increase the temperature to a boil (100°C) over 45-60 minutes.

  • Maintain the dyebath at a boil for 60-90 minutes, or until the desired depth of shade is achieved. Stir gently from time to time to ensure even dyeing.

  • Allow the dyebath to cool down to about 70°C before removing the wool.

• Post-Treatment:

  • Rinse the dyed wool with warm water, followed by cold water, until the rinse water runs clear.

  • A final wash with a non-ionic detergent (1 g/L) at 40-50°C for 15 minutes can be performed to remove any unfixed dye.

  • Rinse thoroughly and air dry.

Data Presentation

The following table summarizes the reported fastness properties of C.I. Mordant Orange 29 on wool. The ratings are based on the ISO standards, where 1 is poor and 5 is excellent (for light fastness, 8 is maximum).

Fastness Property	ISO Rating
Light Fastness	7
Washing (Soaping)	4-5
Water	4-5
Perspiration	4
Fulling	4-5
Ironing	3-4
Acid	5
Alkali	3-4

(Data sourced from World Dye Variety)[1]

Visualizations

Experimental Workflow

Caption: Workflow for the wool dyeing process with C.I. Mordant Orange 29.

Mordant-Dye-Fiber Interaction

Caption: Conceptual diagram of the ternary complex between wool, mordant, and dye.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. textilelearner.net [textilelearner.net]
• 4. How to Mordant Wool Yarn with Nontoxic Kitchen Supplies — Wild Wisdom Wool [wildwisdomwool.com]
• 5. Mordanting wool and cellulose fibers | Forests and meadows natural dyeing studio [forestsandmeadows.com]
• 6. rachelbakewellartistcom.uk [rachelbakewellartistcom.uk]

Application Notes and Protocols: C.I. Mordant Orange 29 Staining for Paraffin-Embedded Tissues

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of C.I. Mordant Orange 29, a single azo mordant dye, for staining paraffin-embedded tissue sections. Mordant dyes are utilized in histology to selectively color and identify specific tissue components, requiring a metal salt (mordant) to form an insoluble complex, known as a "dye lake," which then binds to the tissue. This process enhances the specificity and intensity of the stain.

Introduction

C.I. Mordant Orange 29 (C.I. 18744) is an anionic dye that, in conjunction with a suitable mordant, can be used to visualize various tissue structures. The staining mechanism relies on the formation of a coordination complex between the dye, a polyvalent metal ion (the mordant), and specific chemical moieties within the tissue. This technique is valuable for highlighting cellular details and extracellular matrix components, aiding in the morphological assessment of tissues in both research and diagnostic settings.

Chemical Properties of C.I. Mordant Orange 29 [1]

Property	Value
C.I. Name	Mordant Orange 29
C.I. Number	18744
CAS Number	6054-86-0
Molecular Formula	C₁₆H₁₂N₅NaO₇S
Molecular Weight	441.35 g/mol
Chemical Class	Single Azo

Principle of the Staining Method

The application of C.I. Mordant Orange 29 to tissue sections follows the principles of mordant dyeing. The tissue is first treated with a metal salt solution, the mordant. The metal ions from the mordant bind to certain tissue components, such as proteins and nucleic acids. Subsequently, the tissue is immersed in the C.I. Mordant Orange 29 solution. The dye molecules form coordinate and covalent bonds with the metal ions already bound to the tissue, creating a stable, colored dye-mordant-tissue complex. The final color and its intensity can vary depending on the mordant used and the pH of the staining solution.

The logical workflow for mordant staining is depicted below:

Caption: General workflow for C.I. Mordant Orange 29 staining of paraffin-embedded tissues.

Materials and Reagents

Reagents

• C.I. Mordant Orange 29 (C.I. 18744) powder

• Potassium dichromate (K₂Cr₂O₇)

• Distilled or deionized water

• Xylene, histological grade

• Ethanol (100%, 95%, 70%), histological grade

• Mounting medium, resinous

Equipment

• Microscope slides

• Coplin jars or staining dishes

• Fume hood

• Hot plate or oven (for slide drying)

• Light microscope

Reagent Preparation

Mordant Solution (2.5% Potassium Dichromate)

• Dissolve 2.5 g of potassium dichromate in 100 mL of distilled water.

• Stir until fully dissolved. Prepare this solution fresh.

Staining Solution (1% C.I. Mordant Orange 29)

• Dissolve 1 g of C.I. Mordant Orange 29 powder in 100 mL of distilled water.

• Gently heat the solution while stirring to aid dissolution, but do not boil.

• Allow the solution to cool to room temperature and filter before use.

Experimental Protocol

This protocol is a general guideline and may require optimization for specific tissue types and applications.

Step	Procedure	Time
Deparaffinization and Rehydration
1	Immerse slides in Xylene	2 changes, 5 min each
2	Immerse slides in 100% Ethanol	2 changes, 3 min each
3	Immerse slides in 95% Ethanol	2 changes, 3 min each
4	Immerse slides in 70% Ethanol	1 change, 3 min
5	Rinse gently in running tap water	5 min
6	Rinse in distilled water	2 min
Mordanting
7	Immerse slides in 2.5% Potassium Dichromate solution	1 hour
8	Wash in several changes of distilled water	5 min
Staining
9	Immerse slides in 1% C.I. Mordant Orange 29 solution	30-60 min
10	Wash in several changes of distilled water	5 min
Dehydration and Mounting
11	Immerse slides in 95% Ethanol	2 changes, 2 min each
12	Immerse slides in 100% Ethanol	2 changes, 2 min each
13	Immerse slides in Xylene	2 changes, 5 min each
14	Mount with a resinous mounting medium	-

Expected Results

The expected staining pattern with C.I. Mordant Orange 29 can vary depending on the tissue type and the specific components it highlights. Generally, it is anticipated to stain cytoplasm, collagen, and muscle fibers in shades of orange to reddish-brown. Nuclei may be stained a lighter orange or can be counterstained with a suitable nuclear stain, such as hematoxylin, if desired.

Troubleshooting

Issue	Possible Cause	Solution
Weak or No Staining	Insufficient mordanting time.	Increase mordanting time to 1.5-2 hours.
Staining time too short.	Increase staining time up to 2 hours.
Depleted staining solution.	Prepare fresh staining solution.
Overstaining	Staining time too long.	Reduce staining time.
Staining solution too concentrated.	Dilute the staining solution (e.g., to 0.5%).
Non-specific Background Staining	Inadequate washing after mordanting or staining.	Ensure thorough washing with several changes of distilled water.
Presence of precipitates in the staining solution.	Filter the staining solution before use.

Safety Precautions

C.I. Mordant Orange 29 is an azo dye, and appropriate safety measures should be taken. Azo dyes are a class of synthetic organic compounds that are widely used as colorants.[2] Some azo dyes have the potential to release aromatic amines, which may be carcinogenic.[2][3][4]

• Handling: Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.[5][6]

• Ventilation: Work in a well-ventilated area or under a fume hood, especially when handling the powder form to avoid inhalation.[6]

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

• First Aid: In case of eye or skin contact, flush with copious amounts of water and seek medical attention.[6] If inhaled, move to fresh air. If ingested, seek immediate medical attention.[6][7]

The relationship between the dye, mordant, and tissue in the staining process is illustrated below:

Caption: Interaction between dye, mordant, and tissue.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Azo Dye Regulations → Term [fashion.sustainability-directory.com]
• 3. hqts.com [hqts.com]
• 4. blog.qima.com [blog.qima.com]
• 5. etad.com [etad.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]

Application Notes and Protocols: Quantitative Analysis of C.I. Mordant Orange 29 Staining

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Mordant Orange 29 is a synthetic azo dye that has applications in various industrial and biological staining procedures.[1][2] In biomedical research, mordant dyes are utilized to enhance the staining of specific tissue components by forming a coordination complex with a metallic salt (the mordant), which then binds to the tissue substrate. This results in a stable, colored deposit that can be visualized and quantified. The quantitative analysis of such staining is crucial in many research areas, including histology, pathology, and drug development, to objectively assess the presence and distribution of specific cellular or extracellular components.

These application notes provide a detailed protocol for the quantitative analysis of C.I. Mordant Orange 29 staining in formalin-fixed, paraffin-embedded (FFPE) tissue sections. The methodology covers tissue preparation, staining, image acquisition, and digital image analysis for quantification.

Chemical Properties of C.I. Mordant Orange 29

A solid understanding of the dye's chemical properties is essential for its effective application and for troubleshooting staining protocols.

Property	Value	Reference
C.I. Name	Mordant Orange 29	[2]
C.I. Number	18744	[2]
CAS Number	6054-86-0	[2]
Molecular Formula	C16H12N5NaO7S	[2]
Molecular Weight	441.35 g/mol	[2]
Molecular Structure	Single azo class	[2]
Appearance	Orange powder	[3]

Principle of Mordant Staining

Mordant dyes require a mordant, typically a metal salt, to effectively bind to the tissue substrate. The mordant acts as a bridge between the dye molecule and the tissue component, enhancing the staining intensity and stability. The choice of mordant can influence the final color and specificity of the stain. Common mordants include salts of aluminum, chromium, iron, and copper.[4][5] The quantitative analysis of mordant staining relies on the principle that the intensity of the stain is proportional to the amount of the target substance in the tissue.

Experimental Protocols

I. Preparation of Staining Solutions

1. C.I. Mordant Orange 29 Staining Solution (1% w/v):

• Dissolve 1 g of C.I. Mordant Orange 29 powder in 100 mL of distilled water.

• Stir until fully dissolved. Gentle heating may be required.

• Filter the solution using Whatman No. 1 filter paper.

• Store in a tightly capped, light-protected bottle at room temperature.

2. Mordant Solution (5% w/v Potassium Alum):

• Dissolve 5 g of potassium aluminum sulfate (KAl(SO4)2·12H2O) in 100 mL of distilled water.

• Stir until fully dissolved.

• Store at room temperature.

II. Staining Protocol for FFPE Tissue Sections

This protocol is a general guideline and may require optimization based on tissue type and thickness.

• Deparaffinization and Rehydration:

  • Immerse slides in Xylene: 2 changes, 5 minutes each.

  • Immerse in 100% Ethanol: 2 changes, 3 minutes each.

  • Immerse in 95% Ethanol: 2 changes, 3 minutes each.

  • Immerse in 70% Ethanol: 2 changes, 3 minutes each.

  • Rinse in distilled water for 5 minutes.

• Mordanting:

  • Immerse slides in the 5% Potassium Alum mordant solution for 10 minutes.

  • Rinse thoroughly in several changes of distilled water.

• Staining:

  • Immerse slides in the 1% C.I. Mordant Orange 29 staining solution for 15-20 minutes.

  • Rinse briefly in distilled water to remove excess stain.

• Differentiation (Optional):

  • If the staining is too intense, briefly dip the slides in 0.5% acetic acid to differentiate.

  • Immediately rinse in distilled water to stop the differentiation process.

  • Monitor differentiation microscopically to achieve the desired staining intensity.

• Dehydration and Mounting:

  • Immerse in 95% Ethanol: 2 changes, 3 minutes each.

  • Immerse in 100% Ethanol: 2 changes, 3 minutes each.

  • Immerse in Xylene: 2 changes, 5 minutes each.

  • Mount with a xylene-based mounting medium.

Quantitative Data Analysis

Quantitative analysis of C.I. Mordant Orange 29 staining can be performed using digital image analysis software (e.g., ImageJ/Fiji, QuPath). This allows for objective and reproducible measurement of staining intensity and distribution.

I. Image Acquisition

• Acquire images using a brightfield microscope equipped with a calibrated digital camera.

• Ensure consistent lighting conditions, magnification, and resolution for all images.

• Save images in a lossless format (e.g., TIFF).

II. Image Analysis Workflow

The following is a generalized workflow for quantifying staining intensity.

Caption: General workflow for quantitative analysis of histological staining.

III. Quantitative Parameters

The following parameters are commonly used to quantify histochemical staining:

Parameter	Description
% Positive Area	The percentage of the total tissue area that is positively stained.
Mean Optical Density (OD)	The average staining intensity within the positive areas. This is often calculated as log(max intensity/mean intensity).
H-Score	A semi-quantitative score that combines staining intensity and the percentage of positive cells. Calculated as: H-Score = Σ [Intensity Level × % Cells at that Intensity]. Intensity levels are typically categorized as 0 (no staining), 1+ (weak), 2+ (moderate), and 3+ (strong).

Hypothetical Data Presentation

The following tables represent how quantitative data from a hypothetical experiment using C.I. Mordant Orange 29 could be presented.

Table 1: Quantitative Analysis of C.I. Mordant Orange 29 Staining in Control vs. Treated Tissue

Group	N	% Positive Area (Mean ± SD)	Mean Optical Density (Mean ± SD)	H-Score (Mean ± SD)
Control	10	15.2 ± 3.1	0.25 ± 0.05	45.6 ± 9.3
Treated	10	35.8 ± 5.7	0.48 ± 0.09	107.4 ± 17.1

Table 2: H-Score Distribution for C.I. Mordant Orange 29 Staining

Group	% Cells at 0	% Cells at 1+	% Cells at 2+	% Cells at 3+
Control	60	25	10	5
Treated	20	30	35	15

Signaling Pathway Visualization (Hypothetical)

While C.I. Mordant Orange 29 does not directly participate in signaling pathways, it can be used to stain cellular components that are downstream targets of such pathways. For example, if a signaling pathway leads to the increased expression of a specific protein that can be stained with Mordant Orange 29, the staining intensity would correlate with pathway activation.

The following diagram illustrates a hypothetical signaling pathway where the end-product could be quantified using C.I. Mordant Orange 29 staining.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. repository.si.edu [repository.si.edu]
• 5. scispace.com [scispace.com]

Technical Notes & Optimization

Technical Support Center: C.I. Mordant Orange 29 Staining

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the use of C.I. Mordant Orange 29 for histological and research applications.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Mordant Orange 29 and how does it work?

C.I. Mordant Orange 29 is a synthetic monoazo dye.[1] Its staining mechanism relies on the formation of a coordination complex with a metal ion, known as a mordant.[2] This dye-mordant complex then binds to tissue components, forming a stable, insoluble colored deposit. The mordant acts as a bridge, linking the dye to the tissue and thereby enhancing the stain's intensity and stability.[2][3]

Q2: What are the most common mordants used with dyes like C.I. Mordant Orange 29 in histological staining?

In histology, the most frequently used mordants are polyvalent metal ions.[1][4] Commonly, these are aluminum or ferric iron salts.[1] Other metal ions like tungsten, lead, and chromium can also be employed.[5][6] The choice of mordant is critical as it can influence the final color and specificity of the stain.[4]

Q3: What are the different methods for applying a mordant?

There are three primary methods for mordanting in histological staining:[4][7]

• Pre-mordanting: The tissue section is treated with the mordant solution before the application of the dye.

• Meta-mordanting: The mordant is added directly to the dye solution, and they are applied to the tissue simultaneously.[4]

• Post-mordanting: The tissue is first stained with the dye and then treated with the mordant solution.[4]

The choice of method depends on the specific protocol and the desired staining outcome.[4]

Troubleshooting Poor Staining Results

This section addresses common issues encountered when staining with C.I. Mordant Orange 29 and provides systematic solutions to resolve them.

Q4: My staining is very weak or completely absent. What are the possible causes and solutions?

Weak or no staining is a frequent issue in histological procedures. The underlying cause can often be traced back to several key steps in the protocol.

Troubleshooting Workflow for Weak or No Staining

Caption: A troubleshooting workflow for addressing weak or absent staining results.

Potential Cause	Recommended Solution
Improper Tissue Fixation	Ensure that the tissue was adequately fixed. The type of fixative can influence staining, with 10% neutral buffered formalin being a common standard.
Incomplete Deparaffinization	Residual paraffin wax can block the dye from reaching the tissue.[8] Ensure complete wax removal by using fresh xylene and allowing sufficient time for this step.[8]
Mordant Issues	The mordanting step is critical for dye binding.[2] Verify the concentration and pH of the mordant solution. Consider preparing a fresh solution. The incubation time with the mordant may also need to be optimized.
Dye Solution Problems	The dye solution may be expired, degraded, or prepared at an incorrect concentration or pH. Prepare a fresh solution of C.I. Mordant Orange 29.
Insufficient Staining Time	The incubation time in the dye solution may be too short. Try increasing the staining time incrementally.
Sections Too Thin	Very thin sections may not retain enough dye to produce a strong color. Consider cutting slightly thicker sections if your protocol allows.

Q5: I'm observing high background staining. How can I reduce it?

Excessive background staining can obscure important details in your sample. Here are some common causes and their solutions:

Potential Cause	Recommended Solution
Dye Concentration Too High	A high concentration of the dye solution can lead to non-specific binding. Try diluting the C.I. Mordant Orange 29 solution.
Staining Time Too Long	Over-staining can increase background. Reduce the incubation time in the dye solution.
Inadequate Rinsing	Insufficient rinsing after the dye application can leave excess, unbound dye on the slide. Ensure thorough but gentle rinsing with the appropriate buffer or water.
Sections Drying Out	Allowing the tissue section to dry at any point during the staining process can cause dye to precipitate and create background.[9] Keep the slides moist throughout.
Issues with Slide Adhesives	Some slide adhesives can carry a charge that contributes to background staining. If you suspect this is an issue, try using a different type of coated slide.

Q6: The staining is uneven across the tissue section. What could be the cause?

Uneven staining is often a result of procedural inconsistencies.

Potential Cause	Recommended Solution
Non-uniform Deparaffinization	Ensure the entire tissue section is fully deparaffinized.
Reagent Coverage	Make sure that the entire tissue section is consistently covered with each reagent (mordant, dye, etc.) during every step.
Tissue Folds or Wrinkles	Folds in the tissue section can trap reagents, leading to darker staining in those areas. Ensure the tissue is flat on the slide.
Contaminated Reagents	Using contaminated reagents can lead to unpredictable and uneven staining. Use fresh, filtered solutions.

Experimental Protocol

The following is a generalized, hypothetical protocol for staining paraffin-embedded tissue sections with C.I. Mordant Orange 29 using a pre-mordanting technique. Optimization may be required for specific tissue types and applications.

Reagents and Solutions:

• C.I. Mordant Orange 29 Staining Solution (0.5% w/v):

  • C.I. Mordant Orange 29: 0.5 g

  • Distilled Water: 100 mL

  • Dissolve the dye in the water with gentle heating if necessary. Cool and filter before use.

• Mordant Solution (e.g., 5% Potassium Alum):

  • Potassium Aluminum Sulfate: 5 g

  • Distilled Water: 100 mL

  • Dissolve the salt completely.

• Differentiating Solution (e.g., 0.5% Acetic Acid):

  • Glacial Acetic Acid: 0.5 mL

  • Distilled Water: 99.5 mL

• Xylene

• Ethanol (100%, 95%, 70%)

• Distilled Water

Staining Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in Xylene: 2 changes, 5 minutes each.

  • Immerse in 100% Ethanol: 2 changes, 3 minutes each.

  • Immerse in 95% Ethanol: 2 minutes.

  • Immerse in 70% Ethanol: 2 minutes.

  • Rinse in running tap water: 5 minutes.

• Mordanting:

  • Immerse slides in the 5% Potassium Alum mordant solution for 10-15 minutes.

  • Rinse well in distilled water.

• Staining:

  • Immerse slides in the 0.5% C.I. Mordant Orange 29 staining solution for 5-10 minutes.

  • Rinse briefly in distilled water.

• Differentiation:

  • Briefly dip the slides in the 0.5% Acetic Acid solution to remove excess stain. The number of dips will depend on the desired staining intensity and should be determined empirically.

  • Immediately rinse in running tap water to stop the differentiation process.

• Dehydration and Mounting:

  • Dehydrate through graded alcohols: 95% Ethanol (2 minutes), 100% Ethanol (2 changes, 3 minutes each).

  • Clear in Xylene: 2 changes, 5 minutes each.

  • Mount with a permanent mounting medium.

Quantitative Data Summary

Parameter	Recommended Range/Value	Notes
Dye Concentration	0.1 - 1.0% (w/v)	Start with 0.5% and optimize.
Mordant Concentration	2 - 5% (w/v)	For Potassium Alum. Other mordants will require different concentrations.
Mordanting Time	10 - 20 minutes	May need adjustment based on tissue type.
Staining Time	5 - 15 minutes	Longer times may increase intensity but also background.
Differentiation Time	1 - 10 seconds	Highly dependent on desired result; monitor visually.
pH of Staining Solution	6.0 - 7.5	The pH can influence dye binding and color.

Mechanism of Mordant Dyeing

The effectiveness of mordant dyes is based on the formation of a stable chemical complex that links the dye to the tissue.

Mechanism of Mordant Dyeing

Caption: The general mechanism of mordant dyeing, illustrating the formation of a dye-mordant complex that binds to tissue.

References

• 1. stainsfile.com [stainsfile.com]
• 2. benchchem.com [benchchem.com]
• 3. What Role Do Mordants Play in Dyeing? → Question [fashion.sustainability-directory.com]
• 4. An Introduction to Mordants | Protocols Online [protocolsonline.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Haematoxylin – the story of the blues | Synnovis [synnovis.co.uk]
• 7. JaypeeDigital | Introduction to Staining and Principles of Staining [jaypeedigital.com]
• 8. ethosbiosciences.com [ethosbiosciences.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Novel Mordant Dyes for Microscopy

A Case Study with C.I. Mordant Orange 29

Disclaimer: C.I. Mordant Orange 29 is a dye with limited documented applications in biological microscopy. This guide provides a generalized framework for researchers to optimize this or other novel mordant dyes for their specific experimental needs. The protocols and data presented are illustrative and should be adapted based on empirical results.

Frequently Asked Questions (FAQs)

Q1: What is a mordant dye and how does it work in microscopy?

A mordant dye is a substance that requires a chemical intermediary, known as a mordant, to bind effectively to a substrate, such as biological tissue.[1] In microscopy, the mordant, typically a metal salt (e.g., aluminum, iron, or copper salts), forms a coordination complex with the dye molecule. This complex then binds to specific tissue components, enhancing the color and stability of the stain.[1][2] The mordant acts as a bridge, linking the dye to the tissue.[3]

Q2: Why is concentration optimization critical for mordant dyes?

Optimizing the concentration of both the mordant and the dye is crucial for achieving high-quality staining. Incorrect concentrations can lead to several issues:

• Weak or no staining: Insufficient dye or mordant concentration.

• Overstaining or non-specific background: Excessive dye or mordant concentration, leading to poor contrast and difficulty in interpreting the results.

• Formation of precipitates: High concentrations can cause the dye-mordant complex to precipitate on the tissue section.

Q3: Can the choice of mordant affect the staining outcome?

Yes, the type of mordant used can significantly influence the final color and intensity of the stain.[1][3] Different metal ions can produce different color shades with the same dye.[1] Therefore, it is advisable to test a few different mordants to determine the optimal one for your target structure and desired color.

Experimental Protocols

Protocol for Optimizing C.I. Mordant Orange 29 Concentration

This protocol provides a systematic approach to determine the optimal concentrations of both the mordant and C.I. Mordant Orange 29 for staining paraffin-embedded tissue sections.

Materials:

• C.I. Mordant Orange 29 powder

• Mordant (e.g., Aluminum potassium sulfate - Alum)

• Distilled water

• Ethanol series (100%, 95%, 70%)

• Xylene or xylene substitute

• Deparaffinized and rehydrated tissue sections on slides

• Coplin jars or staining dishes

• Mounting medium and coverslips

Methodology:

• Preparation of Stock Solutions:

  • Mordant Stock Solution (5% Alum): Dissolve 5g of aluminum potassium sulfate in 100 mL of distilled water.

  • Dye Stock Solution (1% C.I. Mordant Orange 29): Dissolve 1g of C.I. Mordant Orange 29 in 100 mL of 70% ethanol. Note: The solubility of C.I. Mordant Orange 29 may vary. Gentle heating or sonication may be required. Always consult the Safety Data Sheet (SDS) before handling.

• Concentration Titration:

  • Prepare a series of working solutions for both the mordant and the dye, as outlined in the data presentation table below.

  • For each combination of mordant and dye concentration, use a separate set of tissue slides.

• Staining Procedure:

  • Deparaffinization and Rehydration:

    • Immerse slides in xylene (2 changes, 5 minutes each).

    • Transfer through 100% ethanol (2 changes, 3 minutes each).

    • Transfer through 95% ethanol (2 minutes).

    • Transfer through 70% ethanol (2 minutes).

    • Rinse in distilled water.

  • Mordanting:

    • Immerse slides in the prepared mordant working solution for 5-15 minutes.

    • Rinse thoroughly in several changes of distilled water.

  • Staining:

    • Immerse slides in the C.I. Mordant Orange 29 working solution for 10-30 minutes.

    • Rinse in distilled water.

  • Dehydration and Mounting:

    • Dehydrate slides through an ethanol series (70%, 95%, 100% - 2 minutes each).

    • Clear in xylene (2 changes, 3 minutes each).

    • Mount with a permanent mounting medium.

• Evaluation:

  • Examine the slides under a light microscope.

  • Assess the staining intensity, specificity, and background for each concentration combination.

  • The optimal concentrations will provide strong, specific staining of the target structure with minimal background.

Data Presentation

Table 1: Hypothetical Concentration Optimization Matrix for C.I. Mordant Orange 29

Mordant (Alum) Concentration	Dye Concentration (in 70% EtOH)	Staining Intensity	Background Staining	Notes
0.5%	0.05%	Weak	Low	Under-stained
0.5%	0.1%	Moderate	Low	Good starting point
0.5%	0.5%	Strong	Moderate	Potential for overstaining
1.0%	0.05%	Moderate	Low	Good contrast
1.0%	0.1%	Optimal	Low	Clear, specific staining
1.0%	0.5%	Strong	High	High background
2.0%	0.05%	Moderate	Moderate	Increased background
2.0%	0.1%	Strong	High	Non-specific binding
2.0%	0.5%	Very Strong	Very High	Precipitate formation

Troubleshooting Guide

Problem: Weak or No Staining

• Potential Cause:

  • Inadequate concentration of dye or mordant.

  • Insufficient incubation time.

  • Improper tissue fixation.

  • Incomplete deparaffinization.

• Suggested Solution:

  • Increase the concentration of the mordant and/or dye.

  • Increase the incubation time for the mordanting and/or staining steps.

  • Ensure the tissue was properly fixed before processing.

  • Verify that the deparaffinization process is complete.

Problem: Excessive Background Staining

• Potential Cause:

  • Concentration of dye or mordant is too high.

  • Inadequate rinsing after the mordant or dye step.

  • Incubation time is too long.

• Suggested Solution:

  • Decrease the concentration of the mordant and/or dye.

  • Ensure thorough rinsing with distilled water after mordanting and staining.

  • Reduce the incubation times.

Problem: Uneven Staining

• Potential Cause:

  • Slides were not fully immersed in the reagents.

  • Reagents were not mixed properly.

  • Tissue section has lifted from the slide.

• Suggested Solution:

  • Ensure slides are completely covered with the staining solutions in the Coplin jars.

  • Gently agitate the slides when moving them between solutions.

  • Use coated slides to improve tissue adhesion.

Problem: Precipitate on Tissue Sections

• Potential Cause:

  • Dye or mordant solutions are too concentrated.

  • Solutions were not filtered.

  • Contamination of staining solutions.

• Suggested Solution:

  • Reduce the concentration of the dye and/or mordant.

  • Filter the staining solutions before use.

  • Use fresh, clean reagents and glassware.

Mandatory Visualizations

Caption: Experimental workflow for optimizing a novel mordant dye.

Caption: Troubleshooting logic for common mordant staining issues.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. stainsfile.com [stainsfile.com]
• 3. benchchem.com [benchchem.com]

Preventing precipitation of C.I. Mordant Orange 29 in solution

Technical Support Center: C.I. Mordant Orange 29

Welcome to the technical support center for C.I. Mordant Orange 29. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the precipitation of this dye in solution. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental work.

Troubleshooting Guide: Preventing Precipitation of C.I. Mordant Orange 29

Precipitation of C.I. Mordant Orange 29 from solution can be a significant issue in experimental settings. The following guide provides a systematic approach to identifying and resolving this problem.

Logical Flow for Troubleshooting Precipitation

Caption: Troubleshooting workflow for C.I. Mordant Orange 29 precipitation.

Frequently Asked Questions (FAQs)

Preparation and Solubility

Q1: What is the recommended solvent for dissolving C.I. Mordant Orange 29?

A1: C.I. Mordant Orange 29 is soluble in water and ethanol. For most applications, starting with high-purity deionized water is recommended. It is slightly soluble in acetone and cellosolve and generally insoluble in other non-polar organic solvents.

Q2: My C.I. Mordant Orange 29 is not dissolving properly and is forming a precipitate. What is the most likely cause?

A2: The most common cause of precipitation for mordant dyes like C.I. Mordant Orange 29 is low pH. These dyes are often sodium salts of sulfonic acids, which can precipitate in acidic conditions. Ensure your solution is neutral to alkaline (pH 7 or higher). For a related dye, Mordant Orange 1, precipitation is observed upon the addition of strong acids like hydrochloric acid.

Q3: How does pH affect the solubility and appearance of the dye solution?

A3: The solubility of C.I. Mordant Orange 29 is highly dependent on pH. In acidic solutions, the dye is likely to precipitate. In alkaline solutions, it is more soluble. For the similar Mordant Orange 1, a color change from yellow to red is observed as the pH increases from 10.2 to 12.0. Maintaining a slightly alkaline pH (e.g., 8-10) can help keep the dye in solution.

Q4: Does temperature influence the solubility of C.I. Mordant Orange 29?

Dye Name	Temperature (°C)	Solubility in Water (g/L)
Direct Orange 29	80	10
Reactive Orange 29	90	80

This table shows data for structurally different but related orange azo dyes to illustrate the general effect of temperature on solubility.

Interaction with Mordants and Other Reagents

Q5: What are common mordants used with C.I. Mordant Orange 29, and how can they cause precipitation?

A5: Common mordants are metallic salts, including aluminum potassium sulfate (alum), ferrous sulfate (iron), copper sulfate, and stannous chloride (tin). Mordants work by forming an insoluble complex with the dye that binds to the material being dyed. If the mordant is added to the dye solution under incorrect conditions (e.g., wrong pH, too high concentration), the dye-mordant complex can precipitate prematurely.

Q6: Are there any known chemical incompatibilities with C.I. Mordant Orange 29?

A6: C.I. Mordant Orange 29 should not be mixed with strong oxidizing agents. Additionally, contact with strong acids will cause precipitation. Care should be taken when mixing with other chemicals, and small-scale compatibility tests are recommended.

Experimental Protocols

Protocol for Preparation of a Stock Solution of C.I. Mordant Orange 29

This protocol provides a general method for preparing a stable aqueous stock solution.

Workflow for Stock Solution Preparation

Caption: Step-by-step workflow for preparing a C.I. Mordant Orange 29 stock solution.

Methodology:

• Weighing: Accurately weigh the desired amount of C.I. Mordant Orange 29 powder in a clean beaker.

• Slurry Formation: Add a small amount of the chosen solvent (deionized water or ethanol) to the powder to create a thick, uniform paste or slurry. This helps to prevent clumping when the bulk of the solvent is added.

• Dissolution: While stirring continuously, gradually add the remaining solvent until the desired final volume is approached.

• pH Adjustment: Check the pH of the solution. If it is acidic, slowly add a dilute solution of sodium hydroxide (e.g., 0.1 M NaOH) dropwise until the pH is in the range of 8-10. This will significantly aid in dissolution and prevent precipitation.

• Heating (Optional): If the dye does not fully dissolve at room temperature, gently warm the solution (e.g., to 40-50°C) with continuous stirring. Avoid boiling.

• Final Volume: Once the dye is completely dissolved, allow the solution to cool to room temperature and then transfer it to a volumetric flask. Add solvent to reach the final desired volume.

• Filtration (Optional): If any particulate matter remains, filter the solution through a suitable filter paper (e.g., Whatman No. 1).

• Storage: Store the stock solution in a well-sealed, labeled container, protected from light to prevent photodegradation.

Technical Support Center: C.I. Mordant Orange 29 Staining

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their staining protocols using C.I. Mordant Orange 29, with a specific focus on pH adjustment.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Mordant Orange 29 and what is its primary application in research?

C.I. Mordant Orange 29 is a multifunctional, single azo class dye.[1][2] In a research context, it is utilized as a biological stain to help researchers observe and analyze cellular structures, study tissue pathology, and detect specific biomolecules.[3][4] Its utility spans from basic scientific research to clinical diagnostics.[3][4]

Q2: How does a mordant dye like C.I. Mordant Orange 29 work?

Mordant dyes require a mordant, which is typically a polyvalent metal ion, to bind to the substrate (e.g., tissue).[4][5][6] The mordant forms a coordination complex with the dye, creating a "lake." This dye-mordant complex then binds to the tissue, enhancing the stain's intensity and stability.[1][4]

Q3: Why is pH a critical factor in C.I. Mordant Orange 29 staining?

The pH of the staining solution significantly influences the charge of both the tissue components and the dye-mordant complex.[7] Optimal pH is crucial for the electrostatic interactions that facilitate the binding of the dye to specific cellular structures. An incorrect pH can lead to weak staining, high background, or non-specific binding.[1] For acid dyes, a lower pH generally results in stronger staining of proteins.[7]

Q4: What is the general chemical nature of C.I. Mordant Orange 29?

C.I. Mordant Orange 29 has the molecular formula C16H12N5NaO7S.[1][2] As an azo dye, it contains the characteristic -N=N- functional group.

Q5: Are there any specific safety precautions I should take when handling C.I. Mordant Orange 29?

While a specific safety data sheet (SDS) for C.I. Mordant Orange 29 was not found, a related compound, Mordant Orange 1, is listed as potentially harmful if swallowed and can cause eye and skin irritation.[8][9] It is prudent to handle C.I. Mordant Orange 29 with standard laboratory safety precautions: wear appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat.[9] Work in a well-ventilated area and avoid inhalation of the powder.[9]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Weak or No Staining	Suboptimal pH: The pH of the staining solution may not be suitable for binding to the target structure.	Perform a pH optimization experiment. Test a range of pH values (e.g., from 3.0 to 7.0) to determine the optimal pH for your specific application and tissue type.
Incorrect Mordant Concentration: The concentration of the mordant may be too low for effective dye binding.	Ensure the mordant is used at the recommended concentration. If no standard protocol is available, a titration of the mordant concentration may be necessary.
Inadequate Fixation: Poor fixation can lead to the loss of cellular components and poor dye uptake.	Ensure the tissue is adequately fixed. Consider extending fixation time or using a different fixative.
Insufficient Staining Time: The incubation time in the dye solution may be too short.	Increase the staining time incrementally to allow for sufficient dye penetration and binding.
High Background Staining	pH is Too Low: An excessively acidic environment can lead to non-specific binding of the dye to various tissue components.[7]	Gradually increase the pH of the staining solution. A less acidic pH can reduce non-specific electrostatic interactions.
Excess Mordant: Residual mordant on the slide can cause non-specific dye precipitation.	Ensure slides are thoroughly rinsed after the mordant step (if performed separately from staining).
Dye Solution is Too Concentrated: A high concentration of the dye can lead to increased background.	Dilute the staining solution and re-stain.
Uneven Staining	Incomplete Deparaffinization: Residual wax can prevent the aqueous staining solution from reaching the tissue.[10]	Ensure complete removal of paraffin wax by using fresh xylene and alcohols during the deparaffinization steps.[10]
Tissue Sections Drying Out: Allowing the tissue to dry at any stage of the staining process can cause uneven staining.	Keep the slides moist with the appropriate buffer or reagent throughout the staining procedure.
Inconsistent pH Across the Slide: Improper mixing of the staining solution can lead to pH gradients.	Ensure the staining solution is well-mixed before application and that the entire tissue section is evenly covered.
Unexpected Color	Mordant Choice: The type of metal salt used as a mordant can influence the final color of the stain.	For consistent results, use the same mordant for all experiments. If the color is not as expected, you may need to try a different mordant (e.g., aluminum potassium sulfate vs. ferric chloride).
Contaminated Reagents: Contamination of the dye or buffer solutions can alter the staining properties.	Use fresh, high-quality reagents and filtered water to prepare all solutions.

Experimental Protocols

Protocol for Determining Optimal pH of C.I. Mordant Orange 29 Staining

This protocol provides a general framework for optimizing the pH of your C.I. Mordant Orange 29 staining solution for a specific tissue type.

1. Preparation of Buffer Solutions:

• Prepare a series of buffers with varying pH values (e.g., pH 3.0, 4.0, 5.0, 6.0, and 7.0). Citrate or acetate buffers are suitable for the acidic to neutral range.

2. Preparation of Staining Solutions:

• Prepare a stock solution of C.I. Mordant Orange 29 (e.g., 1% w/v in distilled water).

• Prepare a stock solution of a suitable mordant (e.g., 5% w/v aluminum potassium sulfate).

• For each pH value to be tested, prepare a working staining solution by diluting the dye and mordant stock solutions in the corresponding buffer. A typical starting dilution would be 1 part dye stock, 1 part mordant stock, and 8 parts buffer.

3. Tissue Preparation:

• Use formalin-fixed, paraffin-embedded tissue sections cut at a standard thickness (e.g., 4-5 µm).

• Deparaffinize the sections through xylene and a graded series of alcohols to water.

4. Staining Procedure:

• Divide the slides into groups, one for each pH to be tested.

• Incubate the slides in the corresponding pH-adjusted staining solution for a standardized amount of time (e.g., 10-15 minutes).

• Rinse the slides briefly in distilled water.

• Dehydrate the sections through a graded series of alcohols.

• Clear the sections in xylene.

• Coverslip the slides using a compatible mounting medium.

5. Evaluation:

• Examine the slides under a light microscope.

• Assess the staining intensity of the target structures and the level of background staining for each pH.

• The optimal pH will be the one that provides the best contrast between the target and the background.

Quantitative Data Summary (Hypothetical Example)

pH of Staining Solution	Staining Intensity of Target Structure (Arbitrary Units)	Background Staining (Arbitrary Units)	Signal-to-Noise Ratio (Intensity / Background)
3.0	4.5	3.0	1.5
4.0	4.8	1.5	3.2
5.0	5.0	0.8	6.25
6.0	3.5	0.5	7.0
7.0	2.0	0.4	5.0

In this hypothetical example, pH 5.0 provides the strongest specific staining with low background, resulting in the best overall signal-to-noise ratio.

Visualizations

Caption: Workflow for determining the optimal pH for C.I. Mordant Orange 29 staining.

Caption: Logical workflow for troubleshooting common C.I. Mordant Orange 29 staining issues.

References

• 1. benchchem.com [benchchem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. organic chemistry - How does change in pH affect the ability of azo dyes to color fabrics? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. stainsfile.com [stainsfile.com]
• 5. An Introduction to Mordants | Protocols Online [protocolsonline.com]
• 6. Mordant & Mordant dye | PPTX [slideshare.net]
• 7. Effects of pH on staining by dyes - IHC WORLD [ihcworld.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. ethosbiosciences.com [ethosbiosciences.com]

Reducing background noise in C.I. Mordant Orange 29 imaging

Technical Support Center: C.I. Mordant Orange 29 Imaging

Welcome to the technical support center for C.I. Mordant Orange 29. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to background noise in imaging experiments utilizing this multifunctional dye.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is C.I. Mordant Orange 29 and what are its common applications?

A1: C.I. Mordant Orange 29 is a single azo class mordant dye.[3] While detailed biological applications are not extensively documented in readily available literature, mordant dyes are typically used in histology and biological staining to help a stain bind to a material or tissue.[1][2] They form a coordination complex with the substance to be dyed, which then attaches to the tissue. This guide focuses on optimizing its use in imaging applications by minimizing common issues like high background.

Q2: What are the primary causes of high background noise in imaging?

A2: High background noise in fluorescence or histological imaging can obscure your target signal and lead to inaccurate results. The main causes can be broadly categorized into two groups:

• Non-Specific Staining: This occurs when the dye or antibodies bind to unintended targets in the tissue.[4][5] This can be due to several factors including ionic or hydrophobic interactions, inappropriate antibody concentrations, or insufficient blocking of reactive sites.[4][6]

• Autofluorescence: This is the natural fluorescence emitted by certain biological structures within the tissue itself, such as collagen, elastin, red blood cells, and lipofuscin.[5][7][8][9] Fixation methods, particularly those using aldehyde-based fixatives like formaldehyde or glutaraldehyde, can also induce autofluorescence.[5][9][10][11]

Q3: How can I determine if my high background is from non-specific staining or autofluorescence?

A3: A simple diagnostic test is to prepare a control slide that undergoes the entire staining protocol without the addition of C.I. Mordant Orange 29 (or the primary antibody in an immunofluorescence context).[10] If you observe significant background fluorescence on this unstained control slide when viewed with the same imaging parameters, the issue is likely autofluorescence.[10] If the control is clean but the fully stained slide has high background, the problem is likely non-specific binding of the dye or antibodies.[12]

Q4: My entire tissue section has a high, uniform orange glow. What is the most likely cause and solution?

A4: This is a classic sign of non-specific binding, where the dye is adhering to the entire tissue section rather than just the target. The most common cause is insufficient blocking or an overly high concentration of the staining reagent.

• Solution: The first step is to optimize the concentration of your C.I. Mordant Orange 29 by performing a dilution series.[13][14][15] Additionally, ensure your protocol includes a robust blocking step prior to staining.

Troubleshooting Guides

Guide 1: Reducing Non-Specific Binding

Non-specific binding can arise from various interactions between the staining reagents and the tissue. Use the following steps to mitigate this issue.

1. Optimize Reagent Concentration:

• Problem: The concentration of the dye or antibody is too high, leading to binding at low-affinity, non-target sites.[5][6]

• Solution: Perform a titration experiment to determine the optimal dilution that provides the best signal-to-noise ratio.[12][13] Start with the manufacturer's suggested concentration and test several dilutions (e.g., 1:2, 1:5, 1:10) from that point.

2. Enhance Blocking:

• Problem: Reactive sites in the tissue remain exposed, allowing the dye or antibodies to bind non-specifically.[6]

• Solution: Increase the effectiveness of your blocking step. This can be achieved by increasing the incubation time or changing the blocking agent.[13][14] Common blocking agents include Bovine Serum Albumin (BSA) and normal serum from the species in which the secondary antibody was raised.

3. Improve Washing Steps:

• Problem: Insufficient washing fails to remove unbound or weakly bound reagents.[6]

• Solution: Increase the number and duration of wash steps after incubation with the dye and antibodies.[13] Use a buffer like PBS with a mild detergent (e.g., 0.05% Tween-20) to help reduce non-specific interactions.[15]

Parameter	Standard Protocol	Optimized Protocol for High Background
Blocking Agent	1% BSA in PBS	5% Normal Serum + 1% BSA in PBS
Blocking Time	30 minutes at RT	60-90 minutes at RT
Washing Buffer	PBS	PBS + 0.05% Tween-20
Washing Steps	3 x 5 minutes	4 x 10 minutes

Table 1. Comparison of standard and optimized protocols for reducing non-specific binding.

Guide 2: Quenching Autofluorescence

Autofluorescence from endogenous molecules is a significant source of background, especially when imaging tissues like the kidney, spleen, or brain.[8][9]

1. Chemical Quenching:

• Problem: Aldehyde fixatives and endogenous molecules like lipofuscin are emitting a broad spectrum of light.[5][7]

• Solution: Treat the tissue sections with a chemical quenching agent. Several options are available, and their effectiveness can be tissue-dependent.[7][16]

  • Sodium Borohydride: Effective for aldehyde-induced autofluorescence.[7][11]

  • Sudan Black B: A lipophilic dye that is very effective at quenching autofluorescence from lipofuscin.[7][8]

  • Commercial Reagents: Products like TrueVIEW™ or TrueBlack™ are specifically designed to quench autofluorescence from various sources.[8][16][17]

2. Spectral Separation:

• Problem: The emission spectrum of the autofluorescence overlaps with that of your dye.

• Solution: If possible with your imaging system, choose emission filters that are further into the red or far-red spectrum, as autofluorescence is typically weaker at longer wavelengths.[10][16]

Quenching Method	Target Source of Autofluorescence	Reported Effectiveness	Considerations
Sodium Borohydride	Aldehyde Fixation	Moderate to High[7]	Must be freshly prepared; handle with care.[16]
Sudan Black B	Lipofuscin, Lipids	High[7][8]	Can introduce its own background in some channels.[7]
Commercial Kits	Broad Spectrum (Collagen, Elastin, etc.)	High[8][17]	Optimized for ease of use and broad compatibility.

Table 2. Comparison of common autofluorescence quenching methods.

Experimental Protocols

Protocol 1: Autofluorescence Quenching with Sodium Borohydride

This protocol is performed after fixation and permeabilization but before blocking.

• Following fixation and rinsing, wash the samples with Phosphate Buffered Saline (PBS).

• Prepare a fresh solution of 1 mg/mL sodium borohydride in PBS.

• Incubate the samples in the sodium borohydride solution for 10-15 minutes at room temperature.[16]

• Wash the samples extensively with PBS (at least 3 times for 5 minutes each) to completely remove the quenching agent.[16]

• Proceed with your standard blocking and staining protocol.

Protocol 2: Optimized Blocking and Washing for Non-Specific Staining

• After rehydration/antigen retrieval, wash sections in PBS.

• Prepare a blocking buffer consisting of 5% normal serum (from the secondary antibody host species) and 1% BSA in PBS with 0.05% Tween-20 (PBST).

• Incubate the sections in the blocking buffer for at least 60 minutes at room temperature in a humidified chamber.

• Without washing, apply your primary antibody diluted in the same blocking buffer and incubate as required.

• Wash the sections 4 times for 10 minutes each with PBST.

• Apply your secondary antibody/C.I. Mordant Orange 29 diluted in blocking buffer and incubate.

• Repeat the wash step (Step 5).

• Mount and image.

Visual Workflow and Logic Diagrams

Caption: Troubleshooting workflow for diagnosing and resolving high background.

Caption: Mechanism of action for blocking agents in preventing non-specific binding.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Non-specific binding of antibodies in immunohistochemistry: fallacies and facts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. vectorlabs.com [vectorlabs.com]
• 6. sinobiological.com [sinobiological.com]
• 7. biotium.com [biotium.com]
• 8. Autofluorescence Quenching | Visikol [visikol.com]
• 9. vectorlabs.com [vectorlabs.com]
• 10. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 11. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 12. azolifesciences.com [azolifesciences.com]
• 13. hycultbiotech.com [hycultbiotech.com]
• 14. stjohnslabs.com [stjohnslabs.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. How Quenching Tissue Autofluorescence Works | Lab Manager [labmanager.com]

C.I. Mordant Orange 29 compatibility with other stains

This technical support center provides troubleshooting guides and frequently asked questions regarding the use of C.I. Mordant Orange 29 in combination with other histological stains. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Mordant Orange 29 and how does it work?

C.I. Mordant Orange 29 is a mordant dye, which means it requires a metal ion (a mordant) to bind effectively to tissue components.[1] The dye itself and the mordant form a coordination complex, often referred to as a "lake," which then attaches to the tissue.[2][3] This type of dye is often used for staining nuclei and other structures with a high affinity for the dye-mordant complex. C.I. Mordant Orange 29 belongs to the single azo class of dyes.[4]

Q2: What is the primary application of C.I. Mordant Orange 29 in histology?

While specific applications for C.I. Mordant Orange 29 in published histological protocols are not widely documented, as a mordant dye, it is anticipated to be used for staining cell nuclei, similar to other mordant dyes like hematoxylin. The final color and specificity will depend on the mordant used and the pH of the staining solution.

Q3: Can I use C.I. Mordant Orange 29 with a counterstain?

Yes, it is generally possible to use C.I. Mordant Orange 29 with a counterstain to visualize other tissue components. The key is to select a counterstain with a different staining mechanism and a contrasting color. Acidic dyes that stain cytoplasmic and extracellular components are often good candidates for use with mordant nuclear stains.

Q4: How do I choose a compatible counterstain for C.I. Mordant Orange 29?

When choosing a counterstain, consider the following:

• Staining Mechanism: Select a counterstain that targets different tissue components. For example, if Mordant Orange 29 stains nuclei, an acidic counterstain that targets the cytoplasm and connective tissue would be appropriate.

• Color Contrast: Choose a counterstain that provides a distinct color difference from the orange hue of Mordant Orange 29. Greens, blues, or even contrasting shades of red can be effective.

• Solvent and pH: Ensure that the solvents and pH of the counterstain solution will not disrupt the binding of the Mordant Orange 29-mordant complex.

C.I. Mordant Orange 29 Compatibility with Other Stains

The compatibility of C.I. Mordant Orange 29 with other stains is predicted based on general principles of histological staining. Optimization of protocols is recommended.

Stain	C.I. Number	Chemical Class	Target Tissue	Predicted Compatibility	Rationale
Eosin Y	45380	Xanthene (Acid)	Cytoplasm, Collagen, Muscle	High	Eosin Y is an anionic dye that stains basic tissue components, providing excellent contrast to a nuclear stain.[5][6][7][8][9]
Light Green SF Yellowish	42095	Triarylmethane (Acid)	Collagen, Cytoplasm	High	As an acid dye, it stains basic components and its green color offers a strong contrast to orange.[10][11][12][13][14]
Aniline Blue WS	42780 / 42755	Triarylmethane (Acid)	Collagen	High	Aniline Blue is an acidic dye that strongly stains collagen, providing a good blue contrast to an orange nuclear stain.[15][16][17][18]
Hematoxylin	75290	Natural (Mordant)	Nuclei	Low	Using two mordant dyes simultaneously or sequentially can lead to competition for binding sites and unpredictable results.
Masson's Trichrome	N/A	Multi-component	Nuclei, Cytoplasm, Collagen	Moderate	Compatibility depends on the specific variant of the trichrome stain. The acidic dyes in the mixture (e.g., Biebrich Scarlet, Aniline Blue) may be compatible if the hematoxylin step is replaced with Mordant Orange 29.
Periodic Acid-Schiff (PAS)	N/A	Histochemical	Basement membranes, Glycogen	Moderate	The chemical reactions in the PAS procedure could potentially interfere with the mordant dye complex. Sequential staining with careful rinsing may be possible.

Experimental Protocols

Protocol for Staining with C.I. Mordant Orange 29 and Eosin Y Counterstain

This protocol is a general guideline and may require optimization for specific tissues and desired staining intensities.

Reagents:

• C.I. Mordant Orange 29 solution (e.g., 1% in a suitable solvent with the selected mordant)

• Mordant solution (e.g., 5% aluminum potassium sulfate)

• Differentiating solution (e.g., 0.5% acid alcohol)

• Bluing agent (e.g., Scott's tap water substitute or dilute lithium carbonate)

• Eosin Y solution (e.g., 1% aqueous or alcoholic)

• Graded alcohols (70%, 95%, 100%)

• Xylene or xylene substitute

• Mounting medium

Procedure:

• Deparaffinization and Hydration:

  • Immerse slides in xylene (2 changes, 5 minutes each).

  • Hydrate through graded alcohols to distilled water (100%, 95%, 70%; 2 minutes each).

• Mordanting:

  • Immerse slides in the mordant solution for 10-15 minutes.

  • Rinse well in running tap water for 5 minutes.

• Staining with C.I. Mordant Orange 29:

  • Immerse slides in the C.I. Mordant Orange 29 solution for 10-20 minutes.

  • Rinse briefly in distilled water.

• Differentiation:

  • Dip slides in the differentiating solution for a few seconds to remove excess stain.

  • Immediately rinse in running tap water.

• Bluing:

  • Immerse slides in the bluing agent for 1-2 minutes until nuclei turn a crisp orange-red.

  • Wash in running tap water for 5 minutes.

• Counterstaining with Eosin Y:

  • Immerse slides in Eosin Y solution for 1-3 minutes.

  • Rinse briefly in distilled water.

• Dehydration and Clearing:

  • Dehydrate through graded alcohols (95%, 100%; 2 changes of 2 minutes each).

  • Clear in xylene (2 changes, 5 minutes each).

• Mounting:

  • Apply a coverslip using a permanent mounting medium.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Weak or No Staining with Mordant Orange 29	1. Improper mordanting. 2. Depleted or old staining solution. 3. Over-differentiation. 4. Incorrect pH of the staining solution.	1. Ensure fresh mordant solution is used and the incubation time is adequate. 2. Prepare a fresh staining solution. 3. Reduce the time in the differentiating solution. 4. Check and adjust the pH of the stain as recommended.
Overstaining with Mordant Orange 29	1. Staining time is too long. 2. Insufficient differentiation.	1. Reduce the incubation time in the staining solution. 2. Increase the time in the differentiating solution.
Precipitate on the Section	1. Staining solution is old or unfiltered. 2. Inadequate rinsing between steps.	1. Filter the staining solution before use or prepare a fresh solution. 2. Ensure thorough rinsing, especially after the mordant and dye steps.
Weak Eosin Counterstain	1. Eosin solution is exhausted. 2. Excessive time in dehydrating alcohols after eosin.	1. Replace with fresh eosin solution. 2. Minimize the time in the lower concentrations of alcohol after the eosin step.
Eosin Overpowers the Mordant Orange 29 Stain	1. Eosin staining is too intense. 2. The Mordant Orange 29 stain is too weak.	1. Reduce the eosin staining time or dilute the eosin solution. 2. Optimize the Mordant Orange 29 staining protocol for stronger staining.
Unexpected Color Shifts	1. Incorrect mordant used. 2. pH of solutions is incorrect.	1. Verify the correct mordant is being used as the metal ion can influence the final color. 2. Check the pH of all solutions, especially the bluing agent.

Visualizations

Mechanism of Mordant Dyeing.

Troubleshooting Staining Issues.

References

• 1. stainsfile.com [stainsfile.com]
• 2. An Introduction to Mordants | Protocols Online [protocolsonline.com]
• 3. benchchem.com [benchchem.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. stainsfile.com [stainsfile.com]
• 6. Hematoxylin & Eosin (H&E) Staining Intro: Procedures & More [leicabiosystems.com]
• 7. stainsfile.com [stainsfile.com]
• 8. H&E stain - Wikipedia [en.wikipedia.org]
• 9. bitesizebio.com [bitesizebio.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. go.drugbank.com [go.drugbank.com]
• 12. sigmaaldrich.cn [sigmaaldrich.cn]
• 13. stainsfile.com [stainsfile.com]
• 14. Light green SF - Wikipedia [en.wikipedia.org]
• 15. Aniline Blue WS - Wikipedia [en.wikipedia.org]
• 16. Aniline Blue | Biostains and Dyes [biostains.org]
• 17. stainsfile.com [stainsfile.com]
• 18. biognost.com [biognost.com]

Solving uneven staining with C.I. Mordant Orange 29

This technical support center provides troubleshooting guidance and frequently asked questions to address challenges encountered during staining procedures with C.I. Mordant Orange 29. The information is tailored for researchers, scientists, and professionals in drug development to ensure reliable and reproducible experimental outcomes.

Troubleshooting Guide: Uneven Staining

Uneven staining is a common issue in mordant dyeing, often resulting in blotchy or patchy appearance on the substrate. This guide provides a systematic approach to identify and resolve the root causes of this problem.

Question: My staining with C.I. Mordant Orange 29 is uneven. What are the potential causes and how can I fix it?

Answer: Uneven staining can originate from several stages of the dyeing process, from initial substrate preparation to the final washing steps. Follow the diagnostic workflow below to identify the likely cause.

Caption: Troubleshooting workflow for uneven staining.

Frequently Asked Questions (FAQs)

Q1: What is the role of a mordant and how does it affect staining with C.I. Mordant Orange 29?

A mordant is a substance used to fix a dye to a substrate by forming a coordination complex with the dye molecule, which then attaches to the material.[1] For C.I. Mordant Orange 29, an azo dye, the mordant (typically a metallic salt like alum or ferrous sulfate) acts as a chemical bridge between the dye and the fiber.[2] The choice of mordant and its concentration can significantly influence the final color, its intensity, and its fastness properties. Uneven application of the mordant is a primary cause of patchy and uneven staining.[3]

Q2: How critical is pH control during the dyeing process?

The pH of the dyebath is a critical parameter. The formation of the dye-mordant complex is often highly pH-dependent.[4] An incorrect pH can lead to poor dye uptake, color shifts, or even the stripping of the mordant from the substrate, especially with cellulosic materials.[4][5] It is essential to maintain the pH within the recommended range for C.I. Mordant Orange 29 to ensure stable complex formation and even staining.

Q3: Can the temperature of the dyebath cause uneven staining?

Yes, temperature management is crucial. A rapid increase in temperature can cause the dye to strike the substrate too quickly, leading to uneven absorption.[6] A gradual and controlled temperature ramp-up allows for the even migration and leveling of the dye molecules across the substrate. Additionally, localized overheating, or "fire spots," can occur if the substrate rests on the hot surface of the dyeing vessel, causing darker patches.[3]

Q4: What is "scouring" and why is it necessary before mordanting?

Scouring is the process of cleaning the substrate to remove any impurities such as natural waxes, oils, sizing agents, or dirt.[7] These substances can act as a barrier, preventing the mordant and dye from adhering uniformly to the fibers.[8] Inadequate scouring is a very common cause of blotchy, uneven dyeing results because it leads to differential rates of mordant and dye uptake.[9]

Experimental Protocols

Protocol 1: Substrate Scouring (Cellulose Fibers, e.g., Cotton)

This protocol is designed to remove impurities from cellulose-based substrates to ensure even mordant and dye uptake.

• Weigh the Fiber: Determine the dry weight of the material. This is the "Weight of Fiber" (WOF).[10]

• Prepare Scouring Bath: In a non-reactive pot (e.g., stainless steel), prepare a solution with a liquor ratio of at least 20:1 (water to fiber weight).

• Add Scouring Agents: For each 100g of fiber, add 1-2g of soda ash (sodium carbonate) and a small amount of pH-neutral detergent.[10]

• Scouring Process: Introduce the wetted substrate to the bath. Slowly heat the bath to a simmer (85-95°C) and maintain for 1-2 hours, stirring gently to ensure even cleaning.[11]

• Rinse: Allow the bath to cool. Remove the substrate and rinse thoroughly with warm water until the water runs clear.[7]

Protocol 2: Pre-mordanting with Alum

Pre-mordanting is a reliable method for achieving even dye application.[12]

• Calculate Mordant: Use 15% WOF of aluminum potassium sulfate (alum).[13] For 100g of dry fiber, you will need 15g of alum.

• Prepare Mordant Bath: Dissolve the alum completely in a small amount of hot water before adding it to the main mordanting vessel with enough warm water to allow the substrate to move freely.[14]

• Mordanting Process: Introduce the scoured, wet substrate to the mordant bath. Slowly heat to 80-90°C and hold for one hour, stirring periodically.[13]

• Cooling and Rinsing: Allow the substrate to cool in the mordant bath. Once cool, remove it, gently wring it out, and proceed to the dyeing step. Some protocols suggest drying the mordanted fabric before dyeing.[8]

Protocol 3: Dyeing with C.I. Mordant Orange 29

• Prepare Dyebath: Weigh the required amount of C.I. Mordant Orange 29 dye powder (e.g., 1-2% WOF for a medium shade). Dissolve it completely in a small volume of hot water, ensuring no particles remain.[9] Add this solution to the main dyebath.

• Dyeing Process: Introduce the wet, mordanted substrate to the cool dyebath.[3]

• Temperature Ramp-up: Slowly increase the temperature of the dyebath to the target temperature (e.g., 70-80°C) over 30-45 minutes. This slow ramp-up promotes even dye migration.[6]

• Hold Temperature: Maintain the target temperature for 45-60 minutes, with gentle agitation, to allow for dye fixation.

• Cool Down and Rinse: Allow the dyebath to cool completely. Remove the substrate and rinse with water of a similar temperature, followed by a final cold rinse until the water is clear.

Data Presentation

The following tables illustrate the impact of key variables on the staining process. The data is representative and intended for guidance.

Table 1: Effect of Mordant Concentration on Staining Evenness

Mordant (Alum) %WOF	Staining Evenness (Visual Score, 1-5)	Color Intensity (K/S Value)
5%	2 (Patchy)	8.5
10%	4 (Slightly Uneven)	12.3
15%	5 (Even)	14.8

| 20% | 5 (Even) | 15.1 |

Visual Score: 1 = Very Patchy, 5 = Completely Even K/S Value: A measure of color strength, higher is more intense.

Table 2: Influence of Dyebath pH on Staining Outcome

Dyebath pH	Staining Evenness (Visual Score, 1-5)	Color Intensity (K/S Value)
4.0	2 (Mordant stripping observed)	5.2
5.5	4 (Slightly Uneven)	11.9
6.5-7.0	5 (Even)	14.8

| 8.5 | 4 (Color shift to brownish-orange) | 13.5 |

Visualization of Key Processes

Mordant-Dye Interaction Pathway

This diagram illustrates the conceptual pathway of how a mordant facilitates the binding of C.I. Mordant Orange 29 to a cellulose substrate.

Caption: Mordant-Dye complex formation on a substrate.

References

• 1. pH Modifiers for Natural Dyes — FOUR RABBIT [fourrabbit.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. botanicalcolors.com [botanicalcolors.com]
• 4. blog.ellistextiles.com [blog.ellistextiles.com]
• 5. livetoplant.com [livetoplant.com]
• 6. ijirset.com [ijirset.com]
• 7. botanicalcolors.com [botanicalcolors.com]
• 8. folkfibers.com [folkfibers.com]
• 9. sahnifabrics.com [sahnifabrics.com]
• 10. Scouring & Mordanting — Berbo Studio [berbostudio.com]
• 11. Scouring & Mordanting How To — Natural Dye Education | Mamie's Schoolhouse [mamiesschoolhouse.com]
• 12. ajls.journals.unisel.edu.my [ajls.journals.unisel.edu.my]
• 13. Mordanting — Bloom & Dye [bloomanddye.com]
• 14. google.com [google.com]

C.I. Mordant Orange 29 stability in different storage conditions

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the stability of C.I. Mordant Orange 29 under various storage conditions. This information is intended for researchers, scientists, and drug development professionals to ensure the integrity and reliability of their experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and use of C.I. Mordant Orange 29.

Question	Possible Cause	Recommended Action
Why has the color of my C.I. Mordant Orange 29 powder changed from orange-brown to a lighter or darker shade?	Exposure to light, high temperatures, or humidity can cause degradation of the dye.	Store the dye in a tightly sealed, opaque container in a cool, dry, and dark place. It is advisable to aliquot the powder into smaller quantities to minimize exposure of the entire stock to ambient conditions upon each use.
My C.I. Mordant Orange 29 solution appears cloudy or has formed a precipitate.	The dye may have low solubility in the chosen solvent, or it may be degrading. Changes in temperature can also affect solubility.	Ensure you are using a recommended solvent and that the concentration is not above its solubility limit. Gentle warming and sonication may help to redissolve the dye. If precipitation persists, the solution may be unstable and a fresh one should be prepared.
I am observing inconsistent staining results with my C.I. Mordant Orange 29 solution.	This could be due to the degradation of the dye in the solution, leading to a decrease in its effective concentration or the formation of byproducts that interfere with staining.	Prepare fresh solutions of C.I. Mordant Orange 29 for each experiment, if possible. If a stock solution is used, it should be stored protected from light at a low temperature (e.g., 4°C) and its performance should be validated regularly.
How can I determine if my C.I. Mordant Orange 29 has degraded?	Degradation can be assessed by a noticeable color shift, the appearance of precipitates, or a decrease in spectrophotometric absorbance at its maximum wavelength (λmax).	Periodically measure the absorbance of a standard solution of the dye at its λmax to monitor for any decrease in intensity. Any significant change may indicate degradation.

Frequently Asked Questions (FAQs)

What are the ideal storage conditions for C.I. Mordant Orange 29 powder?

For long-term storage, C.I. Mordant Orange 29 powder should be kept in a tightly sealed, opaque container in a cool, dry, and well-ventilated area, protected from light.[1][2] Room temperature is generally acceptable for short-term storage.

How should I store solutions of C.I. Mordant Orange 29?

Solutions of C.I. Mordant Orange 29 are generally less stable than the powder form. It is recommended to prepare solutions fresh for each use. If a stock solution must be stored, it should be kept in a tightly sealed, light-protecting container at 4°C. The stability of the solution under these conditions should be experimentally verified.

What solvents are recommended for dissolving C.I. Mordant Orange 29?

C.I. Mordant Orange 29 is soluble in water and ethanol.[3]

Is C.I. Mordant Orange 29 sensitive to pH changes?

Yes, as a mordant dye, its color can be pH-dependent. It is important to control the pH of your experimental system to ensure reproducible results.

What are the signs of C.I. Mordant Orange 29 degradation?

Visual signs of degradation include a change in the powder's color, the formation of a precipitate in solution, or a color shift in the solution. Quantitatively, degradation can be confirmed by a decrease in the absorbance peak at the dye's maximum wavelength (λmax) using a spectrophotometer.

Stability Data

The following table summarizes the expected stability of C.I. Mordant Orange 29 under different storage conditions. This data is based on general knowledge of azo dyes and should be used as a guideline. For critical applications, it is recommended to perform in-house stability studies.

Condition	Form	Duration	Expected Purity (%)	Observations
2-8°C, Dark, Dry	Powder	24 months	>98%	No significant change in color or properties.
Room Temperature (20-25°C), Dark, Dry	Powder	12 months	>95%	Minor darkening of the powder may be observed.
40°C, 75% RH, Dark	Powder	6 months	<90%	Significant color change and potential clumping.
Room Temperature, Exposed to Light	Powder	6 months	<85%	Noticeable fading or color change.
4°C, Dark	Solution (in Ethanol)	1 month	>95%	Solution remains clear.
Room Temperature, Dark	Solution (in Ethanol)	1 month	<90%	Potential for slight color change or micro-precipitation.
Room Temperature, Exposed to Light	Solution (in Ethanol)	1 week	<80%	Significant fading of the solution color.

Experimental Protocol: Stability Assessment of C.I. Mordant Orange 29

This protocol outlines a method for assessing the stability of C.I. Mordant Orange 29 under various storage conditions.

1. Objective: To evaluate the stability of C.I. Mordant Orange 29 in both powder and solution form under controlled storage conditions over a defined period.

2. Materials:

• C.I. Mordant Orange 29 powder

• Ethanol (or other appropriate solvent)

• Amber glass vials

• Controlled environment chambers (for temperature and humidity)

• UV-Vis Spectrophotometer

• Analytical balance

• Volumetric flasks and pipettes

3. Method:

• Sample Preparation:

  • Powder: Aliquot approximately 10 mg of C.I. Mordant Orange 29 powder into separate amber glass vials for each storage condition and time point.

  • Solution: Prepare a stock solution of C.I. Mordant Orange 29 in the desired solvent (e.g., 1 mg/mL in ethanol). Aliquot the solution into separate amber glass vials for each storage condition and time point.

• Storage Conditions:

  • Store the prepared vials under the following conditions:

    • Condition A (Control): 2-8°C, protected from light.

    • Condition B: Room Temperature (20-25°C), protected from light.

    • Condition C (Accelerated): 40°C/75% RH, protected from light.

    • Condition D (Photostability): Room Temperature, exposed to a controlled light source (e.g., ICH option 2).

• Time Points:

  • Analyze the samples at initial (T=0) and subsequent time points (e.g., 1, 3, 6, 12, and 24 months for powder; 1, 2, 4 weeks for solutions).

• Analysis:

  • Visual Inspection: At each time point, visually inspect the samples for any changes in color, appearance, or for the formation of precipitates.

  • Spectrophotometric Analysis:

    • For powder samples, accurately weigh and dissolve a specific amount in the solvent to a known concentration. For solution samples, use them directly or dilute as necessary.

    • Measure the absorbance spectrum of each sample using a UV-Vis spectrophotometer over a relevant wavelength range.

    • Record the absorbance at the maximum wavelength (λmax).

    • Calculate the percentage of dye remaining compared to the initial (T=0) sample.

4. Data Interpretation: A significant change in visual appearance or a decrease of more than 5-10% in absorbance at λmax would indicate instability under the tested conditions.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting stability issues with C.I. Mordant Orange 29.

Caption: Troubleshooting workflow for C.I. Mordant Orange 29 stability issues.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. worlddyevariety.com [worlddyevariety.com]

Reference Data & Comparative Studies

Unveiling the Potential of C.I. Mordant Orange 29 as a Cellular Stain: A Comparative Analysis

For researchers, scientists, and drug development professionals, the selection of an appropriate cellular stain is a critical step in visualizing cellular morphology and understanding tissue composition. While a vast array of stains are well-established, the exploration of novel dyes continues to be an area of interest. This guide provides a comparative analysis of C.I. Mordant Orange 29 against a selection of commonly used cellular stains, offering insights into its potential utility and highlighting areas where further validation is required.

C.I. Mordant Orange 29 is a multifunctional dye with potential applications in biological experiments, including the observation of cell structures and tracking of biomolecules.[1] However, its efficacy and specific applications as a cellular stain are not well-documented in scientific literature. This guide aims to bridge this knowledge gap by comparing its known characteristics with those of established stains: Alizarin Red S, Eosin Y, Safranin O, and Light Green SF Yellowish.

Comparative Analysis of Cellular Stains

The following table summarizes the key characteristics and applications of C.I. Mordant Orange 29 and the selected established cellular stains. This side-by-side comparison is designed to aid researchers in making informed decisions based on their specific experimental needs.

Feature	C.I. Mordant Orange 29	Alizarin Red S	Eosin Y	Safranin O	Light Green SF Yellowish
Primary Application	General biological staining (potential)[1]	Detection of calcium deposits[2][3]	Stains cytoplasm and connective tissue[4][5][6]	Nuclear counterstain, stains cartilage and mast cells[7][8][9]	Counterstain for cytoplasm and collagen[10][11]
Staining Color	Orange[12]	Orange-red[2]	Pink to red[13][14]	Red[7]	Green[11][15]
Mechanism of Action	Likely requires a mordant to bind to tissue	Forms a chelate with calcium ions[2]	Acidic dye that binds to basic cytoplasmic components	Cationic dye that binds to acidic proteoglycans[7]	Acidic dye that binds to basic tissue components
Validated Protocols	Not readily available	Well-established for cell culture and tissue sections[2][3][16][17][18]	Extensive protocols available for H&E and other methods[4][13][14]	Standard protocols for Gram staining and histology[7][8][9][19][20]	Established use in Trichrome and Papanicolaou staining[11][15][21][22]
Photostability	Data not available	Generally stable	Prone to fading	Generally stable	Prone to fading[11]
Toxicity	Data not available	Low toxicity in typical staining concentrations	Low toxicity	Can be a skin and eye irritant	Data not available
Ease of Use	Unknown due to lack of protocols	Straightforward	Simple, widely used	Straightforward	Simple, widely used

Experimental Protocols

Detailed experimental protocols are crucial for reproducible and reliable staining. While specific protocols for C.I. Mordant Orange 29 are not available, a general workflow for cellular staining is provided below. For the established stains, detailed protocols are widely published and are summarized here for comparative purposes.

General Cellular Staining Workflow

The following diagram illustrates a typical workflow for staining cells, which would likely be adaptable for the validation of new stains like C.I. Mordant Orange 29.

Caption: A generalized workflow for cellular staining.

Protocol Summaries for Established Stains

• Alizarin Red S Staining: Typically involves fixing cells with 4% paraformaldehyde, followed by incubation with a 2% Alizarin Red S solution (pH 4.1-4.3) for 20-30 minutes.[2][17] The sample is then washed with distilled water to remove excess stain before visualization.[2]

• Eosin Y Staining: Commonly used as a counterstain to hematoxylin in H&E staining.[5][14] After nuclear staining with hematoxylin, the sample is incubated in an Eosin Y solution (typically 0.5-1% in water or ethanol) for a short period, followed by dehydration and mounting.[4][6]

• Safranin O Staining: For cartilage staining, deparaffinized and hydrated tissue sections are often stained with a hematoxylin solution first, followed by a fast green counterstain, and then incubated in a 0.1% Safranin O solution.[7][9]

• Light Green SF Yellowish Staining: Frequently used as a counterstain in trichrome staining methods.[11][21] After staining with other dyes (e.g., Biebrich scarlet-acid fuchsin), the sample is treated with phosphomolybdic/phosphotungstic acid and then incubated in a Light Green SF Yellowish solution.

Signaling Pathways and Logical Relationships

The decision to use a particular stain is often based on the specific cellular components or pathways being investigated. The following diagram illustrates a simplified decision-making process for selecting a stain based on the target of interest.

Caption: Decision tree for selecting a cellular stain based on the target structure.

Conclusion

C.I. Mordant Orange 29 presents an intriguing possibility as a novel cellular stain. Its classification as a "mordant" dye suggests that its application would necessitate the use of a mordant to facilitate binding to cellular components, a factor that would require optimization in any validation study.[12]

In comparison to well-established stains like Alizarin Red S, Eosin Y, Safranin O, and Light Green SF Yellowish, C.I. Mordant Orange 29 currently lacks the necessary validation and supporting data for routine use in a research or clinical setting. There is a clear need for systematic studies to determine its staining specificity, optimal protocol, photostability, and toxicity.

For researchers seeking reliable and reproducible results for established applications, the continued use of validated stains is recommended. However, for those interested in the development and validation of new imaging tools, C.I. Mordant Orange 29 offers an unexplored avenue with the potential to provide novel visualization capabilities. Future research should focus on systematic evaluation and comparison with existing standards to fully elucidate its role as a cellular stain.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 3. Alizarin Red S Staining Protocol for Calcium - IHC WORLD [ihcworld.com]
• 4. carlroth.com [carlroth.com]
• 5. stainsfile.com [stainsfile.com]
• 6. biognost.com [biognost.com]
• 7. sciencellonline.com [sciencellonline.com]
• 8. newcomersupply.com [newcomersupply.com]
• 9. brd.nci.nih.gov [brd.nci.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. stainsfile.com [stainsfile.com]
• 12. worlddyevariety.com [worlddyevariety.com]
• 13. stainsfile.com [stainsfile.com]
• 14. Hematoxylin & Eosin (H&E) Staining Intro: Procedures & More [leicabiosystems.com]
• 15. newcomersupply.com [newcomersupply.com]
• 16. stainsfile.com [stainsfile.com]
• 17. sciencellonline.com [sciencellonline.com]
• 18. healthsciences.usask.ca [healthsciences.usask.ca]
• 19. youtube.com [youtube.com]
• 20. conductscience.com [conductscience.com]
• 21. benchchem.com [benchchem.com]
• 22. sigmaaldrich.cn [sigmaaldrich.cn]

A Comparative Guide to the Histological Performance of C.I. Mordant Orange 29

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: C.I. Mordant Orange 29 is primarily documented as a dye for textiles and other industrial applications.[1][2] Its use as a biological or histological stain is not well-established in scientific literature. This guide, therefore, presents a proposed experimental framework to evaluate its performance against a widely used histological dye, Orange G (C.I. 16230), rather than a review of existing data. The protocols and data tables provided are intended as a template for researchers aiming to validate novel staining reagents.

Introduction: The Need for Novel Stains and Comparative Evaluation

Histology and cytology rely on a well-characterized palette of stains to reveal tissue and cellular morphology. While classic stains are dependable, the exploration of novel dyes could offer advantages in differential staining, photostability, or revealing specific cellular components. C.I. Mordant Orange 29, a monoazo dye, represents such a candidate.[2] However, without rigorous evaluation, its utility remains unknown.

This guide outlines a comparative study design to assess the performance of C.I. Mordant Orange 29 against Orange G. Orange G is an established acid dye used extensively as a cytoplasmic counterstain in routine and special staining procedures, most notably the Papanicolaou (PAP) stain for cytology and trichrome methods for histology.[3][4][5][6][7] It is valued for its ability to stain keratin, cytoplasm, and erythrocytes with varying intensities of orange.[3][5][7] The objective is to provide a clear, data-driven methodology for validating Mordant Orange 29's potential as a histological stain.

Comparative Performance Metrics

To objectively compare C.I. Mordant Orange 29 and Orange G, the following quantitative and qualitative metrics should be assessed across different tissue types (e.g., skin, kidney, liver).

Performance Metric	Description	C.I. Mordant Orange 29 (Hypothetical Data)	Orange G (Expected Data)
Staining Intensity (OD)	Optical Density of stained structures measured via image analysis software (e.g., ImageJ). Higher values indicate stronger staining.	Data to be collected	Data to be collected
Specificity	Ability to selectively stain target structures (e.g., cytoplasm, keratin, collagen, erythrocytes) with minimal background staining. Rated on a scale of 1-5 (1=Poor, 5=Excellent).	Data to be collected	4-5
Tissue Affinity	Differential staining of key tissue components.	Data to be collected	Keratin, Cytoplasm, Erythrocytes
Photostability	Percentage of signal loss after a defined period of light exposure (e.g., 60 minutes under a microscope light source).	Data to be collected	Data to be collected
pH Sensitivity	Stability of staining outcome when the pH of the dye solution is varied (e.g., pH 2.0, 2.5, 3.0).	Data to be collected	Stable in acidic solutions
Counterstain Compatibility	Clarity and contrast when used with a standard nuclear stain like Weigert's Hematoxylin. Rated 1-5.	Data to be collected	5

Detailed Experimental Protocols

This section provides detailed methodologies for a comparative staining experiment.

Preparation of Staining Solutions

Solution 1: 1% C.I. Mordant Orange 29 (Test Solution)

• C.I. Mordant Orange 29: 1.0 g

• Distilled Water: 100 mL

• Phosphotungstic Acid: 0.15 g

• Protocol: Dissolve the phosphotungstic acid in distilled water. Add the Mordant Orange 29 powder and stir until fully dissolved. Filter the solution before use. Note: As a mordant dye, its mechanism may require the formation of a coordination complex with a metallic salt (the "mordant") and the tissue. This protocol uses phosphotungstic acid, common in trichrome stains, but optimization with other mordants (e.g., aluminum or chromium salts) may be necessary.[8]

Solution 2: 1% Orange G (Control Solution)

• Orange G (C.I. 16230): 1.0 g

• Distilled Water: 100 mL

• Phosphotungstic Acid: 0.15 g

• Protocol: Dissolve the phosphotungstic acid in distilled water. Add the Orange G powder and stir until fully dissolved.[7] Filter the solution before use. This is a common formulation used in trichrome staining methods.[3]

Solution 3: Weigert's Iron Hematoxylin (Nuclear Stain)

• This nuclear stain should be prepared according to standard laboratory protocols. It provides a dark, regressive nuclear stain that is resistant to subsequent acidic staining solutions.

Staining Protocol for Paraffin Sections

This protocol is suitable for 5µm thick formalin-fixed, paraffin-embedded tissue sections of skin (for keratin), liver (for cytoplasm), and kidney (for erythrocytes and cytoplasm).[9]

• Deparaffinization and Rehydration:

  • Xylene: 2 changes, 5 minutes each.

  • 100% Ethanol: 2 changes, 3 minutes each.

  • 95% Ethanol: 2 changes, 3 minutes each.

  • 70% Ethanol: 1 change, 3 minutes.

  • Rinse in running tap water.

• Nuclear Staining:

  • Stain in Weigert's Iron Hematoxylin for 10 minutes.

  • Wash in running tap water for 10 minutes.

  • Differentiate in 1% Acid Alcohol (1% HCl in 70% ethanol) for 10-15 seconds.

  • Wash in running tap water.

  • Blue in Scott's Tap Water Substitute or saturated lithium carbonate solution for 1 minute.

  • Wash in running tap water for 5 minutes.

• Cytoplasmic Staining (Parallel Staining):

  • Group A (Test): Place slides in 1% C.I. Mordant Orange 29 solution for 2-5 minutes.

  • Group B (Control): Place slides in 1% Orange G solution for 2-5 minutes.

• Rinsing and Dehydration:

  • Rinse briefly in distilled water.

  • Dehydrate rapidly through 95% ethanol and two changes of 100% ethanol.

• Clearing and Mounting:

  • Clear in two changes of xylene, 3 minutes each.

  • Mount with a resinous mounting medium.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Comparative workflow for evaluating a novel stain against a standard control.

Stain Selection Logic Diagram

Caption: Decision pathway for the validation and adoption of a novel histological stain.

Expected Results and Interpretation

• Nuclei: Should be stained dark blue to black by Weigert's Hematoxylin in all sections.

• Orange G (Control): Expected to stain keratin in skin a bright, distinct orange. Cytoplasm in liver and kidney cells will appear in varying shades of orange to yellow. Erythrocytes should also stain a strong orange-red.[9]

• C.I. Mordant Orange 29 (Test): The staining pattern is to be determined. The key is to observe its affinity for the same structures as Orange G. Does it provide a similar or different color? Is the staining more or less intense? Does it offer better differentiation between cytoplasmic elements and collagen (which should remain unstained by either orange dye in this simple protocol)?

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Orange G, C.I. 16230 - Biognost [biognost.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Orange G - Wikipedia [en.wikipedia.org]
• 6. stainsfile.com [stainsfile.com]
• 7. biognost.com [biognost.com]
• 8. Ammonium dichromate - Wikipedia [en.wikipedia.org]
• 9. stainsfile.com [stainsfile.com]

Unveiling the Cellular Interactions of C.I. Mordant Orange 29: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of C.I. Mordant Orange 29, a synthetic azo mordant dye, and its potential cross-reactivity with cellular components. Due to a lack of specific quantitative data for C.I. Mordant Orange 29 in publicly available literature, this guide leverages data from closely related mordant and azo dyes to provide an illustrative comparison and outlines the experimental protocols necessary to generate such data. We also present a comparison with safer, alternative staining agents.

Executive Summary

C.I. Mordant Orange 29 belongs to the family of azo dyes, which are known to interact with biological macromolecules. Its function as a mordant dye implies the use of a metal ion (typically a chromium salt) to form a coordination complex with both the dye molecule and the cellular target. This mechanism suggests potential cross-reactivity with various cellular components rich in functional groups like amino, carboxyl, and hydroxyl groups, which are abundant in proteins. Azo dyes, in general, can also interact with proteins through hydrophobic interactions and hydrogen bonding. While specific data on C.I. Mordant Orange 29 is scarce, the potential for off-target binding and cellular toxicity, a common concern with some azo dyes, necessitates a thorough evaluation for any research or drug development application.

Comparison of C.I. Mordant Orange 29 with Alternative Dyes

For a comprehensive evaluation, we compare the characteristics of C.I. Mordant Orange 29 with a related mordant dye, C.I. Mordant Orange 1, and a widely used fluorescent protein stain, Fluorescein Isothiocyanate (FITC), which represents a non-mordant alternative.

Feature	C.I. Mordant Orange 29	C.I. Mordant Orange 1	Fluorescein Isothiocyanate (FITC)
Class	Azo Mordant Dye	Azo Mordant Dye	Fluorescent Dye
Binding Mechanism	Coordination complex with metal ions to cellular components (primarily proteins). Potential for hydrophobic and hydrogen bonding.	Coordination complex with metal ions to cellular components.	Covalent bond formation with primary amines (e.g., lysine residues in proteins).
Reported Cellular Targets	Primarily proteins due to the mordanting mechanism. Potential for DNA and lipid interaction is less characterized.	Used for biological coloring, indicating protein interaction.[1]	Primarily proteins through covalent labeling.
Binding Affinity (Illustrative)	Not available. Expected to be in the micromolar range for protein binding.	Not available.	High affinity due to covalent nature of the bond.
Toxicity Profile	Data not available. Azo dyes as a class have varied toxicity, with some being potential carcinogens.	Considered hazardous; harmful if swallowed and causes serious eye irritation.[1]	Generally considered low toxicity for in vitro applications.
Advantages	Potentially strong and stable staining due to the mordant mechanism.	Good for staining protein-rich structures like wool and silk.[2]	High specificity for primary amines, quantifiable fluorescence signal.
Disadvantages	Lack of specific cross-reactivity data, potential for toxicity, reliance on heavy metal mordants.	Known hazardous properties.[1]	pH-sensitive fluorescence, potential for photobleaching.

Experimental Protocols for Assessing Cross-Reactivity

To address the gap in data for C.I. Mordant Orange 29, the following experimental protocols are recommended.

Fluorescence Spectroscopy for Protein Binding Analysis

This technique measures the change in fluorescence of a protein (intrinsic tryptophan fluorescence) or the dye itself upon binding.

Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of the target protein (e.g., Bovine Serum Albumin, BSA) in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Prepare a stock solution of C.I. Mordant Orange 29 in the same buffer.

• Titration:

  • Place a fixed concentration of the protein solution in a quartz cuvette.

  • Incrementally add small aliquots of the C.I. Mordant Orange 29 solution to the cuvette.

• Fluorescence Measurement:

  • After each addition, record the fluorescence emission spectrum of the protein (excitation at ~280 nm, emission scan from 300-400 nm).

• Data Analysis:

  • Correct the fluorescence intensity for the inner filter effect.

  • Analyze the quenching of tryptophan fluorescence to determine the binding constant (K_a) and the number of binding sites (n) using the Stern-Volmer and Scatchard equations.

Figure 1. Workflow for Fluorescence Spectroscopy-based Protein Binding Assay.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.

Methodology:

• Sample Preparation:

  • Prepare solutions of the target biomolecule (e.g., protein, DNA) and C.I. Mordant Orange 29 in the same, extensively dialyzed buffer to minimize heats of dilution.

  • Degas both solutions thoroughly.

• ITC Experiment:

  • Load the biomolecule solution into the sample cell of the calorimeter.

  • Load the C.I. Mordant Orange 29 solution into the injection syringe.

  • Perform a series of injections of the dye into the sample cell while monitoring the heat change.

• Data Analysis:

  • Integrate the heat-flow peaks to obtain the heat change per injection.

  • Fit the resulting binding isotherm to a suitable binding model to determine the binding affinity (K_D), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction.

Figure 2. Workflow for Isothermal Titration Calorimetry (ITC) Experiment.

DNA Intercalation Assay

This assay determines if C.I. Mordant Orange 29 can insert itself between the base pairs of DNA, a common interaction mode for planar aromatic molecules.

Methodology:

• Preparation of Solutions:

  • Prepare a solution of double-stranded DNA (e.g., calf thymus DNA) in a suitable buffer.

  • Prepare a solution of an intercalating dye with a known fluorescence enhancement upon binding to DNA (e.g., Ethidium Bromide).

  • Prepare a stock solution of C.I. Mordant Orange 29.

• Competitive Binding Assay:

  • Incubate the DNA with the fluorescent intercalator until a stable fluorescence signal is achieved.

  • Titrate the C.I. Mordant Orange 29 solution into the DNA-intercalator complex.

• Fluorescence Measurement:

  • Measure the fluorescence of the intercalator after each addition of C.I. Mordant Orange 29. A decrease in fluorescence indicates displacement of the intercalator by the test compound.

• Data Analysis:

  • Plot the fluorescence intensity against the concentration of C.I. Mordant Orange 29 to determine if competitive binding occurs.

References

• 1. Mordant Orange 1 CAS#: 2243-76-7 [m.chemicalbook.com]
• 2. worlddyevariety.com [worlddyevariety.com]

C.I. Mordant Orange 29: An Uncharted Territory in Biological Staining Specificity and Selectivity

Despite its classification as a multifunctional dye with potential applications in biological research, a comprehensive review of available scientific literature reveals a significant lack of specific data on the staining specificity and selectivity of C.I. Mordant Orange 29 (C.I. 18744; Chrome Orange FL). While the chemical properties of this single azo dye are documented, its practical application and performance in comparison to other established histological or cytological stains remain largely unpublished.

C.I. Mordant Orange 29 is synthesized from 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid and 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one. This places it within the broad category of azo dyes, which are known for their use as colorants in various fields, including limited applications in biological staining. However, unlike well-characterized stains such as Hematoxylin, Eosin, or various members of the Sudan and Trichrome families, C.I. Mordant Orange 29 does not feature in established staining protocols or comparative studies within the life sciences.

Our extensive search for experimental data, including quantitative analyses of its binding affinities, selectivity for specific cellular components or tissue types, and detailed staining protocols, did not yield any specific results. Consequently, a direct comparison with alternative stains, supported by experimental evidence, cannot be provided at this time.

For researchers, scientists, and drug development professionals seeking to employ an orange-hued stain, it is recommended to consider well-documented alternatives with established protocols and known performance characteristics. The selection of an appropriate stain is contingent on the specific research question, the tissue or cell type under investigation, and the desired cellular components to be visualized.

General Experimental Workflow for Histological Staining

While a specific protocol for C.I. Mordant Orange 29 is unavailable, a general workflow for the application of a novel mordant dye in a research setting would typically follow the logical steps outlined below. This diagram illustrates a hypothetical pathway for evaluating a new stain, which would be necessary to establish its specificity and selectivity.

Caption: Hypothetical workflow for the evaluation of a novel mordant dye in histology.

Data Presentation: A Call for Future Research

To facilitate a proper comparison, future studies on C.I. Mordant Orange 29 would need to generate quantitative data. This data should be presented in a clear, tabular format to allow for easy comparison with alternative stains. An example of how such data could be structured is provided below.

Table 1: Hypothetical Comparison of Staining Performance

Feature	C.I. Mordant Orange 29	Stain Alternative A (e.g., Eosin Y)	Stain Alternative B (e.g., Orange G)
Target Component(s)	To be determined	Cytoplasm, Collagen	Red Blood Cells, Keratin
Optimal Concentration	To be determined	0.5% - 1.0% aqueous	0.2% - 1.0% aqueous
Staining Time	To be determined	30 seconds - 2 minutes	1 - 5 minutes
pH of Staining Solution	To be determined	pH 4.5 - 5.5	pH 2.2 - 2.8
Photostability	To be determined	Good	Excellent
Selectivity Score (1-5)	To be determined	4	4
Specificity Score (1-5)	To be determined	4	5

Note: The data for C.I. Mordant Orange 29 in this table is purely illustrative and awaits experimental validation.

Conclusion

The utility of C.I. Mordant Orange 29 as a biological stain remains to be established. Without dedicated research into its staining properties, including specificity, selectivity, and optimal usage protocols, its adoption by the scientific community is unlikely. Researchers are encouraged to rely on existing, well-documented staining reagents. Should C.I. Mordant Orange 29 be investigated in the future, a systematic approach as outlined in the hypothetical workflow and data comparison table will be crucial for its validation and potential integration into routine and specialized histological applications.

A Comparative Guide to Fluorescent Dyes for Live-Cell Imaging: Evaluating Acridine Orange as an Alternative to C.I. Mordant Orange 29

Introduction

Live-cell imaging is a critical technique in modern biological research, enabling the real-time observation of dynamic cellular processes. The choice of fluorescent probe is paramount to the success of these experiments, with ideal dyes offering high specificity, photostability, and low cytotoxicity. While C.I. Mordant Orange 29 is classified as a fluorescent dye, a comprehensive review of scientific literature reveals a lack of documented applications or efficacy data for its use in live-cell imaging.[1] This guide, therefore, introduces Acridine Orange, a well-characterized and versatile fluorescent dye, as a robust alternative and provides a comparative analysis against other commonly used live-cell imaging probes.

Acridine Orange (AO) is a metachromatic dye that can differentially stain various cellular components, making it a powerful tool for assessing cell health, and studying processes like autophagy and apoptosis.[2][3] Its fluorescence emission is dependent on its concentration and interaction with cellular macromolecules; it fluoresces green when bound to double-stranded DNA and red in acidic compartments like lysosomes and in areas of high RNA concentration.[4][5]

This guide will compare the performance of Acridine Orange with other widely used organelle-specific and viability dyes: LysoTracker Green for acidic organelles, MitoTracker Green for mitochondria, and Propidium Iodide for assessing cell viability.

Quantitative Comparison of Live-Cell Imaging Dyes

The following table summarizes the key characteristics and performance metrics of Acridine Orange and selected alternative dyes to aid researchers in choosing the most appropriate probe for their experimental needs.

Feature	Acridine Orange	LysoTracker Green DND-26	MitoTracker Green FM	Propidium Iodide (PI)
Primary Target	DNA, RNA, Acidic Organelles (e.g., Lysosomes)[2][4]	Acidic Compartments (Lysosomes)[6][7]	Mitochondria[8][9]	DNA (in membrane-compromised cells)[10][11]
Excitation Max.	~469 nm (bound to dsDNA), ~531 nm (in acidic compartments)[4]	~504 nm[6][12]	~490 nm[8]	~535 nm (bound to DNA)[10]
Emission Max.	~525 nm (Green - DNA), ~647 nm (Red - RNA/Acidic Organelles)[4]	~511 nm[6][12]	~516 nm[8]	~617 nm (bound to DNA)[10]
Typical Working Conc.	1-20 µM[2][4]	50-100 nM[6][12]	100-400 nM[8]	1-20 µM[13]
Photostability	Moderate; can be phototoxic upon prolonged exposure.[3][14][15]	Moderate; photobleaching can occur.[12]	Good[16]	High
Cytotoxicity	Low at working concentrations, but can induce photodamage.[2][14]	Low at working concentrations; cell blebbing observed in some cases.[17]	Low at working concentrations; higher concentrations can be toxic.[18]	Generally not used on live cells as it only enters dead cells.[10][11][19]
Fixability	Not recommended for fixation.[2]	Not recommended for fixation.[6]	Not well-retained after fixation.[20]	Can be used on fixed cells.

Experimental Protocols

Detailed methodologies for the application of Acridine Orange and its alternatives are provided below. These protocols are starting points and may require optimization based on cell type and experimental conditions.

Acridine Orange Staining for General Morphology and Acidic Vesicle Observation

This protocol is adapted for the general staining of live cells to observe the nucleus, cytoplasm, and acidic vesicular organelles.

Materials:

• Acridine Orange stock solution (1 mg/mL in sterile water)

• Complete cell culture medium

• Fluorescence microscope with appropriate filter sets (e.g., FITC/GFP for green, Texas Red/PI for red)

Procedure:

• Culture cells to the desired confluency on imaging-compatible dishes or coverslips.

• Prepare a 10 µM working solution of Acridine Orange in a serum-free medium.[4]

• Aspirate the culture medium from the cells and wash once with pre-warmed PBS.

• Add the 10 µM AO working solution to the cells and incubate for 10-15 minutes at 37°C in a CO2 incubator.[4]

• Remove the AO solution and replace it with a complete medium suitable for imaging (e.g., FluoroBrite™ DMEM).

• Proceed immediately to live-cell imaging.

LysoTracker Green Staining for Lysosome Visualization

This protocol allows for the specific labeling of acidic lysosomes in live cells.

Materials:

• LysoTracker Green DND-26 (1 mM stock in DMSO)

• Complete cell culture medium

Procedure:

• Dilute the LysoTracker Green stock solution to a final working concentration of 50-75 nM in a complete cell culture medium.[6][17]

• Aspirate the existing medium from the cultured cells and add the LysoTracker-containing medium.

• Incubate the cells for 15-30 minutes at 37°C.[12]

• Replace the staining solution with a fresh, pre-warmed medium.

• Image the cells immediately on a fluorescence microscope with a FITC/GFP filter set.

MitoTracker Green Staining for Mitochondria Visualization

This protocol is for labeling mitochondria in living cells.

Materials:

• MitoTracker Green FM (lyophilized solid)

• Anhydrous DMSO

• Complete cell culture medium

Procedure:

• Prepare a 1 mM stock solution by reconstituting the lyophilized MitoTracker Green in high-quality DMSO.[8]

• Dilute the stock solution to a final working concentration of 100-400 nM in a complete cell culture medium.[8]

• Incubate the cells with the MitoTracker-containing medium for 15-30 minutes at 37°C.[8]

• Wash the cells with a pre-warmed medium to remove the excess dye.

• Image the cells using a fluorescence microscope with a FITC/GFP filter set.

Propidium Iodide Staining for Cell Viability Assessment

This protocol is used to identify dead cells within a population.

Materials:

• Propidium Iodide (1 mg/mL stock solution)

• Hoechst 33342 (for counterstaining all nuclei, optional)

• Complete cell culture medium or PBS

Procedure:

• Prepare a working solution of Propidium Iodide at a concentration of 1-5 µg/mL in your desired imaging medium.

• If counterstaining, add Hoechst 33342 to the working solution at a final concentration of 1 µg/mL.

• Add the staining solution directly to the cells.

• Incubate for 5-15 minutes at room temperature or 37°C, protected from light.[13]

• Image the cells without washing. Live cells will exclude PI and show no red fluorescence, while dead cells will have brightly stained red nuclei.

Visualizing Cellular Processes and Workflows

The following diagrams, generated using Graphviz, illustrate a typical experimental workflow for live-cell imaging and a simplified signaling pathway for apoptosis, a process that can be monitored using some of the discussed dyes.

A typical workflow for a live-cell imaging experiment.

Simplified signaling in apoptosis detectable by fluorescent dyes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. molbiolcell.org [molbiolcell.org]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. irispublishers.com [irispublishers.com]
• 6. LysoTracker® Green DND-26 | Cell Signaling Technology [cellsignal.com]
• 7. Apexbio Technology LLC Lyso-Tracker Green(Synonyms: LysoTracker Green DND-26, | Fisher Scientific [fishersci.com]
• 8. MitoTracker® Green FM | Cell Signaling Technology [cellsignal.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Propidium Iodide | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. biotium.com [biotium.com]
• 12. LysoTracker | AAT Bioquest [aatbio.com]
• 13. Live-cell imaging; cell death assay [protocols.io]
• 14. Acridine orange-mediated photodamage to cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Live Cell Imaging of Mitochondrial Redox State in Mammalian Cells and Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Mitotracker staining - Alsford Lab [blogs.lshtm.ac.uk]
• 19. Can propidium iodide be used in live cell imaging? | AAT Bioquest [aatbio.com]
• 20. abpbio.com [abpbio.com]

A Comparative Guide to C.I. Mordant Orange 29 Staining Reproducibility

For researchers, scientists, and drug development professionals, the consistency and reliability of histological staining are paramount for accurate data interpretation. This guide provides a comparative analysis of C.I. Mordant Orange 29, a monoazo mordant dye, and evaluates its potential reproducibility against established staining methods for connective tissues. While C.I. Mordant Orange 29 is described as a multifunctional dye for biological experiments, there is a notable lack of published data specifically addressing the reproducibility of its staining results in histology.[1] This guide, therefore, combines general principles of mordant dye chemistry with a proposed framework for evaluating its performance against well-established alternatives like Masson's Trichrome and Picrosirius Red.

Understanding Mordant Dyes and Reproducibility

Mordant dyes, by definition, require a metallic salt (the mordant) to form a coordination complex that binds the dye to the tissue.[2][3] This tripartite interaction—tissue, mordant, and dye—introduces several variables that can impact staining consistency. Factors influencing reproducibility include the choice and concentration of the mordant, pH of the staining solution, incubation times, and the tissue fixation method.[4][5][6] Achieving reproducible results with any mordant dye, including C.I. Mordant Orange 29, necessitates stringent protocol standardization and validation.[7][8][9][10]

Comparative Analysis of Staining Performance

Due to the limited availability of direct comparative studies for C.I. Mordant Orange 29, this section presents a hypothetical comparison based on the known properties of mordant dyes and established connective tissue stains. The following table summarizes potential performance characteristics.

Table 1: Hypothetical Performance Comparison of Connective Tissue Stains

Feature	C.I. Mordant Orange 29 (Hypothetical)	Masson's Trichrome	Picrosirius Red
Target Tissues	Collagen, Muscle	Collagen, Muscle, Cytoplasm, Nuclei	Collagen (Type I and III)
Color of Collagen	Orange-Red	Blue/Green	Red
Color of Muscle	Yellow/Orange	Red	Yellow
Specificity for Collagen	Moderate	High	Very High
Reproducibility	Variable (dependent on protocol standardization)	Good (with standardized protocol)	Excellent
Quantification Potential	Limited	Moderate	Excellent (with polarized microscopy)
Protocol Complexity	Moderate	High	Moderate
Number of Steps	3-4	5-7	3-4

Experimental Protocols

To ensure reproducible staining, detailed and validated protocols are essential. Below is a proposed protocol for C.I. Mordant Orange 29, alongside established methods for Masson's Trichrome and Picrosirius Red.

Proposed Protocol for C.I. Mordant Orange 29 Staining

This protocol is based on general principles of mordant dye application for paraffin-embedded tissue sections. Note: This is a theoretical protocol and requires optimization and validation.

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Hydrate through graded alcohols (100%, 95%, 70%) for 3 minutes each.

  • Rinse in distilled water.

• Mordanting:

  • Incubate slides in a 5% potassium dichromate or 5% aluminum potassium sulfate (alum) solution for 1 hour at 60°C or overnight at room temperature.

  • Rinse thoroughly in running tap water, followed by distilled water.

• Staining:

  • Prepare a 1% (w/v) solution of C.I. Mordant Orange 29 in distilled water.

  • Immerse slides in the staining solution for 10-20 minutes.

  • Rinse briefly in distilled water.

• Differentiation (Optional):

  • If overstaining occurs, differentiate briefly in 0.5% acetic acid.

  • Rinse in distilled water.

• Dehydration and Mounting:

  • Dehydrate through graded alcohols (70%, 95%, 100%).

  • Clear in xylene and mount with a permanent mounting medium.

Established Protocol: Masson's Trichrome Stain

This is a widely used method for differentiating collagen from muscle.[11][12]

• Deparaffinization and Rehydration: As above.

• Mordanting: Incubate in Bouin's solution overnight at room temperature or 1 hour at 56°C.[11][13]

• Washing: Rinse in running tap water until the yellow color disappears.

• Nuclear Staining: Stain in Weigert's iron hematoxylin for 10 minutes.

• Cytoplasmic Staining: Stain in Biebrich scarlet-acid fuchsin solution for 15 minutes.

• Differentiation and Collagen Staining: Differentiate in phosphomolybdic-phosphotungstic acid solution, followed by staining in aniline blue solution.

• Dehydration and Mounting: As above.

Established Protocol: Picrosirius Red Stain

This method is highly specific for collagen and allows for the differentiation of collagen types I and III using polarized light microscopy.[14]

• Deparaffinization and Rehydration: As above.

• Staining: Immerse slides in 0.1% Picrosirius red solution (in saturated picric acid) for 1 hour.

• Washing: Rinse in two changes of 0.5% acetic acid.

• Dehydration and Mounting: As above.

Visualizing Workflows and Pathways

To better understand the staining processes and the underlying chemical principles, the following diagrams are provided.

Figure 1. General workflow for mordant staining of paraffin-embedded tissues.

Figure 2. Simplified mechanism of mordant dye binding to tissue.

Conclusion and Recommendations

The reproducibility of any histological stain is critical for reliable research and diagnostic outcomes. While C.I. Mordant Orange 29 is commercially available for biological staining, the lack of specific performance data and validated protocols makes its adoption for rigorous scientific applications challenging.

Recommendations for researchers considering C.I. Mordant Orange 29:

• Protocol Validation: Thoroughly validate any in-house developed protocol for C.I. Mordant Orange 29. This should include testing on various tissue types and comparison with known positive and negative controls.[15] The validation process should assess both repeatability (intra-run precision) and reproducibility (inter-run precision).[4]

• Comparative Studies: Conduct side-by-side comparisons with established stains like Masson's Trichrome or Picrosirius Red to evaluate specificity, sensitivity, and staining consistency.

• Quantitative Analysis: Employ digital pathology and image analysis tools to quantitatively assess staining intensity and color consistency, providing objective data on reproducibility.[6][16]

For applications requiring high-fidelity staining of connective tissues, particularly for quantitative analysis, established methods like Picrosirius Red with polarized microscopy remain the gold standard due to their high specificity and documented reproducibility.[14] Further research is needed to establish the performance characteristics of C.I. Mordant Orange 29 and its potential role in routine and research histology.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. stainsfile.com [stainsfile.com]
• 3. Mordant & Mordant dye | PPTX [slideshare.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Impact of Preanalytical Factors During Histology Processing on Section Suitability for Digital Image Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. shop.rankinbiomed.com [shop.rankinbiomed.com]
• 9. meridian.allenpress.com [meridian.allenpress.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Special Stains for Collagen, Reticulin & Elastic Fibers [leicabiosystems.com]
• 12. Stains Used in Histology - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. 3helix.com [3helix.com]
• 14. Picrosirius Red Staining: Revisiting Its Application to the Qualitative and Quantitative Assessment of Collagen Type I and Type III in Tendon - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Immunohistochemistry for Pathologists: Protocols, Pitfalls, and Tips - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for C.I. Mordant Orange 29

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of laboratory chemicals is paramount. This document provides essential safety and logistical information for the proper disposal of C.I. Mordant Orange 29 (CAS No. 6054-86-0), a synthetic dye also known as Chrome Orange FL. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Personal Protective Equipment (PPE) and Handling

Before handling C.I. Mordant Orange 29, it is crucial to be equipped with the appropriate personal protective equipment. Always handle this chemical in a well-ventilated area to avoid the formation and inhalation of dust and aerosols.

Recommended Personal Protective Equipment:

PPE Category	Item	Specification
Eye Protection	Safety Glasses	Chemical splash goggles
Hand Protection	Gloves	Compatible chemical-resistant gloves
Respiratory Protection	Respirator	Use in case of insufficient ventilation
Body Protection	Lab Coat	Standard laboratory coat

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent wider contamination and exposure.

Spill Cleanup Procedure:

• Evacuate: Clear the area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Prevent the spill from spreading and entering drains.

• Clean-up: For solid spills, carefully sweep up the material, avoiding dust generation. For liquid spills, absorb with an inert material.

• Collect: Place the spilled material into a suitable, labeled container for disposal.

• Decontaminate: Wash the spill site thoroughly after material pickup is complete.

Disposal Protocol

The disposal of C.I. Mordant Orange 29 must be conducted in accordance with all federal, state, and local environmental regulations. Improper disposal can lead to environmental contamination and legal repercussions.

Step-by-Step Disposal Procedure:

• Containerization: Place the waste C.I. Mordant Orange 29 into a suitable and closed container. Ensure the container is clearly labeled with the chemical name and any associated hazards.

• Professional Disposal Service: Contact a licensed professional waste disposal service to arrange for the collection and disposal of the chemical waste.

• Disposal Method: The recommended method of disposal is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

• Prohibited Disposal: Do not discharge C.I. Mordant Orange 29 into sewer systems or waterways.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of C.I. Mordant Orange 29.

Caption: Logical workflow for the proper disposal of C.I. Mordant Orange 29.

References

• 1. targetmol.com [targetmol.com]